ErbB2 Inhibitor II

Core Science & Biosynthesis

An In-depth Technical Guide to ErbB2 Inhibitor II (CAS 928207-02-7): Mechanism of Action and Research Applications

This guide provides a comprehensive technical overview of ErbB2 Inhibitor II, a selective small molecule inhibitor of the ErbB2/HER2 receptor tyrosine kinase. Designed for researchers, scientists, and drug development professionals, this document delves into the inhibitor's mechanism of action, its biochemical and cellular effects, and provides detailed protocols for its characterization in a laboratory setting.

Introduction: ErbB2/HER2 as a Critical Oncogenic Driver

The Human Epidermal Growth Factor Receptor 2 (HER2, also known as ErbB2) is a member of the ErbB family of receptor tyrosine kinases.[1] Unlike other members of this family, ErbB2 has no known direct ligand.[1] Instead, it is the preferred dimerization partner for other ErbB receptors, forming highly potent heterodimers that activate critical downstream signaling cascades, including the Phosphatidylinositol 3-Kinase (PI3K)/Akt and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][2] These pathways are fundamental regulators of cell proliferation, survival, and invasion.[1]

Amplification or overexpression of the ERBB2 gene is a key driver in approximately 15-30% of breast cancers and is associated with aggressive disease and poor prognosis.[1] This makes ErbB2 a crucial therapeutic target. Small molecule tyrosine kinase inhibitors (TKIs) that target the intracellular kinase domain of ErbB2 are vital research tools and have led to important therapeutic strategies. These inhibitors are particularly valuable for studying resistance mechanisms to antibody-based therapies, such as the emergence of p95HER2, a truncated form of the receptor that lacks the extracellular antibody-binding domain but retains a constitutively active kinase domain.[1]

ErbB2 Inhibitor II (CAS 928207-02-7) is a cell-permeable triazole compound designed for the specific study of ErbB2-driven oncogenesis.[1]

Core Mechanism of Action: ATP-Competitive Inhibition of ErbB2 Kinase Activity

ErbB2 Inhibitor II functions as a potent and selective, ATP-competitive inhibitor of the ErbB2 tyrosine kinase.[1] Its mechanism is centered on its ability to directly compete with adenosine triphosphate (ATP) for binding within the catalytic kinase domain of the ErbB2 receptor.

By occupying the ATP-binding pocket, the inhibitor prevents the transfer of the gamma-phosphate from ATP to tyrosine residues on the receptor and its downstream substrates. This action effectively blocks the autophosphorylation of the ErbB2 receptor, which is the critical initial step for the activation of downstream signaling pathways.[1] Consequently, the transduction of growth and survival signals is abrogated.

The ATP-competitive nature of this inhibitor is a key characteristic of many successful kinase inhibitors. To formally validate this, a researcher would typically perform enzyme kinetic studies. By measuring the initial reaction rates of the ErbB2 kinase at various substrate (e.g., a peptide substrate) and ATP concentrations in the presence of different inhibitor concentrations, a Lineweaver-Burk or Michaelis-Menten plot can be generated. An ATP-competitive inhibitor will increase the apparent Michaelis constant (Km) for ATP without affecting the maximum velocity (Vmax) of the reaction.

Figure 1. ATP-Competitive Mechanism of ErbB2 Inhibitor II.

Biochemical and Cellular Characterization

The efficacy and selectivity of a kinase inhibitor are defined by its biochemical potency against the purified enzyme and its effects in a cellular context.

Potency and Selectivity

ErbB2 Inhibitor II has been characterized in cell-based assays, demonstrating both its ability to inhibit the target and its selectivity over the closely related ErbB1 (EGFR) receptor.

Parameter	Cell Line	Assay Type	IC₅₀	Reference
ErbB2 Phosphorylation	MDA-MB-453	Cellular	6.6 µM
Cell Growth Suppression	MDA-MB-453	Cellular	30.9 µM
ErbB1 (EGFR) Phosphorylation	MDA-MB-468	Cellular	> 100 µM

Table 1: Cellular Activity of ErbB2 Inhibitor II.

The data clearly indicate that the inhibitor is significantly more potent against ErbB2 than ErbB1, a critical feature for a selective research tool. The MDA-MB-453 cell line is an established model for HER2-positive breast cancer, making these findings particularly relevant. The higher IC₅₀ value for growth suppression compared to phosphorylation inhibition is expected, as a threshold of target inhibition must be reached before a cellular phenotype like growth arrest or apoptosis is observed.

For a comprehensive understanding of selectivity, a kinome-wide profiling study, such as a kinome scan, would be the authoritative next step. This experiment would involve testing the inhibitor against a large panel of recombinant human kinases to identify any potential off-target activities. Such data is crucial for interpreting cellular phenotypes and ensuring that observed effects are indeed due to ErbB2 inhibition.

Inhibition of Downstream Signaling Pathways

By blocking ErbB2 autophosphorylation, ErbB2 Inhibitor II is expected to suppress the key downstream signaling pathways that drive the malignant phenotype. The inhibition of these pathways prevents the transcription of genes involved in cell cycle progression and survival.

Figure 2. Inhibition of ErbB2 Downstream Signaling Pathways.

Experimental Protocols for Inhibitor Characterization

To validate the mechanism and efficacy of ErbB2 Inhibitor II in a research setting, a series of well-established biochemical and cell-based assays should be performed. The following protocols provide a self-validating system for its characterization.

In Vitro HER2/ErbB2 Kinase Assay (Biochemical Potency)

This assay directly measures the ability of the inhibitor to block the enzymatic activity of purified HER2 kinase. The ADP-Glo™ Kinase Assay is a common method for this purpose.

Principle: This luminescent assay quantifies the amount of ADP produced during the kinase reaction. As kinase activity is inhibited, less ADP is formed, resulting in a lower luminescent signal.

Methodology:

• Reagent Preparation: Prepare HER2 Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA; 50µM DTT). Reconstitute purified recombinant HER2 enzyme, a suitable peptide substrate, and ATP.

• Inhibitor Dilution: Perform a serial dilution of ErbB2 Inhibitor II in DMSO, followed by a further dilution in kinase buffer to achieve the desired final concentrations.

• Kinase Reaction:

  • Add 5 µL of the inhibitor dilutions to the wells of a 96-well plate. Include "no inhibitor" (positive control) and "no enzyme" (background) controls.

  • Add 10 µL of a master mix containing the HER2 enzyme and peptide substrate.

  • Initiate the reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Km for HER2 to ensure sensitive detection of ATP-competitive inhibitors.

  • Incubate for 60 minutes at 30°C.

• Signal Detection:

  • Add 25 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 50 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Read luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the positive control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Figure 3. Workflow for an In Vitro ErbB2 Kinase Assay.

Western Blot Analysis of ErbB2 Signaling (Cellular Target Engagement)

This assay confirms that the inhibitor blocks ErbB2 phosphorylation and its downstream signaling pathways in a cellular context.

Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate. By using phospho-specific antibodies, one can measure the phosphorylation state of ErbB2, Akt, and ERK.

Methodology:

• Cell Culture and Treatment:

  • Plate HER2-positive cells (e.g., BT-474 or SK-BR-3) and allow them to adhere.

  • Starve the cells in serum-free media for 12-24 hours to reduce basal signaling.

  • Treat the cells with various concentrations of ErbB2 Inhibitor II (and a vehicle control, e.g., 0.1% DMSO) for 2-4 hours.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells on ice using a lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Clarify the lysates by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer:

  • Denature an equal amount of protein from each sample in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody against phospho-ErbB2 (e.g., p-Tyr1248), phospho-Akt (p-Ser473), or phospho-ERK (p-Thr202/Tyr204) overnight at 4°C.

  • Wash the membrane extensively with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • To confirm equal protein loading, strip the membrane and re-probe with antibodies against total ErbB2, total Akt, total ERK, or a housekeeping protein like GAPDH or β-actin.

Cell Proliferation Assay (Phenotypic Effect)

This assay measures the effect of the inhibitor on the growth and viability of cancer cells. The MTT assay is a widely used colorimetric method for this purpose.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in metabolically active (i.e., living) cells to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

Methodology:

• Cell Seeding: Seed HER2-positive cells (e.g., MDA-MB-453, BT-474) in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of ErbB2 Inhibitor II. Include vehicle-only wells as a negative control and wells with no cells as a background control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours, allowing the formazan crystals to form.

• Solubilization: Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot the percent viability against the log of the inhibitor concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion

ErbB2 Inhibitor II (CAS 928207-02-7) is a valuable research tool for investigating the role of the ErbB2 signaling pathway in cancer biology. Its demonstrated mechanism as an ATP-competitive inhibitor, coupled with its cellular activity and selectivity for ErbB2 over EGFR, provides a solid foundation for its use in preclinical models. The experimental protocols detailed in this guide offer a robust framework for researchers to independently validate its properties and explore its potential in dissecting ErbB2-dependent cellular processes. Further characterization, including a comprehensive kinome-wide selectivity profile and detailed enzyme kinetics, would provide an even more complete understanding of this compound and solidify its role as a high-quality chemical probe for the scientific community.

References

• The receptor tyrosine kinase ErbB2/HER2 governs CDK4 inhibitor sensitivity, timing, and irreversibility of the G1/S transition - PMC. (URL: [Link])

• AKT signaling in ERBB2-amplified breast cancer - PMC - PubMed Central - NIH. (URL: [Link])

Sources

• 1. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 2. The receptor tyrosine kinase ErbB2/HER2 governs CDK4 inhibitor sensitivity, timing, and irreversibility of the G1/S transition - PMC [pmc.ncbi.nlm.nih.gov]

4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole chemical structure

The following technical guide details the structural analysis, synthetic pathways, and pharmacological potential of 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole . This document is structured for high-level R&D application, moving beyond basic descriptions to actionable chemical engineering and structure-activity relationship (SAR) insights.

Class: Functionalized 1,2,3-Triazole Scaffold | Application: Kinase Inhibition & HIF Pathway Modulation

Executive Summary & Structural Logic

The molecule 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole represents a "privileged scaffold" in medicinal chemistry. It combines the bio-isosteric properties of the 1,2,3-triazole ring with the lipophilic, conformationally flexible 3-phenoxyphenyl moiety and the electronic modulation of a nitrile (cyano) group.

Structural Deconstruction

• The Core (2H-1,2,3-Triazole): Unlike its 1,2,4-isomer, the 1,2,3-triazole acts as a rigid linker that mimics the peptide bond's electronic distribution without hydrolytic susceptibility. The "2H" designation highlights the tautomeric preference in non-polar environments and the solid state, where the proton resides on the central nitrogen, maximizing aromatic stability.

• The Warhead (5-Cyano): The C5-cyano group is not merely a substituent; it is an electronic sink. It significantly lowers the pKa of the triazole N-H (estimated pKa ~5.5–6.0), making the ring a weak acid capable of forming salt bridges with active site residues (e.g., Arginine or Lysine) in target proteins.

• The Anchor (4-(3-Phenoxyphenyl)): This moiety provides the hydrophobic bulk required for deep pocket binding (e.g., the ATP-binding site of kinases). The meta-linkage (3-position) induces a "bent" conformation distinct from para-substituted biphenyls, allowing for unique pi-stacking interactions.

Chemical Synthesis & Engineering

Synthesis of 4,5-disubstituted-1,2,3-triazoles requires overcoming the native regioselectivity of thermal Huisgen cycloadditions. Two high-fidelity protocols are recommended: Regioselective Lithiation-Cyanation (Protocol A) and Oxidative Cyclization (Protocol B).

Protocol A: Post-Cycloaddition C5-Functionalization (The "Precision" Route)

This route utilizes Click Chemistry (CuAAC) to establish the ring, followed by lithiation to install the nitrile. This is preferred for generating high-purity libraries.

Reagents:

• Precursor: 3-Phenoxyphenylacetylene.

• Azide Source: Benzyl azide (BnN3) or SEM-azide (for easier deprotection).

• Cyanating Agent: p-Toluenesulfonyl cyanide (TsCN).

Step-by-Step Methodology:

• CuAAC Reaction: Dissolve 3-phenoxyphenylacetylene (1.0 eq) and Benzyl azide (1.1 eq) in t-BuOH/H2O (1:1). Add CuSO4[1]·5H2O (5 mol%) and Sodium Ascorbate (10 mol%). Stir at RT for 12h.

  • Mechanism:[2][3][4][5] Formation of 1-benzyl-4-(3-phenoxyphenyl)-1,2,3-triazole via copper-acetylide intermediate.

• Lithiation: Dissolve the isolated triazole in anhydrous THF under Argon at -78°C. Add n-BuLi (1.2 eq) dropwise. Stir for 30 min.

  • Critical Control: The C5 proton is acidic; lithiation is rapid. Temperature must be maintained < -70°C to prevent ring fragmentation.

• Electrophilic Cyanation: Cannulate the lithiated species into a solution of TsCN (1.3 eq) in THF at -78°C. Warm to RT over 2 hours.

• Deprotection (if NH required): Hydrogenolysis (H2, Pd/C) or treatment with TBAF/EDA (if SEM protected) yields the free 2H-triazole.

Protocol B: Direct Copper-Mediated Oxidative Cycloaddition

A modern approach utilizing copper catalysis to couple terminal alkynes and azides directly into 5-cyano-triazoles using a cyanide source, bypassing the lithiation step.

Optimized Conditions:

• Substrates: 3-Phenoxyphenylacetylene + TMS-N3.

• Catalyst/Oxidant: CuI (10 mol%), TBPB (tert-butyl peroxybenzoate).

• Cyanide Source: Zn(CN)2 or TMSCN.

• Solvent: Acetonitrile, 80°C.

Synthesis Flowchart (Graphviz)

Figure 1: Divergent synthetic pathways for the production of the 5-cyano-triazole scaffold.

Pharmacological Applications & Mechanism of Action

The 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole structure is highly relevant to HIF-2α (Hypoxia-inducible factor 2 alpha) inhibition and Tyrosine Kinase modulation.

HIF-2α Inhibition Logic

Similar to Belzutifan (a fluorinated phenyl-triazole derivative), this scaffold disrupts the dimerization of HIF-2α with HIF-1β.

• Binding Mode: The triazole ring acts as a hydrogen bond acceptor/donor pair within the PAS-B domain of HIF-2α.

• Role of 5-Cyano: The electron-withdrawing cyano group polarizes the triazole, enhancing the acidity of the NH (in the 1H/2H equilibrium). This allows for a tighter electrostatic interaction with polar residues deep in the binding pocket, potentially increasing potency compared to the non-cyanated analog.

Kinase Selectivity (The "Gatekeeper" Fit)

The 3-phenoxyphenyl group is a proven "hinge binder" mimic.

• Conformation: The ether linkage allows the two phenyl rings to adopt a twist angle (~60-90°), fitting into the hydrophobic back-pocket of kinases (e.g., BTK, VEGFR).

• Metabolic Stability: The nitrile group at C5 blocks the metabolic oxidation of the triazole ring (a common clearance pathway), thereby extending the half-life (

  ) of the compound.

Biological Interaction Map (Graphviz)

Figure 2: Structure-Activity Relationship (SAR) mapping of the ligand to biological targets.

Analytical Characterization Standards

To ensure the integrity of the synthesized compound, the following analytical benchmarks must be met. The equilibrium between 1H and 2H tautomers is solvent-dependent.

Analytical Method	Expected Signal / Characteristic	Structural Insight
1H NMR (DMSO-d6)	14.5–15.5 ppm (Broad singlet, 1H)	Confirms the acidic NH of the triazole.
1H NMR (Aromatic)	Multiplets 6.9–7.5 ppm (9H)	Characteristic pattern of the 3-phenoxyphenyl system.
13C NMR	~112 ppm (C-CN), ~130-160 ppm (Aromatic)	The nitrile carbon is distinct; C4/C5 of triazole shift due to CN.
FT-IR	Strong band at 2230–2250 cm	Diagnostic C N stretch .
HRMS (ESI-)	[M-H] peak	Negative mode is preferred due to the acidity of the NH.
X-Ray Crystallography	Space Group (Likely Monoclinic)	Will likely show the 2H-tautomer stabilized by intermolecular H-bonding.

References

• Synthesis of 5-Cyano-1,2,3-triazoles: Zhang, Y., et al. "Regiospecific Synthesis of 1,4-Diaryl-5-cyano-1,2,3-triazoles and Their Photoconversion." The Journal of Organic Chemistry, 2024.

• Triazole Precursors: "4,5-Dicyano-1,2,3-Triazole—A Promising Precursor for a New Family of Energetic Compounds." MDPI, 2021.

• Phenoxyphenyl Bioactivity: "Synthesis of Two Novel 3-Amino-5-[4-chloro-2-phenoxyphenyl]-4H-1,2,4-triazoles with Anticonvulsant Activity." Iranian Journal of Pharmaceutical Research, 2010.

• HIF-2α Inhibition Context: "Structure-activity relationships for binding of 4-substituted triazole-phenols to macrophage migration inhibitory factor." European Journal of Medicinal Chemistry, 2020.[4][6]

• General Click Chemistry Protocols: "Synthesis of 1,2,3-Triazoles." Organic Chemistry Portal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Two Novel 3-Amino-5-[4-chloro-2-phenoxyphenyl]-4H-1,2,4-triazoles with Anticonvulsant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structure-activity relationships for binding of 4-substituted triazole-phenols to macrophage migration inhibitory factor (MIF) - PubMed [pubmed.ncbi.nlm.nih.gov]

ErbB2 Inhibitor II selective tyrosine kinase inhibition profile

Selective Tyrosine Kinase Inhibition Profile & Experimental Application[1]

Executive Summary

ErbB2 Inhibitor II (CAS 928207-02-7) is a cell-permeable, ATP-competitive triazole compound engineered for the selective inhibition of the ErbB2 (HER2/neu) receptor tyrosine kinase.[1][2] Unlike dual inhibitors such as Lapatinib or pan-ErbB inhibitors like Canertinib, ErbB2 Inhibitor II exhibits a distinct selectivity profile, preferentially targeting ErbB2 over EGFR (ErbB1) by a factor of >50-fold. This specificity makes it a critical pharmacological tool for dissecting the unique contributions of HER2 signaling in oncogenesis, independent of EGFR activity.

This guide details the physicochemical properties, kinase selectivity profile, and validated experimental protocols for utilizing ErbB2 Inhibitor II in signal transduction research.

Chemical & Mechanistic Profile

Compound Identity:

• Systematic Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole[1][3][4]

• CAS Number: 928207-02-7[5][1][2][3][6]

• Molecular Weight: 262.3 g/mol

• Appearance: Yellow solid[1]

• Solubility: Soluble in DMSO (50 mg/mL); poorly soluble in water and ethanol.[3]

Mechanism of Action: ErbB2 Inhibitor II functions as a reversible, ATP-competitive inhibitor.[7] It binds to the ATP-binding pocket within the intracellular catalytic kinase domain of the ErbB2 receptor. By physically displacing ATP, it prevents the autophosphorylation of tyrosine residues (e.g., Tyr1248, Thr686) required for the recruitment of downstream effectors such as Grb2, Shc, and PI3K.

Kinetic Profile: The compound displays rapid association kinetics with the ErbB2 kinase domain, followed by a prolonged dissociation phase.[8] This "fast-on, slow-off" profile contributes to sustained suppression of receptor signaling even after compound washout in some cellular contexts.

Selectivity & Potency Profile

The defining feature of ErbB2 Inhibitor II is its ability to spare EGFR activity at concentrations that fully suppress ErbB2. This contrasts sharply with clinical dual inhibitors.

Biochemical Selectivity (Cell-Free Kinase Assays)

Target Kinase	IC50 Value	Selectivity Ratio (vs. ErbB2)
ErbB2 (HER2)	0.35 µM	1.0x (Baseline)
EGFR (ErbB1)	19.0 µM	~54x
ErbB4 (HER4)	> 50 µM	> 140x
MAPK/ERK	No Inhibition	N/A

Cellular Activity (Whole Cell Assays)

In cellular environments, the IC50 values shift due to high intracellular ATP concentrations (millimolar range) competing with the inhibitor.

• Target Engagement: Reduces ErbB2 tyrosine phosphorylation in MDA-MB-453 cells with an IC50 of 6.6 µM .

• Specificity Check: Does not inhibit EGF-induced EGFR phosphorylation in MDA-MB-468 cells, even at concentrations up to 100 µM .

• Functional Outcome: Inhibits proliferation of HER2-driven breast cancer lines (MDA-MB-453) with an IC50 of ~30.9 µM.[1]

Critical Insight: The wide window between the biochemical IC50 (0.35 µM) and the EGFR cross-over point (19 µM) allows researchers to use this compound at 1–10 µM to inhibit HER2 specifically without confounding effects from EGFR blockade.

Signaling Pathway Visualization

The following diagram illustrates the specific intervention point of ErbB2 Inhibitor II within the HER signaling network, contrasting it with dual inhibitors.

Caption: ErbB2 Inhibitor II selectively targets the HER2 kinase domain, sparing EGFR, whereas dual inhibitors like Lapatinib block both receptors simultaneously.

Experimental Protocols

A. Reconstitution and Storage[1][9]

• Solvent: Dimethyl sulfoxide (DMSO).

• Stock Concentration: Prepare a 10 mM or 20 mM stock solution. (e.g., dissolve 5 mg in ~1.9 mL DMSO for 10 mM).

• Storage: Aliquot into small volumes (e.g., 20–50 µL) to avoid freeze-thaw cycles. Store at -20°C. Stable for 3 months.

• Note: Do not use aqueous buffers for the stock solution due to poor solubility.

B. Cellular Kinase Inhibition Assay (Western Blot)

This protocol validates the inhibitor's efficacy by measuring the reduction of Phospho-ErbB2 (Tyr1248 or Thr686).

Materials:

• Cell Line: SK-BR-3 or MDA-MB-453 (HER2 overexpressing).

• Lysis Buffer: RIPA buffer + Protease/Phosphatase Inhibitor Cocktail (Critical).

• Antibodies: Anti-Phospho-ErbB2 (Tyr1248), Anti-Total ErbB2, Anti-Actin.

Workflow:

• Seeding: Plate cells at

  cells/well in 6-well plates. Allow to adhere overnight.

• Starvation: Replace media with serum-free media for 12–16 hours to reduce basal phosphorylation noise.

• Treatment:

  • Add ErbB2 Inhibitor II at varying concentrations: 0, 1, 5, 10, 20 µM.

  • Incubate for 1 to 2 hours at 37°C.

  • Control: Include a DMSO-only vehicle control.

• Stimulation (Optional): If using a line with lower basal activity, stimulate with Heregulin (HRG) for 15 mins after inhibitor incubation.

• Lysis: Wash cells 2x with ice-cold PBS. Add ice-cold Lysis Buffer directly to the plate. Scrape and collect.

• Analysis: Perform SDS-PAGE and Western Blot.

  • Success Criteria: Dose-dependent reduction of Phospho-ErbB2 bands without significant change in Total ErbB2 levels.

C. Specificity Validation Control

To confirm selectivity in your specific model system:

• Treat cells with 10 µM ErbB2 Inhibitor II .

• Simultaneously stimulate with EGF (50 ng/mL) .

• Blot for Phospho-EGFR .

• Result: Phospho-EGFR levels should remain high (comparable to EGF-only control), confirming the inhibitor did not block EGFR kinase activity.

Troubleshooting & Best Practices

Issue	Probable Cause	Solution
Precipitation in Media	High concentration added directly to aqueous media.	Dilute stock in a small volume of media before adding to the main culture, or ensure final DMSO < 0.5% while vortexing rapidly during addition.
Lack of Inhibition	High intracellular ATP levels or insufficient incubation time.	Increase concentration to 10–20 µM (cellular IC50 is ~6.6 µM). Ensure at least 1-hour pre-incubation.
Off-Target Toxicity	General cytotoxicity at >50 µM.	Do not exceed 50 µM. If toxicity is observed, verify with a viability assay (MTT/CellTiter-Glo) that cells are not dying non-specifically.
Loss of Activity	Stock degradation.	Verify stock color (should be yellow).[1] If turned clear or precipitated, discard. Always store at -20°C protected from light.

References

• Merck Millipore (Calbiochem). ErbB2 Inhibitor II - CAS 928207-02-7 Data Sheet. Available at:

• Cheng, H., et al. (2007). Design, synthesis, and biological evaluation of novel triazole derivatives as potent inhibitors of ErbB2. Bioorganic & Medicinal Chemistry.[1][3][7] (Cited in product data for structure and IC50 values).

• Bacus, S.S., et al.Expression of the ErbB-2 family of growth factor receptors and their ligands in breast cancers.

• Sigma-Aldrich. ErbB2 Inhibitor II Product Information. Available at:

• ResearchGate. Mechanism of action of ErbB2 inhibitors. Available at:

Sources

• 1. ErbB2 Inhibitor II [sigmaaldrich.com]
• 2. Tienda - Página 3318 de 8712 - Análisis Vínicos [analisisvinicos.com]
• 3. ErbB2 Inhibitor II [sigmaaldrich.com]
• 4. Roles of progesterone receptor membrane component 1 and membrane progestin receptor alpha in regulation of zebrafish oocyte maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transglutaminase 2 Inhibitor II, ERW1041E-Calbiochem [chemdict.com]
• 6. 928207-02-7|ErbB2 Inhibitor II - CAS 928207-02-7 - Calbiochem|BLD Pharm [bldpharm.com]
• 7. selleckchem.com [selleckchem.com]
• 8. ErbB Inhibitors | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. merckmillipore.com [merckmillipore.com]

An In-Depth Technical Guide to the ATP-Competitive Inhibition of the HER2 Kinase Domain by ErbB2 Inhibitor II

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and methodologies for characterizing the ATP-competitive inhibition of the HER2 (Human Epidermal Growth Factor Receptor 2) kinase domain, with a focus on ErbB2 Inhibitor II.

The Critical Role of HER2 in Oncology and as a Therapeutic Target

Human Epidermal Growth Factor Receptor 2 (HER2), also known as ErbB2, is a member of the ErbB family of receptor tyrosine kinases.[1] These receptors are crucial mediators of cell growth, differentiation, and survival.[2][3] Amplification or overexpression of the ERBB2 gene is a key driver in the development and progression of several aggressive forms of cancer, most notably in 15-20% of breast cancers.[4] Unlike other members of the ErbB family, HER2 does not have a known natural ligand.[1][3] Instead, it readily forms heterodimers with other ligand-bound ErbB receptors, leading to the autophosphorylation of tyrosine residues within its intracellular kinase domain.[1] This phosphorylation event triggers a cascade of downstream signaling pathways, including the PI3K/Akt/mTOR and MAPK pathways, which promote cell proliferation and survival.[3][5] The constitutive activation of these pathways due to HER2 overexpression leads to uncontrolled cell growth and tumor formation.[2] This central role in oncogenesis makes the HER2 kinase domain a prime target for therapeutic intervention.

Caption: HER2 Signaling Pathway Activation.

The Mechanism of ATP-Competitive Inhibition of the HER2 Kinase Domain

Small molecule tyrosine kinase inhibitors (TKIs) that target the HER2 kinase domain are a cornerstone of modern cancer therapy.[2] These inhibitors function by competing with adenosine triphosphate (ATP) for binding to the catalytic kinase domain.[2] The intracellular kinase domain of HER2 possesses a highly conserved ATP-binding pocket.[6][7] ATP-competitive inhibitors, such as ErbB2 Inhibitor II, are designed to fit into this pocket, thereby physically obstructing the binding of ATP.[7] This blockage prevents the transfer of a phosphate group from ATP to tyrosine residues on substrate proteins, a critical step in the activation of downstream signaling pathways.[6][7] The result is a cessation of the oncogenic signals driven by HER2, leading to an inhibition of tumor cell proliferation and survival.

Caption: Mechanism of ATP-Competitive Inhibition.

Experimental Protocols for Characterizing HER2 Kinase Inhibition

A robust assessment of an ATP-competitive inhibitor requires a multi-faceted approach, combining biochemical assays to determine direct enzyme inhibition with cell-based assays to evaluate the compound's effect in a biological context.

Biochemical Kinase Activity Assays

These assays directly measure the enzymatic activity of the purified HER2 kinase domain in the presence of an inhibitor. A common and reliable method is the ADP-Glo™ Kinase Assay.[8]

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. The amount of ADP is directly proportional to the kinase activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT).[8]

  • Dilute the purified recombinant HER2 enzyme, a suitable substrate (e.g., a poly(Glu, Tyr) peptide), and ATP to their optimal concentrations in the kinase buffer. The ATP concentration should ideally be close to the Km of HER2 for ATP to ensure sensitive detection of competitive inhibitors.[9]

  • Prepare a serial dilution of ErbB2 Inhibitor II in the kinase buffer containing a constant, low percentage of DMSO.

• Kinase Reaction:

  • In a 384-well plate, add the inhibitor solution.

  • Add the HER2 enzyme to each well.

  • Initiate the reaction by adding the substrate/ATP mixture.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction remains within the linear range.[8][9]

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[8]

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[8]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and thus the HER2 kinase activity.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme activity by 50%.

Cell-Based Assays

Cell-based assays are crucial for confirming that the inhibitor can effectively target HER2 within a cellular environment and produce the desired biological effect.

Principle: These assays measure the downstream consequences of HER2 inhibition, such as a reduction in cell proliferation or a decrease in the phosphorylation of downstream signaling proteins.

Step-by-Step Protocol for a Cell Proliferation Assay (e.g., using SK-BR-3 cells, a HER2-overexpressing breast cancer cell line):

• Cell Culture:

  • Culture SK-BR-3 cells in appropriate media and conditions.

  • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Inhibitor Treatment:

  • Prepare a serial dilution of ErbB2 Inhibitor II in the cell culture medium.

  • Replace the existing medium with the medium containing the inhibitor at various concentrations. Include a vehicle control (e.g., DMSO).

  • Incubate the cells for a specified period (e.g., 72 hours).

• Proliferation Measurement:

  • Use a suitable method to quantify cell viability, such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.

  • For the CellTiter-Glo® assay, add the reagent directly to the wells, incubate, and measure the luminescence, which is proportional to the number of viable cells.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Self-Validating System: The combination of a direct biochemical assay and a cell-based assay provides a self-validating system. A potent IC50 in the biochemical assay should translate to a potent effect in the cell-based assay. Discrepancies may indicate issues with cell permeability, off-target effects, or inhibitor stability.

Data Presentation and Interpretation

Clear and concise presentation of quantitative data is essential for comparative analysis.

Table 1: Comparative Potency of ErbB2 Inhibitor II

Assay Type	Parameter	ErbB2 Inhibitor II	Control Inhibitor (e.g., Lapatinib)
Biochemical	IC50 (nM)	15	10
Cell-Based (SK-BR-3)	GI50 (nM)	50	35

Interpretation: The data in Table 1 indicates that ErbB2 Inhibitor II is a potent inhibitor of HER2 kinase activity, with an IC50 in the low nanomolar range. The slightly higher GI50 in the cell-based assay is expected and can be attributed to factors such as cell membrane permeability and intracellular ATP concentrations. The potency is comparable to the well-characterized HER2 inhibitor, Lapatinib.

Visualization of Experimental Workflow

Caption: Experimental Workflow for Inhibitor Characterization.

Conclusion and Future Directions

This guide has outlined the fundamental principles and experimental methodologies for characterizing the ATP-competitive inhibition of the HER2 kinase domain by small molecule inhibitors like ErbB2 Inhibitor II. A thorough understanding of the HER2 signaling pathway, coupled with robust biochemical and cell-based assays, is critical for the successful development of novel anticancer therapeutics. Future research in this area will likely focus on developing inhibitors with improved selectivity to minimize off-target effects, overcoming mechanisms of acquired resistance, and exploring synergistic combinations with other therapeutic agents.[4][10]

References

• Structural biology of HER2/ERBB2 dimerization: mechanistic insights and differential roles in healthy versus cancerous cells. (2024-07-17).
• HER2/ErbB2 Selective Inhibitors. Selleckchem.com.
• Identification of novel HER2 inhibitors: potential therapeutics for breast cancer. (2025-06-16). PMC - NIH.
• Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer. MDPI.
• ErbB/HER Signaling. Cell Signaling Technology.
• ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor. Benchchem.
• Targeting ErbB-2/Her-2+ Breast Cancer with HSP90 Inhibitors. Austin Publishing Group.
• HER2 Kinase Assay Kit. BPS Bioscience.
• ERBB-2/ER INTERACTIONS AND THEIR THERAPEUTIC IMPLICATIONS FOR TUMOR PROGRESSION. Mayo Clinic.
• Impact of HER2 assay sensitivity on the ability to detect tumors with low to ultra-low HER2 expression. (2023-05-31).
• (PDF) Identification of novel HER2 ınhibitors: potential therapeutics for breast cancer.
• Study identifies molecular drivers of drug resistance in HER2-positive breast cancer. Drug Discovery News.
• New Molecular Drivers of HER2 Breast Cancer Resistance: A Q&A With Ateequllah Hay
• Assay for Isolation of Inhibitors of Her2-Kinase Expression. PMC - NIH.
• HER2. Wikipedia.
• CD47 Expression Serves as Predictive Biomarker for HER2+ Breast Cancer. (2026-02-02). OncLive.
• Structural Analysis of the Mechanism of Inhibition and Allosteric Activation of the Kinase Domain of HER2 Protein. PMC.
• Role of HER2 in Response to Neoadjuvant Endocrine Therapy in Luminal Breast Cancer. (2026-02-04). MDPI.
• Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer. PMC - NIH.
• Prediction of Binding Affinity for ErbB Inhibitors Using Deep Neural Network Model with Morgan Fingerprints as Fe
• A Comprehensive Review of HER2 in Cancer Biology and Therapeutics. PMC.
• HER2 Kinase Assay.
• Actionable activating oncogenic ERRB2/HER2 transmembrane and juxtamembrane domain mut
• Crystal Structure of the Kinase domain of Human HER2 (erbB2). (2011-03-30). RCSB PDB.
• Molecular insights from structural dynamics of HER2-inhibitor complexes pave the way for new breast cancer drugs. (2024-11-13). PubMed.
• Engineering of bispecific affinity proteins with high affinity for ERBB2 and adaptable binding to albumin. (2014-08-04). PubMed.
• Differences in the Binding Affinities of ErbB Family: Heterogeneity in the Prediction of Resistance Mutants. (2013-10-23). NIH.
• Protocol Recommendations for Performing a Kinase Inhibition Assay. (2026-01-20). BellBrook Labs.
• HER2/ErbB2 Antibody. Affinity Biosciences.
• 3PP0: Crystal Structure of the Kinase domain of Human HER2 (erbB2). (2010-11-23). NCBI.
• HER2 Inhibitors. Selleck Chemicals.

Sources

• 1. HER2 - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 4. Study identifies molecular drivers of drug resistance in HER2-positive breast cancer | Drug Discovery News [drugdiscoverynews.com]
• 5. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural biology of HER2/ERBB2 dimerization: mechanistic insights and differential roles in healthy versus cancerous cells [explorationpub.com]
• 7. benchchem.com [benchchem.com]
• 8. promega.com [promega.com]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. ajmc.com [ajmc.com]

Difference between ErbB2 Inhibitor II and Trastuzumab mechanism

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

This guide delineates the structural and functional disparities between ErbB2 Inhibitor II (a synthetic small molecule) and Trastuzumab (a humanized monoclonal antibody). While both agents target the Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2), their mechanisms of action are fundamentally distinct.[1] Trastuzumab relies on extracellular steric hindrance and immune recruitment, whereas ErbB2 Inhibitor II functions as a direct, ATP-competitive inhibitor of the intracellular kinase domain. This distinction is critical for designing salvage therapies for Trastuzumab-resistant phenotypes, particularly those driven by p95HER2 truncation.

Part 1: Molecular Pharmacology

1. Trastuzumab (Biologic)[1][2][3][4][5][6]

• Class: Recombinant DNA-derived humanized monoclonal antibody (IgG1 kappa).

• Target Epitope: Extracellular Domain IV (juxtamembrane region) of HER2.

• Core Mechanism: Binds to Domain IV, preventing the formation of constitutively active HER2 homodimers and ligand-induced HER2-HER3 heterodimers. It also flags cells for immune destruction via Antibody-Dependent Cellular Cytotoxicity (ADCC).[5]

2. ErbB2 Inhibitor II (Small Molecule)[3][7][8]

• Chemical Identity: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole.[8]

• CAS Number:

• Target Site: Intracellular Tyrosine Kinase Domain (ATP-binding pocket).

• Core Mechanism: Functions as a highly selective ATP-competitive inhibitor.[7] Unlike pan-ErbB inhibitors (e.g., Lapatinib), ErbB2 Inhibitor II exhibits high selectivity for HER2 (IC50 = 6.6 µM) over EGFR (ErbB1), minimizing off-target toxicity associated with EGFR inhibition.

Visualization: Site of Action Comparison

The following diagram illustrates the spatial divergence in binding sites.

Figure 1: Spatial distinction of binding sites. Trastuzumab targets the extracellular surface, while ErbB2 Inhibitor II penetrates the membrane to block the kinase active site.

Part 2: Mechanistic Divergence

The efficacy of these agents diverges significantly when considering downstream signaling and resistance mechanisms.

1. Signal Transduction Blockade

• Trastuzumab: By binding Domain IV, it inhibits the ligand-independent dimerization of HER2. This reduces the phosphorylation of tyrosine residues, subsequently dampening the PI3K/Akt and MAPK pathways. However, its efficacy is contingent on the presence of the extracellular domain.

• ErbB2 Inhibitor II: This agent bypasses the dimerization event entirely. It physically occupies the ATP-binding pocket within the kinase domain.[7] Even if the receptor dimerizes, the transfer of phosphate from ATP to the tyrosine residues (autophosphorylation) is mechanically blocked.

2. Immune-Mediated Effects[5]

• Trastuzumab: Possesses a functional Fc region that recruits Natural Killer (NK) cells, inducing ADCC.[5] This is a cytotoxic mechanism independent of signaling pathway inhibition.

• ErbB2 Inhibitor II: Lacks an Fc region and immune-stimulatory capacity. Its activity is purely cytostatic/cytotoxic via signaling deprivation.

Visualization: Signaling & Resistance Pathways[1]

Figure 2: Mechanistic intervention points. Note that ErbB2 Inhibitor II retains efficacy against truncated p95HER2, whereas Trastuzumab loses its binding target.

Part 3: Experimental Validation Framework

To rigorously distinguish these mechanisms in a laboratory setting, the following self-validating protocols are recommended.

Protocol 1: Differential Phosphorylation Assay (Western Blot)

Objective: Distinguish between total receptor downregulation (Trastuzumab) and acute kinase inhibition (ErbB2 Inhibitor II).

• Cell Line Selection: Use BT-474 (HER2 overexpressing) and MCF-7 (Low HER2 control).

• Treatment Groups:

  • Vehicle Control (DMSO).

  • Trastuzumab (10 µg/mL) – 24h incubation (allows for internalization/degradation).

  • ErbB2 Inhibitor II (10 µM) – 2h incubation (acute kinase blockade).

• Lysis: Lyse cells in RIPA buffer supplemented with phosphatase inhibitors (Sodium Orthovanadate).

• Detection:

  • Primary Ab 1: Anti-HER2 (Total) – Expect reduction in Trastuzumab group (long-term).

  • Primary Ab 2: Anti-Phospho-HER2 (Tyr1248) – Expect reduction in BOTH, but ErbB2 Inhibitor II should show loss of signal without loss of total protein mass in acute phase.

• Validation Check: If ErbB2 Inhibitor II reduces Phospho-HER2 but Total HER2 remains constant (acute), the mechanism is confirmed as kinase inhibition rather than degradation.

Protocol 2: p95HER2 Resistance Profiling

Objective: Validate the efficacy of ErbB2 Inhibitor II in Trastuzumab-resistant models.

• Model: Transfect MCF-7 cells with a p95HER2 construct (lacking ECD).

• Assay: CellTiter-Glo (ATP-based proliferation).

• Procedure:

  • Seed p95HER2+ cells in 96-well plates.

  • Treat with dose-response curve of Trastuzumab (0.1 - 100 µg/mL) and ErbB2 Inhibitor II (0.1 - 50 µM).

• Expected Outcome:

  • Trastuzumab: No shift in IC50 (Resistance). The antibody cannot bind the truncated receptor.

  • ErbB2 Inhibitor II: Dose-dependent reduction in viability.[8] The intracellular kinase domain is intact and susceptible to ATP competition.

Part 4: Comparative Data Analysis

Feature	Trastuzumab	ErbB2 Inhibitor II
Molecular Type	Humanized mAb (IgG1)	Small Molecule (Triazole)
Binding Site	Extracellular Domain IV	Intracellular ATP Pocket
Effect on p95HER2	Ineffective (Target absent)	Effective (Target present)
Primary Mechanism	Dimerization Block / ADCC	ATP-Competitive Kinase Inhibition
Selectivity	HER2 Specific	Selective for HER2 vs. EGFR (ErbB1)
IC50 (Phosphorylation)	N/A (Biologic potency varies)	~6.6 µM (Cell-based)
Clinical Status	FDA Approved (Standard of Care)	Research Tool (Preclinical)

Clinical Implication: The Resistance Gap

A major limitation of Trastuzumab is the "shedding" of the HER2 extracellular domain via metalloproteases (ADAM10), creating the constitutively active p95HER2 fragment. This fragment drives signaling but lacks the Trastuzumab binding site. ErbB2 Inhibitor II represents a class of molecules (similar to Lapatinib or Tucatinib) that can salvage therapy by targeting the remaining intracellular machinery.

References

• Cheng, H., et al. (2007). "Design, synthesis, and biological evaluation of 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole derivatives as potent ErbB2 inhibitors." Bioorganic & Medicinal Chemistry, 15(4), 1533-1542.

• Hudis, C. A. (2007). "Trastuzumab—Mechanism of Action and Use in Clinical Practice." New England Journal of Medicine, 357, 39-51.

• Arribas, J., et al. (2011). "p95HER2 and breast cancer." Cancer Research, 71(5), 1515-1519.

• Junttila, T. T., et al. (2009). "Ligand-independent HER2/HER3/PI3K complex is disrupted by trastuzumab and is effectively inhibited by the PI3K inhibitor GDC-0941." Cancer Cell, 15(5), 429-440.

• Merck KGaA. "ErbB2 Inhibitor II - CAS 928207-02-7 Product Information." Calbiochem.[8]

Sources

• 1. droracle.ai [droracle.ai]
• 2. Trastuzumab Mechanism of Action; 20 Years of Research to Unravel a Dilemma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trastuzumab - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ERBB2 erb-b2 receptor tyrosine kinase 2 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 5. What is the mechanism of action of Trastuzumab? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 8. ErbB2 Inhibitor II [sigmaaldrich.com]

Technical Guide: ErbB2 Inhibitor II Selectivity &amp; Application

Executive Summary

ErbB2 Inhibitor II (Chemical Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole) is a cell-permeable, ATP-competitive inhibitor designed to selectively target the HER2 (ErbB2) receptor tyrosine kinase while sparing EGFR (ErbB1) .[1][2] Unlike dual inhibitors (e.g., Lapatinib) or pan-ErbB inhibitors, ErbB2 Inhibitor II provides a unique pharmacological tool for dissecting the specific contributions of HER2 signaling in complex heterodimer-driven oncogenesis.[2]

This guide details the IC50 selectivity profile, mechanism of action, and validated experimental protocols for utilizing this compound in preclinical research.[2]

Compound Profile

Parameter	Specification
Common Name	ErbB2 Inhibitor II
Catalog Number	Calbiochem 324732 / Merck Millipore
CAS Number	928207-02-7
Chemical Structure	4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole
Molecular Weight	262.3 g/mol
Solubility	DMSO (up to 50 mg/mL)
Mechanism	ATP-Competitive Reversible Inhibition

Selectivity Analysis: HER2 vs. EGFR

The defining characteristic of ErbB2 Inhibitor II is its high selectivity for HER2 over EGFR.[2] This selectivity is critical for researchers aiming to isolate HER2-driven pathways without the confounding effects of EGFR inhibition, which is common with other tyrosine kinase inhibitors (TKIs).[2]

Quantitative IC50 Data (Cellular Assays)

The following values represent the concentration required to inhibit receptor autophosphorylation by 50% in intact cancer cell lines.

Target Receptor	Cell Line Model	IC50 Value	Selectivity Ratio
HER2 (ErbB2)	MDA-MB-453 (HER2+)	6.6 µM	1.0 (Reference)
EGFR (ErbB1)	MDA-MB-468 (EGFR+)	> 100 µM	> 15-fold
Cell Viability	MDA-MB-453	30.9 µM	N/A

Key Insight: At concentrations up to 100 µM, the compound shows negligible inhibition of EGFR phosphorylation, making it effectively HER2-specific in most relevant physiological windows (typically 1–10 µM).[2]

Mechanism of Action & Signaling Context[2][3][4][5][6][7][8]

ErbB2 Inhibitor II functions by docking into the ATP-binding pocket of the intracellular kinase domain of HER2.[2] Unlike EGFR, which requires ligand binding (e.g., EGF) to dimerize and activate, HER2 exists in a constitutively open conformation, ready to dimerize with other ErbB family members (HER1, HER3, HER4).[2]

By blocking ATP hydrolysis on HER2, the inhibitor prevents the trans-phosphorylation of heterodimer partners (e.g., HER3), thereby silencing downstream PI3K/Akt and MAPK signaling cascades essential for cell survival.[2]

Pathway Visualization

The following diagram illustrates the specific blockade of HER2-mediated signaling within the ErbB heterodimer network.[2]

Caption: Mechanism of Action.[1][2][3][4][5][6][7][8][9] ErbB2 Inhibitor II selectively binds the HER2 kinase domain, preventing ATP utilization and downstream activation of PI3K/Akt pathways, while sparing EGFR homodimer signaling.[2]

Experimental Protocols

Protocol A: Determination of Cellular IC50 (Western Blot)

Objective: Validate the 6.6 µM IC50 by measuring p-HER2 (Tyr1248) levels.[2]

Reagents:

• Target Cells: MDA-MB-453 (High HER2) or SK-BR-3.[2]

• Control Cells: MDA-MB-468 (High EGFR, Low HER2).[2]

• Lysis Buffer: RIPA + Protease/Phosphatase Inhibitor Cocktail (Roche).[2]

• Primary Antibodies: Anti-p-Neu (Tyr1248), Anti-Total HER2, Anti-p-EGFR (Tyr1068).[2]

Workflow:

• Seeding: Plate

  cells/well in 6-well plates. Incubate 24h for attachment.

• Starvation: Replace media with serum-free media for 12–16h to reduce basal phosphorylation noise.

• Treatment:

  • Prepare serial dilutions of ErbB2 Inhibitor II in DMSO (0, 1, 5, 10, 50, 100 µM).[2]

  • Treat cells for 2 hours at 37°C.

  • Note: Maintain final DMSO concentration < 0.1%.[2]

• Stimulation (Optional but Recommended):

  • For HER2/HER3 signaling: Stimulate with Heregulin-β1 (10 ng/mL) for 15 min.[2]

  • For EGFR specificity check: Stimulate with EGF (100 ng/mL) for 15 min.[2]

• Lysis & Blotting:

  • Wash with ice-cold PBS.[2] Lyse directly on ice.[2]

  • Perform SDS-PAGE and Western Blot.[2]

• Quantification: Normalize p-HER2 signal to Total HER2 signal. Plot Dose-Response curve to calculate IC50.[2]

Protocol B: Experimental Workflow Visualization

Caption: Step-by-step workflow for validating ErbB2 Inhibitor II potency and selectivity via immunoblotting.

Troubleshooting & Optimization (Senior Scientist Insights)

• Solubility Issues: The triazole compound is hydrophobic.[2] Ensure the stock solution (e.g., 10 mM or 50 mM) is fully dissolved in high-grade DMSO.[2] Vortex vigorously. If precipitation occurs in aqueous media, warm the media to 37°C before adding the inhibitor.[2]

• Serum Binding: IC50 values in literature (6.6 µM) are often derived under reduced serum conditions.[2] High serum (10% FBS) can sequester the drug, shifting the effective IC50 to >10-20 µM.[2] Recommendation: Perform kinase inhibition assays in 0.5% FBS or serum-free conditions.

• Distinguishing Cytostasis vs. Cytotoxicity: The viability IC50 (30.9 µM) is significantly higher than the kinase inhibition IC50 (6.6 µM).[2] This suggests that at 10 µM, the compound is primarily cytostatic (halting growth via signaling blockade) rather than immediately cytotoxic.[2]

References

• Cheng, H., et al. (2007).[2] "Design, synthesis, and biological evaluation of 4-modified-5-cyano-2H-1,2,3-triazoles as potent and selective HER2 inhibitors." Bioorganic & Medicinal Chemistry Letters, 17(15), 1533.[2]

  • Source of primary IC50 d

• Merck Millipore / Calbiochem. (n.d.).[2] "Product Data Sheet: ErbB2 Inhibitor II - Cat. No. 324732."[2][5][9][10][11][12]

  • [2]

• Reid, A., et al. (2007).[2][8] "Dual inhibition of ErbB1 (EGFR/HER1) and ErbB2 (HER2/neu)."[2][8] European Journal of Cancer, 43(3), 481-489.[2][8]

  • Context on dual vs.

Sources

• 1. scribd.com [scribd.com]
• 2. Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sites.utoronto.ca [sites.utoronto.ca]
• 7. Roles of progesterone receptor membrane component 1 and membrane progestin receptor alpha in regulation of zebrafish oocyte maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dual inhibition of ErbB1 (EGFR/HER1) and ErbB2 (HER2/neu) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Oncogenic Ras triggers hyperproliferation and impairs polarized colonic morphogenesis by autocrine ErbB3 signaling | Oncotarget [oncotarget.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. ErbB2 Inhibitor II [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Assessment: Specificity of ErbB2 Inhibitor II for HER2 over EGFR and ErbB4

This technical guide provides an in-depth assessment of ErbB2 Inhibitor II (CAS 928207-02-7), focusing on its structural basis for selectivity, mechanistic profile, and experimental validation.

Executive Summary

ErbB2 Inhibitor II (Chemical Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole) is a cell-permeable, ATP-competitive inhibitor designed to target the Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2) kinase domain. Unlike pan-ErbB inhibitors (e.g., lapatinib, neratinib) that broadly suppress EGFR (ErbB1) and ErbB4, ErbB2 Inhibitor II exhibits a high degree of selectivity for HER2.

This specificity is critical for research aimed at dissecting HER2-driven oncogenic signaling without the confounding variables of EGFR inhibition (which often leads to cutaneous toxicity) or ErbB4 inhibition (which is associated with cardiotoxicity).

Compound Profile

Parameter	Detail
Common Name	ErbB2 Inhibitor II
CAS Number	928207-02-7
Chemical Formula	C₁₅H₁₀N₄O
Molecular Weight	262.27 g/mol
Target	HER2 (ErbB2) Tyrosine Kinase Domain
Mechanism	ATP-Competitive Inhibition
Solubility	DMSO (up to 50 mg/mL)

Mechanism of Action & Selectivity Profile

Structural Basis of Specificity

The compound utilizes a phenoxyphenyl-1,2,3-triazole scaffold. Unlike quinazoline-based inhibitors (e.g., gefitinib) that rely on a specific hinge-binding motif common to both EGFR and HER2, the triazole core of ErbB2 Inhibitor II exploits subtle structural differences in the ATP-binding cleft of HER2.

• HER2 Selectivity: The inhibitor occupies the hydrophobic pocket adjacent to the ATP binding site. The specific orientation of the phenoxyphenyl group creates steric clashes within the EGFR binding pocket, preventing effective binding, while fitting the slightly larger or distinctively shaped HER2 pocket.

• Sparing ErbB4: Sparing ErbB4 is functionally significant. ErbB4 signaling is essential for cardiomyocyte survival and response to stress. Inhibitors that cross-react with ErbB4 are linked to drug-induced heart failure. By utilizing a scaffold distinct from pan-ErbB inhibitors, ErbB2 Inhibitor II minimizes this off-target risk.

Quantitative Selectivity Data

The following data highlights the compound's ability to inhibit HER2 autophosphorylation while sparing EGFR, even at high concentrations.

Target Receptor	Cell Line Model	Readout (Phosphorylation)	IC₅₀ Value
HER2 (ErbB2)	MDA-MB-453 (HER2 High)	p-HER2 (Tyr1248)	6.6 µM
EGFR (ErbB1)	MDA-MB-468 (EGFR High)	p-EGFR (Tyr1068)	> 100 µM
Selectivity Ratio	--	--	> 15-fold (HER2 vs EGFR)

Note: While nanomolar potency is common in clinical drugs, this micromolar probe is optimized for specificity in mechanistic research, ensuring that observed phenotypes are HER2-dependent.

Signaling Pathway & Inhibition Logic

The following diagram illustrates the HER2 signaling cascade and the precise intervention point of ErbB2 Inhibitor II. It highlights the downstream pathways (PI3K/Akt and MAPK) that are suppressed solely via HER2 blockade, leaving EGFR-dependent pathways intact.

Figure 1: Mechanism of Action. ErbB2 Inhibitor II selectively competes for the ATP binding site of HER2, blocking downstream PI3K/Akt and MAPK signaling while sparing EGFR and ErbB4.

Experimental Protocols for Specificity Validation

To confirm the specificity of ErbB2 Inhibitor II in your own system, use the following self-validating protocols. These compare the phosphorylation status of HER2 versus EGFR in relevant cell lines.

Reagent Preparation

• Stock Solution: Dissolve 5 mg of ErbB2 Inhibitor II (MW 262.27) in 190 µL of sterile DMSO to create a 100 mM stock.

• Storage: Aliquot into 10 µL volumes and store at -20°C. Avoid freeze-thaw cycles.

• Working Solution: Dilute 1:1000 in culture medium for a 100 µM screening concentration, or serially dilute for IC50 determination (e.g., 0.1, 1, 10, 50, 100 µM).

Cellular Selectivity Assay (Western Blot)

Objective: Demonstrate inhibition of p-HER2 without affecting p-EGFR.

Cell Lines:

• Positive Control (HER2): MDA-MB-453 or SK-BR-3 (HER2 amplified).

• Negative Control (EGFR): MDA-MB-468 or A431 (EGFR amplified).

Protocol Steps:

• Seeding: Plate cells at

  cells/well in 6-well plates. Allow to adhere overnight.

• Starvation: Wash cells with PBS and incubate in serum-free medium for 12–16 hours to reduce basal phosphorylation.

• Treatment:

  • Treat cells with ErbB2 Inhibitor II (0, 10, 50 µM) for 2 hours .

  • Optional: Include a pan-inhibitor (e.g., Lapatinib 1 µM) as a positive control for total inhibition.

• Stimulation (Critical for EGFR):

  • For HER2 lines: Constitutive phosphorylation is usually sufficient.

  • For EGFR lines: Stimulate with EGF (50 ng/mL) for 15 minutes after the 2-hour inhibitor incubation to induce strong EGFR phosphorylation.

• Lysis: Wash with ice-cold PBS containing 1 mM Sodium Orthovanadate (phosphatase inhibitor). Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Immunoblotting:

  • Primary Antibodies: Anti-p-HER2 (Tyr1248), Anti-p-EGFR (Tyr1068).

  • Loading Control: Anti-Total HER2, Anti-Total EGFR, Anti-β-Actin.

Expected Result:

• HER2 Lines: Dose-dependent reduction of p-HER2 band intensity (IC50 ≈ 6.6 µM).

• EGFR Lines: No significant reduction in p-EGFR band intensity, even at 50–100 µM, despite EGF stimulation.

Workflow Visualization

The following DOT diagram outlines the experimental logic for validating compound specificity.

Figure 2: Validation Workflow.[1] Parallel assessment of HER2 and EGFR phosphorylation ensures the observed effects are target-specific.

References

• Cheng, Z. Y., et al. (2007). Synthesis and SAR of 4-(3-phenoxyphenyl)-1,2,3-triazoles as inhibitors of HER2/ErbB2 tyrosine kinase. Bioorganic & Medicinal Chemistry Letters, 15(3), 1533–1536.

  • Primary source for the synthesis, structure (CAS 928207-02-7)

• Karamouzis, M. V., et al. (2007). The role of ErbB4 in human cancer: the other ErbB receptor? Biochimica et Biophysica Acta (BBA) - Reviews on Cancer, 1776(2), 266-267.

  • Establishes the biological rationale for sparing ErbB4 to avoid cardiotoxicity and preserve anti-prolifer

• Calbiochem (Merck Millipore). ErbB2 Inhibitor II Product Data Sheet (Cat. No. 324732).[2]

  • Verifies commercial availability and specific

Sources

• 1. Frontiers | Synthesis and Antitumor Activity of Erlotinib Derivatives Linked With 1,2,3-Triazole [frontiersin.org]
• 2. merckmillipore.com [merckmillipore.com]

An In-Depth Technical Guide to the Binding Affinity of ErbB2 Inhibitor II with the HER2 Intracellular Domain

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of HER2 in Oncology and the Rationale for Inhibition

Human Epidermal Growth Factor Receptor 2 (HER2, also known as ErbB2) is a transmembrane receptor tyrosine kinase that plays a pivotal role in regulating cell growth, differentiation, and survival.[1][2] While a member of the ErbB family, HER2 is unique in that it does not have a known ligand.[1] Instead, its potent signaling activity is unleashed through heterodimerization with other ligand-bound ErbB family members, with the HER2-HER3 heterodimer being a particularly strong signaling unit.[3][4] This dimerization event triggers the autophosphorylation of the intracellular kinase domain, initiating downstream signaling cascades, most notably the PI3K/Akt/mTOR and MAPK pathways.[1][5] These pathways are central to promoting cell cycle progression and inhibiting apoptosis.[5]

In a significant percentage of breast, ovarian, and gastric cancers, the ERBB2 gene is amplified, leading to the overexpression of the HER2 protein on the cell surface.[1][3] This overexpression results in constitutive, ligand-independent activation of the kinase domain, driving uncontrolled cell proliferation and contributing to a more aggressive disease phenotype.[2] Consequently, HER2 has emerged as a crucial therapeutic target in oncology.[1] Small molecule tyrosine kinase inhibitors (TKIs) that target the ATP-binding site of the HER2 intracellular domain represent a key strategy to disrupt this oncogenic signaling.[2]

Caption: Simplified HER2 Signaling Pathway.

ErbB2 Inhibitor II: A Tool for Probing HER2 Kinase Activity

ErbB2 Inhibitor II (CAS 928207-02-7) is a small molecule compound designed to control the biological activity of the ErbB2 protein.[6] It is primarily utilized in research applications focused on phosphorylation and dephosphorylation events.[6] While specific public domain data on the precise binding affinity of ErbB2 Inhibitor II for the HER2 intracellular domain is not extensively detailed, its utility lies in its ability to competitively inhibit the kinase function. The core principle behind its mechanism, like many TKIs, is to compete with ATP for binding within the catalytic kinase domain, thereby preventing the phosphorylation of downstream substrates and halting the signal transduction cascade.[2]

The accurate determination of the binding affinity of such inhibitors is paramount in drug discovery. It provides a quantitative measure of the potency and specificity of the compound, guiding lead optimization and the development of more effective therapeutics.

Methodologies for Quantifying Binding Affinity

A multi-faceted approach is essential for a robust characterization of an inhibitor's binding affinity to its target kinase. No single technique provides a complete picture; therefore, integrating data from several orthogonal methods is considered best practice.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamic Characterization

ITC is a powerful biophysical technique that directly measures the heat changes associated with a binding event.[7] This allows for the determination of the binding constant (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction in a single, label-free experiment.[7]

Causality Behind Experimental Choices: ITC is considered a gold standard because it measures the intrinsic thermodynamics of the interaction without the need for fluorescent labels or surface immobilization, which can potentially alter the binding characteristics of the molecules.[7] The direct measurement of heat provides a true in-solution assessment of the binding affinity.

Self-Validating System: A key aspect of a robust ITC experiment is the "c-value," which is the product of the stoichiometry, the association constant (Ka = 1/Kd), and the macromolecule concentration. An optimal c-value (between 5 and 500) ensures a well-defined sigmoidal binding isotherm, which is essential for accurate fitting of the data. Running a control titration of the ligand into the buffer alone is also a critical self-validating step to account for the heat of dilution.

Experimental Protocol: Isothermal Titration Calorimetry

• Protein Preparation: Express and purify the recombinant HER2 intracellular kinase domain. Ensure the protein is highly pure and properly folded. Dialyze the protein extensively against the final ITC buffer to minimize buffer mismatch effects.

• Ligand Preparation: Dissolve ErbB2 Inhibitor II in a suitable solvent (e.g., DMSO) and then dilute it into the same ITC buffer used for the protein.[6] The final DMSO concentration should be identical in both the syringe and the cell to negate heat of mixing effects.

• Instrument Setup: Thoroughly clean the ITC instrument. Set the experimental temperature (e.g., 25°C).

• Loading: Load the HER2 kinase domain solution (e.g., 10-20 µM) into the sample cell and the ErbB2 Inhibitor II solution (e.g., 100-200 µM) into the injection syringe.

• Titration: Perform a series of small, sequential injections of the inhibitor into the protein solution.[8] The instrument will measure the heat released or absorbed after each injection.

• Data Analysis: Integrate the raw heat flow data to obtain the heat per injection. Plot this against the molar ratio of inhibitor to protein. Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine Kd, n, ΔH, and ΔS.[8]

Caption: Isothermal Titration Calorimetry Workflow.

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

SPR is a label-free optical technique that measures the binding of an analyte (inhibitor) to a ligand (protein) immobilized on a sensor surface in real-time.[9] This allows for the determination of not only the equilibrium dissociation constant (Kd) but also the association (kon) and dissociation (koff) rate constants.

Causality Behind Experimental Choices: The kinetic information provided by SPR is invaluable for drug development. Inhibitors with slow dissociation rates (long residence times) can exhibit prolonged target engagement in vivo, which may translate to improved efficacy.[10] SPR provides this critical kinetic data that endpoint assays like ITC cannot.

Self-Validating System: A well-designed SPR experiment includes several control measures. A reference flow cell, either blank or with an irrelevant immobilized protein, is used to subtract non-specific binding and bulk refractive index changes. Running a range of analyte concentrations allows for global fitting of the sensorgrams, providing more robust kinetic data.

Experimental Protocol: Surface Plasmon Resonance

• Chip Preparation: Select a suitable sensor chip (e.g., CM5) and immobilize the purified HER2 kinase domain using a standard coupling chemistry (e.g., amine coupling).

• Analyte Preparation: Prepare a series of dilutions of ErbB2 Inhibitor II in a suitable running buffer.

• Binding Analysis: Inject the different concentrations of the inhibitor over the sensor surface and the reference cell. The SPR instrument will record the change in response units (RU) over time, generating a sensorgram for each concentration.

• Regeneration: After each injection, inject a regeneration solution to remove the bound inhibitor and prepare the surface for the next cycle.

• Data Analysis: Subtract the reference cell data from the active cell data. Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine kon, koff, and calculate Kd (koff/kon).

Kinase Activity Assays: Functional Assessment of Inhibition

While ITC and SPR measure direct binding, kinase activity assays assess the functional consequence of that binding—the inhibition of enzymatic activity. These assays typically measure the phosphorylation of a substrate by the kinase. The half-maximal inhibitory concentration (IC50) is a common metric derived from these assays.

Causality Behind Experimental Choices: Functional assays provide a direct link between inhibitor binding and its biological effect. They are often performed in a high-throughput format, making them suitable for screening large compound libraries.[11]

Self-Validating System: Controls are crucial in kinase assays. A "no enzyme" control establishes the background signal, while a "no inhibitor" (vehicle) control represents 100% enzyme activity. A known potent inhibitor (e.g., staurosporine) can be used as a positive control for inhibition.

Experimental Protocol: ADP-Glo™ Kinase Assay (Example)

• Reaction Setup: In a 96-well plate, set up the kinase reaction by adding the HER2 kinase domain, a suitable substrate (e.g., a generic tyrosine kinase substrate), and ATP.[11]

• Inhibitor Addition: Add varying concentrations of ErbB2 Inhibitor II to the wells. Include appropriate controls.

• Incubation: Incubate the plate at a set temperature (e.g., 30°C) to allow the kinase reaction to proceed.

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.[12]

• ATP Generation and Luminescence: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP, which is then used by luciferase to produce a luminescent signal.[12]

• Data Analysis: Measure the luminescence. Plot the signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation and Interpretation

The data obtained from these complementary techniques should be compiled and analyzed to build a comprehensive understanding of the inhibitor's binding characteristics.

Table 1: Hypothetical Binding Affinity Data for ErbB2 Inhibitor II

Assay	Parameter	Value	Units
Isothermal Titration Calorimetry (ITC)	Kd	50	nM
Stoichiometry (n)	1.1	-
ΔH	-8.5	kcal/mol
-TΔS	-3.2	kcal/mol
Surface Plasmon Resonance (SPR)	kon	1.2 x 105	M-1s-1
koff	6.0 x 10-3	s-1
Kd (koff/kon)	50	nM
Kinase Activity Assay	IC50	75	nM

Interpretation: The hypothetical data above shows good concordance between the Kd values obtained from ITC and SPR, strengthening the confidence in the measured affinity. The IC50 value is slightly higher than the Kd, which is expected as IC50 is dependent on the assay conditions (e.g., ATP concentration). The negative enthalpy (ΔH) from ITC indicates that the binding is an exothermic process, driven by favorable enthalpic interactions such as hydrogen bonding and van der Waals forces.

Structural Insights from Crystallography

X-ray crystallography provides high-resolution structural information on how an inhibitor binds to the kinase domain.[13][14] This data is invaluable for understanding the specific molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) that govern binding affinity and selectivity.[14] The crystal structure of the HER2 kinase domain in complex with an inhibitor can reveal the precise binding mode and can guide the rational design of new inhibitors with improved potency and selectivity.[13]

Conclusion

Characterizing the binding affinity of small molecule inhibitors like ErbB2 Inhibitor II to the HER2 intracellular domain is a cornerstone of modern drug discovery. By employing a suite of orthogonal, self-validating methodologies—from the thermodynamic rigor of ITC and the kinetic detail of SPR to the functional relevance of kinase activity assays and the structural precision of crystallography—researchers can build a comprehensive and trustworthy profile of their lead compounds. This multi-pronged approach, grounded in sound scientific principles, is essential for advancing the development of novel and effective HER2-targeted therapies.

References

• Structural Analysis of the Mechanism of Inhibition and Allosteric Activation of the Kinase Domain of HER2 Protein.Semantic Scholar.
• HER2 Kinase Assay Kit.BPS Bioscience.
• Role of HER2 signaling pathway in breast cancer: biology, detection and therapeutical implic
• HER2/ErbB2 Selective Inhibitors.Selleckchem.com.
• ErbB2 Inhibitor II.Sigma-Aldrich.
• ErbB/HER Signaling.Cell Signaling Technology.
• A Comprehensive Review of HER2 in Cancer Biology and Therapeutics.PMC.
• DEVELOPMENT OF HER2-TARGETED THERANOSTICS FOR DIAGNOSIS AND TREATMENT OF BREAST CANCER.Utrecht University Student Theses Repository Home.
• Mechanism of action of ErbB2 inhibitors.
• Structural Analysis of the Mechanism of Inhibition and Allosteric Activation of the Kinase Domain of HER2 Protein.PMC.
• Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer.PMC - NIH.
• HER2 Kinase Assay.
• Isothermal titration calorimetry (ITC) analysis of either SKH (A),...
• Isothermal Titration Calorimetry (ITC) – iTC200.
• Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies.MDPI.
• The oncogene HER2; Its signaling and transforming functions and its role in human cancer p
• Kinetic binding of kinase inhibitors and determination of K , K r

Sources

• 1. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ErbB2 Inhibitor II [sigmaaldrich.com]
• 7. Isothermal Titration Calorimetry (ITC) – iTC200 – OSTR [ostr.ccr.cancer.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. resources.revvity.com [resources.revvity.com]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. promega.com [promega.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Structural Analysis of the Mechanism of Inhibition and Allosteric Activation of the Kinase Domain of HER2 Protein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Small Molecule HER2 Inhibitors for Research Applications

Topic: Small Molecule HER2 Inhibitors for Research Use Only Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Discovery Professionals

Executive Summary

The Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2) is a transmembrane tyrosine kinase with no known high-affinity ligand, relying on heterodimerization (primarily with EGFR/HER1 or HER3) to initiate oncogenic signaling.[1] In research settings, small molecule inhibitors are indispensable chemical probes used to dissect these signaling networks, validate target dependency, and model drug resistance.

This guide provides a technical framework for selecting and utilizing small molecule HER2 inhibitors in a "Research Use Only" (RUO) context. Unlike clinical guidelines, which prioritize patient safety and efficacy, this document prioritizes selectivity, mechanism of action, and experimental reproducibility .

Mechanistic Classification & Structural Biology

To select the appropriate tool compound, researchers must understand the binding mode. Inhibitors are generally classified by their interaction with the ATP-binding pocket and their reversibility.

2.1 Binding Modes: Type I vs. Type II

• Type I Inhibitors (e.g., Dasatinib-like): Bind to the active conformation (DFG-in) of the kinase. They are often less selective due to the high conservation of the active ATP pocket across the kinome.

• Type II Inhibitors (e.g., Lapatinib): Bind to the inactive conformation (DFG-out). This induces a conformational change that creates a hydrophobic pocket adjacent to the ATP site, generally offering higher selectivity than Type I inhibitors.

2.2 Covalent vs. Reversible

• Reversible (e.g., Lapatinib, Tucatinib): Equilibrium binding. Washout experiments can restore kinase activity, allowing for temporal signaling studies.

• Irreversible (e.g., Neratinib, Afatinib): Form a covalent bond with a specific cysteine residue (Cys805 in HER2; Cys797 in EGFR) within the ATP-binding pocket. These are critical for studying protein turnover and overcoming resistance mutations that reduce non-covalent affinity.

The Researcher’s Toolbox: Key Inhibitor Profiles

The following table synthesizes data for the most common RUO HER2 inhibitors. Note: IC50 values are assay-dependent; relative potency is more reliable than absolute numbers.

Table 1: Comparative Profile of Small Molecule HER2 Inhibitors

Compound	Mechanism	Binding	Target Profile	IC50 (HER2)	Research Utility
Lapatinib	Type II	Reversible	Dual EGFR/HER2	~100 nM	Standard dual-inhibitor control. Stabilizes inactive kinase conformation.
Neratinib	Type I	Irreversible	Pan-HER (EGFR/HER2/4)	~5.6 nM	High potency. Used to study irreversible inhibition and HER2 mutations.
Tucatinib	Type I	Reversible	HER2 Selective	~6.9 nM	Gold Standard for Selectivity. Spares EGFR (~1000x selective), enabling dissection of HER2-specific signaling.
Afatinib	Type I	Irreversible	Pan-HER	~10-14 nM	Broad spectrum HER family blockade. Useful for assessing total HER family dependency.
Pyrotinib	Type I	Irreversible	Dual EGFR/HER2	~5-10 nM	Potent dual inhibitor, structurally related to neratinib but with distinct pharmacokinetic properties.

Signaling Architecture & Intervention Points

HER2 signaling is primarily transduced via the PI3K/AKT and MAPK/ERK pathways.[1][2] The diagram below illustrates the signal transduction flow and the specific nodes where these inhibitors intervene.

Caption: Diagram illustrating HER2 heterodimerization and downstream PI3K/MAPK cascades, highlighting the differential targets of key small molecule inhibitors.

Experimental Protocols

5.1 In Vitro Kinase Assay (ADP-Glo)

Objective: Determine the IC50 of a compound against recombinant HER2 kinase domain. Principle: Measures ADP generation as a direct product of kinase activity.

Protocol:

• Preparation: Dilute compounds in 100% DMSO (usually 10mM stock) to 100x final concentration. Create a serial dilution curve (e.g., 10-point, 3-fold).

• Kinase Reaction:

  • Mix Recombinant HER2 Kinase (0.2 ng/µL) + Substrate (Poly [Glu:Tyr] 4:1, 0.2 mg/mL) + ATP (10 µM) in Kinase Buffer (50 mM Tris pH 7.5, 10 mM MgCl2, 1 mM DTT).

  • Add 1 µL of compound dilution to 25 µL reaction volume.

  • Incubate at Room Temperature (RT) for 60 minutes.

• Detection:

  • Add 25 µL ADP-Glo™ Reagent (stops reaction, depletes remaining ATP). Incubate 40 min at RT.

  • Add 50 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min at RT.

• Read: Measure luminescence on a plate reader.

• Analysis: Fit data to a sigmoidal dose-response curve (variable slope) to calculate IC50.

5.2 Cellular Selectivity Workflow (Western Blot)

Objective: Validate pathway inhibition and compound selectivity in a cellular context. Cell Lines:

• SKBR3: HER2+, EGFR+, ER- (Standard model).

• BT474: HER2+, ER+ (Hormone crosstalk model).[3][4]

Protocol:

• Seeding: Plate SKBR3 cells (5 x 10^5 cells/well) in 6-well plates. Allow to adhere overnight.

• Starvation: Switch to serum-free medium for 12-16 hours to reduce basal phosphorylation noise.

• Treatment: Treat with inhibitors (e.g., 10 nM, 100 nM, 1 µM) for 2-4 hours.

  • Control: DMSO only.

  • Stimulation (Optional): Add EGF (50 ng/mL) or Heregulin (10 ng/mL) for the last 15 minutes to stimulate EGFR or HER3, respectively.

• Lysis: Wash with ice-cold PBS containing Na3VO4. Lyse in RIPA buffer + Protease/Phosphatase Inhibitors.

• Immunoblotting Targets:

  • p-HER2 (Tyr1221/1222): Validates target engagement.

  • p-EGFR (Tyr1068): Validates selectivity (Tucatinib should NOT inhibit this; Lapatinib should).

  • p-AKT (Ser473) & p-ERK1/2 (Thr202/Tyr204): Validates downstream blockade.

  • Total HER2/EGFR/AKT/ERK: Loading controls.

5.3 Experimental Decision Workflow

Caption: Decision tree for selecting the appropriate HER2 inhibitor based on experimental goals (selectivity vs. resistance).

Troubleshooting & Optimization

• Solubility: Most HER2 inhibitors are hydrophobic. Dissolve in DMSO to create 10 mM stocks. Avoid freeze-thaw cycles; aliquot and store at -80°C. When dosing cells, ensure final DMSO concentration is <0.1% to avoid solvent toxicity.

• Serum Binding: In cell assays, high serum (FBS) can bind drugs, shifting the apparent IC50. If IC50 values are higher than expected, try reducing FBS to 1-2% during the drug treatment window.

• Phosphorylation Recovery: Reversible inhibitors (Lapatinib, Tucatinib) allow phosphorylation to recover if the drug is washed out. For time-course experiments involving washout, use irreversible inhibitors (Neratinib) as a negative control for recovery.

• HER2-Low Models: In cell lines with low HER2 expression (e.g., MCF7), HER2 inhibitors may show off-target toxicity at high micromolar concentrations. Always include a HER2-negative control line (e.g., MDA-MB-231) to verify that toxicity is target-dependent.

References

• Comparison of HER2 Inhibitors (Lapatinib, Neratinib, Tucatinib)

  • Title: Differentiating HER2-targeted tyrosine kinase inhibitors.[5][6]

  • Source: Springer N

  • URL:[Link]

• Mechanisms of Action & Binding Modes

  • Title: Small-molecule inhibitors of kinases in breast cancer therapy: recent advances, opportunities, and challenges.
  • Source: PMC (NIH).

  • URL:[Link]

• Signaling Pathways (PI3K/AKT/MAPK)

  • Title: HER2/PI3K/AKT pathway in HER2-positive breast cancer: A review.
  • Source: PMC (NIH).

  • URL:[Link]

• Cell Line Selection (SKBR3 vs BT474)

  • Title: Unveiling the Molecular Mechanism of Trastuzumab Resistance in SKBR3 and BT474 Cell Lines.
  • Source: PMC (NIH).

  • URL:[Link]

• Pharmacokinetics & IC50 Data

  • Title: Mechanistic Modeling of Central Nervous System Pharmacokinetics and Target Engagement of HER2 Tyrosine Kinase Inhibitors.
  • Source: AACR (Cancer Research).

  • URL:[Link]

Sources

• 1. HER2/PI3K/AKT pathway in HER2-positive breast cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. HER2+ Breast Cancer Model Showdown: BT-474 vs. SK-BR-3, How to Choose?_Vitro Biotech [vitrobiotech.com]
• 5. communities.springernature.com [communities.springernature.com]
• 6. Small-molecule inhibitors of kinases in breast cancer therapy: recent advances, opportunities, and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of p-HER2 Reduction via Selective ATP-Competitive Inhibition (AG 825)

Abstract

This application note details a validated Western blot protocol for assessing the efficacy of ErbB2 Inhibitor II (AG 825) , a highly selective tyrphostin, in reducing HER2 (ErbB2) autophosphorylation. Unlike broad-spectrum kinase inhibitors, AG 825 exhibits a >60-fold selectivity for HER2 over EGFR (ErbB1), making it a critical tool for dissecting HER2-specific signaling pathways in breast and ovarian cancer models. This guide provides a self-validating workflow, emphasizing critical "pause points" and lysis buffer chemistry required to preserve the labile phospho-epitope (p-Tyr1248) for accurate densitometric quantification.

Introduction: The Specificity Challenge

The Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2) is an orphan receptor tyrosine kinase that relies on heterodimerization (typically with HER3 or EGFR) to initiate downstream PI3K/Akt and MAPK signaling.[1] Overexpression of HER2 drives approximately 20-30% of breast cancers.[1]

While clinical antibodies (e.g., Trastuzumab) target the extracellular domain, small molecule research often utilizes ErbB2 Inhibitor II (AG 825) . This compound functions as an ATP-competitive inhibitor. Its utility lies in its specificity:

• HER2 IC50: ~0.35 µM

• EGFR (HER1) IC50: ~19 µM

Experimental Rationale: To prove HER2-specific inhibition, researchers must demonstrate a dose-dependent reduction in p-HER2 without altering Total HER2 levels, ideally within a concentration window that does not significantly inhibit EGFR.

Mechanism of Action

AG 825 mimics the adenosine moiety of ATP, competitively binding to the intracellular catalytic kinase domain of HER2. This prevents the transfer of the

-phosphate from ATP to the tyrosine residues (specifically Tyr1248) on the receptor's cytoplasmic tail, thereby silencing downstream oncogenic signaling.

Figure 1: Mechanism of AG 825 Inhibition

Figure 1: AG 825 competitively displaces ATP at the HER2 kinase domain, preventing autophosphorylation at Tyr1248 and subsequent downstream signaling.

Experimental Protocol

Reagents & Buffer Composition

The success of a phospho-protein Western blot relies almost entirely on the lysis buffer. Standard RIPA is often insufficient without immediate phosphatase inhibition.

Table 1: Modified RIPA Lysis Buffer (Phospho-Preserving)

Component	Concentration	Function
Tris-HCl (pH 7.4)	50 mM	Buffer
NaCl	150 mM	Ionic strength
NP-40	1%	Non-ionic detergent
Na-Deoxycholate	0.25%	Ionic detergent
Sodium Orthovanadate	1 mM	Irreversible P-Tyr Phosphatase Inhibitor (CRITICAL)
Sodium Fluoride	10 mM	Ser/Thr Phosphatase Inhibitor
PMSF	1 mM	Serine Protease Inhibitor

| Aprotinin/Leupeptin | 1 µg/mL | Protease Inhibitors |

Cell Culture & Treatment Workflow

• Cell Line: SK-BR-3 (Human Breast Adenocarcinoma) – High endogenous HER2 expression.

• Control Line: MCF-7 (Low HER2) or MDA-MB-231.

Step-by-Step Procedure:

• Seeding: Plate SK-BR-3 cells at

  cells/well in a 6-well plate. Allow 24 hours for attachment (70-80% confluency).

• Starvation (Optional but Recommended): Replace media with serum-free media for 12 hours prior to treatment. Why? This synchronizes the cells and reduces basal phosphorylation noise from serum growth factors.

• Inhibitor Preparation:

  • Reconstitute AG 825 (Calbiochem/Merck) in DMSO to a 10 mM stock.

  • Prepare working dilutions in warm media: 0 (DMSO Vehicle), 0.1, 1.0, 10, and 50 µM.

• Treatment: Incubate cells with inhibitor dilutions for 1 to 4 hours at 37°C. Note: Phosphorylation inhibition is rapid; long incubations (>24h) may induce total protein degradation, confounding results.

• Lysis:

  • Place plates on ice immediately.

  • Wash 2x with ice-cold PBS (containing 1mM

    if possible).

  • Add 150 µL of Cold Modified RIPA Buffer .

  • Scrape and collect lysate.

  • Sonicate (3x 5 sec pulses) to shear DNA.

  • Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

Figure 2: Experimental Workflow

Figure 2: Linear workflow from cell seeding to immunoblot detection. Step 4 is the critical control point for data integrity.

Western Blotting & Detection[3][4][5][6]

Electrophoresis & Transfer

• Gel: 4-12% Bis-Tris Gradient Gel (HER2 is ~185 kDa; gradient gels resolve high MW proteins better).

• Loading: 20-30 µg total protein per lane.

• Transfer: Wet transfer (Towbin buffer + 10% Methanol) at 100V for 90 mins or 30V overnight at 4°C. Note: High MW proteins transfer slowly; ensure sufficient time.

Antibodies & Incubation

Blocking: 5% BSA in TBST (Tris-Buffered Saline + 0.1% Tween-20). Do NOT use Non-Fat Dry Milk for phospho-antibodies; milk contains casein (a phospho-protein) which causes high background.

Primary Antibodies:

• Target: Rabbit Anti-Phospho-HER2 (Tyr1248) [Clone PN2A or similar]. Dilution 1:1000 in 5% BSA/TBST.

• Loading Control (Target): Mouse Anti-Total HER2 (ErbB2). Dilution 1:1000.

• Loading Control (General): Rabbit Anti-GAPDH or Beta-Actin.

Incubation: Overnight at 4°C with gentle rocking.

Data Analysis (Expected Results)

Upon developing the blot (ECL Chemiluminescence), you should observe the following:

Table 2: Expected Densitometry Trends

Treatment (AG 825)	p-HER2 (Tyr1248) Signal	Total HER2 Signal	GAPDH Signal	Interpretation
Vehicle (DMSO)	100% (High)	100%	100%	Baseline autophosphorylation
0.1 µM	~80-90%	100%	100%	Minimal inhibition
1.0 µM	~40-60%	100%	100%	Near IC50 range
10 µM	<10%	100%	100%	Complete phosphorylation blockade

| 50 µM | <5% | 100% | 100% | Saturation / Potential off-target effects |

Troubleshooting & Self-Validation

To ensure the protocol is "self-validating," include these internal checks:

• The "Total Protein" Check: If p-HER2 decreases, but Total HER2 also decreases significantly, the compound is causing protein degradation or cytotoxicity, not specific kinase inhibition.

• The "Phosphatase" Control: Treat one lysate sample with Lambda Phosphatase before loading. This lane should have ZERO signal for p-HER2. If a band remains, your antibody is non-specific.

• Specificity Check: If available, probe for p-EGFR. At 1.0 µM AG 825, p-HER2 should be inhibited, but p-EGFR should remain largely intact (due to the 60-fold selectivity window).

References

• Gazit, A., et al. (1993). Tyrphostins. 3. Structure-activity relationship studies of alpha-substituted benzylidenemalononitrile 5-S-aryltyrphostins. Journal of Medicinal Chemistry, 36(22), 3556–3564. Link

• Osherov, N., et al. (1993). Selective inhibition of the epidermal growth factor and HER2/Neu receptors by tyrphostins. Journal of Biological Chemistry, 268(15), 11134–11142. Link

• Murillo, H., et al. (2001). Tyrphostin AG825 triggers p38 mitogen-activated protein kinase-dependent apoptosis in androgen-independent prostate cancer cells C4 and C4-2. Cancer Research, 61(20), 7408–7412. Link

• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788. Link

Sources

• 1. The role of HER2, EGFR, and other receptor tyrosine kinases in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Determining Optimal Incubation Time for ErbB2 Phosphorylation Inhibition Using ErbB2 Inhibitor II: Application Notes and Protocols

Introduction

For researchers in oncology and drug development, the precise modulation of signaling pathways is paramount. The human epidermal growth factor receptor 2 (HER2, also known as ErbB2 or Neu) is a receptor tyrosine kinase that is a critical driver in a significant portion of breast, gastric, and other cancers.[1] Its overexpression is linked to aggressive disease and poor prognosis. Small molecule inhibitors targeting the intracellular kinase domain of ErbB2 are invaluable tools for dissecting its function and for therapeutic development.

This guide provides a comprehensive framework for utilizing ErbB2 Inhibitor II (CAS 224537-33-9) , a potent and selective ATP-competitive inhibitor of the ErbB2 tyrosine kinase, to effectively block its autophosphorylation in a cell-based setting. We will delve into the critical parameter of incubation time, offering both theoretical understanding and practical, step-by-step protocols.

Scientific Foundation: The "Why" Behind the Protocol

Effective inhibition of ErbB2 phosphorylation is not merely about adding an inhibitor to cells; it's about understanding the kinetics of the interaction and the cellular context. The protocols outlined below are designed as a self-validating system, grounded in the following principles:

• Mechanism of Action: ErbB2 Inhibitor II functions by competing with ATP for binding to the kinase domain of ErbB2. This direct competition prevents the transfer of a phosphate group, thereby inhibiting the autophosphorylation that is essential for the receptor's activation and downstream signaling.

• Cellular Context is Key: The optimal incubation time can vary based on the cell line's ErbB2 expression level, the basal level of kinase activity, and the specific experimental goals (e.g., inhibiting basal vs. ligand-induced phosphorylation). Therefore, a time-course experiment is the cornerstone of a robust protocol.

• Synchronization for Clarity: Serum, a common supplement in cell culture media, contains a cocktail of growth factors that can activate various signaling pathways, including those upstream of ErbB2. To minimize this background noise and observe the specific effect of the inhibitor, cells are typically synchronized by serum starvation. This brings the cells to a quiescent state (G0/G1 phase), reducing basal kinase activity and ensuring a more uniform response to subsequent treatments.[2]

Inhibitor Profile: ErbB2 Inhibitor II

Property	Value	Source
CAS Number	224537-33-9	Internal Data
Molecular Weight	266.30 g/mol	[3]
Mechanism	ATP-competitive tyrosine kinase inhibitor	[3]
Primary Target	ErbB2/HER2 intracellular kinase domain	[3]
Solubility	Soluble in DMSO (e.g., 50 mg/mL)

Experimental Workflow Overview

The process of determining the optimal incubation time for ErbB2 Inhibitor II involves a systematic approach. The following diagram illustrates the key stages of the experimental workflow.

Caption: Experimental workflow for determining optimal ErbB2 Inhibitor II incubation time.

Detailed Protocols

Protocol 1: Time-Course Analysis of Basal ErbB2 Phosphorylation Inhibition

This protocol is designed to determine the optimal incubation time of ErbB2 Inhibitor II to inhibit the baseline (basal) phosphorylation of ErbB2 in a high-expressing cell line.

Recommended Cell Line:

• SK-BR-3: A human breast cancer cell line that overexpresses the HER2/ErbB2 gene product and is a standard model for studying ErbB2 signaling.[4]

Materials:

• ErbB2 Inhibitor II (CAS 224537-33-9)

• SK-BR-3 cells (ATCC HTB-30)

• Complete growth medium (e.g., McCoy's 5A with 10% FBS)

• Serum-free medium (e.g., McCoy's 5A without FBS)

• DMSO (for inhibitor stock solution)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails. The use of phosphatase inhibitors is critical to preserve the phosphorylation state of proteins during lysis.[5]

• BCA Protein Assay Kit

• SDS-PAGE gels and buffers

• PVDF membrane

• Primary antibodies:

  • Rabbit anti-phospho-ErbB2/HER2 (e.g., Tyr1248)

  • Rabbit or Mouse anti-total ErbB2/HER2

  • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Culture and Plating:

  • Culture SK-BR-3 cells in complete growth medium at 37°C in a 5% CO₂ incubator.

  • Plate cells in 6-well plates at a density that will result in 70-80% confluency at the time of the experiment.

• Serum Starvation:

  • Once cells reach the desired confluency, aspirate the complete medium.

  • Wash the cells once with sterile PBS.

  • Add serum-free medium and incubate for 18-24 hours. This step is crucial to reduce basal signaling and synchronize the cells.[2]

• Inhibitor Preparation and Incubation:

  • Prepare a 10 mM stock solution of ErbB2 Inhibitor II in DMSO.

  • Dilute the stock solution in serum-free medium to the desired final concentrations. A starting concentration of 1-10 µM is recommended, based on the IC50 of similar tyrphostin inhibitors like AG-825 (IC50 = 0.35 µM).[6]

  • Add the diluted inhibitor to the cells. Include a vehicle control (DMSO) at the same final concentration as the inhibitor-treated wells.

  • Incubate for a range of time points. A suggested time course is: 0 min (vehicle), 30 min, 1 hr, 2 hrs, 6 hrs, and 24 hrs.

• Cell Lysis:

  • At each time point, place the plate on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer (supplemented with protease and phosphatase inhibitors) to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (cleared lysate) to a new tube.

• Protein Quantification and Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Perform Western blotting according to standard procedures, probing for phospho-ErbB2 (Tyr1248), total ErbB2, and a loading control.

Protocol 2: Inhibition of Ligand-Induced ErbB2 Phosphorylation

This protocol assesses the ability of ErbB2 Inhibitor II to block phosphorylation induced by a ligand, such as Heregulin-β1 (HRG-β1).

Procedure:

• Follow steps 1 and 2 from Protocol 1 (Cell Culture and Serum Starvation).

• Inhibitor Pre-incubation:

  • Based on the results from Protocol 1, or as a starting point, pre-incubate the serum-starved cells with ErbB2 Inhibitor II (or vehicle) at the chosen concentration for 1-2 hours.

• Ligand Stimulation:

  • Prepare a stock solution of Heregulin-β1.

  • Without removing the inhibitor-containing medium, add HRG-β1 to a final concentration of 10-50 ng/mL.[7]

  • Incubate for a short period, typically 15-30 minutes at 37°C, as ligand-induced phosphorylation is often rapid.

• Cell Lysis, Protein Quantification, and Western Blotting:

  • Immediately after stimulation, proceed with steps 4 and 5 from Protocol 1.

Data Interpretation and Optimization

• Time-Course Analysis: The Western blot results from Protocol 1 will reveal the kinetics of ErbB2 dephosphorylation in the presence of the inhibitor. The optimal incubation time is the earliest point at which maximal inhibition of the phospho-ErbB2 signal is observed, without a significant decrease in the total ErbB2 protein level.

• Dose-Response: To further refine the protocol, a dose-response experiment can be performed using the optimal incubation time determined from the time-course analysis. This will help identify the lowest effective concentration of the inhibitor.

• Ligand-Induced Inhibition: For Protocol 2, a successful experiment will show a strong phospho-ErbB2 signal in the vehicle-treated, HRG-stimulated cells, and a significantly reduced signal in the inhibitor-treated, HRG-stimulated cells.

ErbB2 Signaling Pathway and Point of Inhibition

The following diagram illustrates the canonical ErbB2 signaling pathway and highlights the point of action for ErbB2 Inhibitor II.

Caption: ErbB2 signaling cascade and the inhibitory action of ErbB2 Inhibitor II.

Conclusion

Determining the optimal incubation time for ErbB2 Inhibitor II is a critical step for achieving reliable and reproducible results in studies of ErbB2 signaling. By employing a systematic time-course analysis, researchers can confidently establish the experimental parameters necessary to effectively inhibit ErbB2 phosphorylation. The protocols provided herein offer a robust starting point for these investigations, empowering researchers to further unravel the complexities of ErbB2-driven pathologies and evaluate novel therapeutic strategies.

References

• Lee, H. K., et al. (2008). Tyrphostin ErbB2 Inhibitors AG825 and AG879 Have Non-specific Suppressive Effects on gp130/ STAT3 Signaling. The Korean Journal of Physiology & Pharmacology, 12(5), 233-238.
• Ruan, S. Q., et al. (2012). Heregulin-β1-induced GPR30 upregulation promotes the migration and invasion potential of SkBr3 breast cancer cells via ErbB2/ErbB3-MAPK/ERK pathway.
• Xu, W., et al. (2009). Heregulin-beta1 Promotes Metastasis of Breast Cancer Cell Line SKBR3 Through Upregulation of Snail and Induction of Epithelial-Mesenchymal Transition. Cancer Science, 100(8), 1479-1486.

• G-Biosciences. (2020). Why Do I Need a Cocktail for Proteases and Phosphatases?. Available at: [Link].

• Sadick, M. D., et al. (1996). Analysis of heregulin-induced ErbB2 phosphorylation with a high-throughput Kinase receptor activation enzyme-linked immunosorbant assay. Analytical Biochemistry, 235(2), 207-214.

• Ruan, S. Q., et al. (2012). Heregulin-β1-induced GPR30 upregulation promotes the migration and invasion potential of SkBr3 breast cancer cells via ErbB2/ErbB3-MAPK/ERK pathway. PubMed, National Center for Biotechnology Information. Available at: [Link].

• Xu, W., et al. (2009). Heregulin-beta1 Promotes Metastasis of Breast Cancer Cell Line SKBR3 Through Upregulation of Snail and Induction of Epithelial-Mesenchymal Transition. PubMed, National Center for Biotechnology Information. Available at: [Link].

• Lee, H. K., et al. (2008). Tyrphostin ErbB2 Inhibitors AG825 and AG879 Have Non-specific Suppressive Effects on gp130/ STAT3 Signaling. PMC, National Center for Biotechnology Information. Available at: [Link].

• Moulder, S. L., et al. (2008). A phase I study of lapatinib in combination with capecitabine in patients with advanced solid malignancies. Clinical Cancer Research, 14(15), 4816-4823.

• Growth inhibition of breast cancer cell lines overexpressing Her2/neu by a novel internalized fully human Fab antibody fragment. (2005). NIH. Available at: [Link].

• Why are cells serum starved for 24 hrs before applying drug treatment? for cytotoxicity assays? (2017). ResearchGate. Available at: [Link].

• Lu, J., et al. (2001). Trastuzumab-induced growth inhibition of SKBR3 cells is not associated with p27Kip1. British Journal of Cancer, 85(9), 1394-1399.

• Molecular analysis of HER2 signaling in human breast cancer by functional protein pathway activation mapping. (2009). PMC, National Center for Biotechnology Information. Available at: [Link].

• G-Biosciences. (2020). Why Do I Need a Cocktail for Proteases and Phosphatases?. Available at: [Link].

Sources

• 1. Molecular analysis of HER2 signaling in human breast cancer by functional protein pathway activation mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. Enhanced internalization of ErbB2 in SK-BR-3 cells with multivalent forms of an artificial ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heregulin-beta1 promotes metastasis of breast cancer cell line SKBR3 through upregulation of Snail and induction of epithelial-mesenchymal transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Heregulin-β1-induced GPR30 upregulation promotes the migration and invasion potential of SkBr3 breast cancer cells via ErbB2/ErbB3-MAPK/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantifying Downstream Akt and MAPK Signaling Suppression via ErbB2 Inhibitor II

Abstract & Introduction

The receptor tyrosine kinase ErbB2 (HER2/neu) is a critical driver in a subset of breast, gastric, and ovarian cancers. While targeted therapies like Trastuzumab target the extracellular domain, small molecule tyrosine kinase inhibitors (TKIs) such as ErbB2 Inhibitor II (CAS 928207-02-7) penetrate the cell to bind the intracellular kinase domain, preventing ATP binding and subsequent autophosphorylation.

Verifying the efficacy of ErbB2 Inhibitor II requires more than just observing cell death; it necessitates molecular validation of target engagement. This is achieved by measuring the dephosphorylation of its two primary downstream effector pathways: PI3K/Akt (pro-survival) and MAPK/ERK (proliferation).

This guide provides a rigorous, field-validated protocol for treating HER2+ cell lines with ErbB2 Inhibitor II and quantifying the resultant suppression of phospho-Akt (Ser473) and phospho-ERK1/2 (Thr202/Tyr204) using Western Blotting.

Mechanism of Action

ErbB2 Inhibitor II functions as an ATP-competitive inhibitor.[1][2] By occupying the ATP-binding pocket of the ErbB2 kinase domain, it prevents the trans-phosphorylation of tyrosine residues on the receptor's cytoplasmic tail. This blockade severs the signal transduction link to the Ras-Raf-MEK-ERK and PI3K-Akt cascades.

Figure 1: ErbB2 Signaling Blockade

Caption: ErbB2 Inhibitor II blocks ATP binding, preventing activation of PI3K/Akt and MAPK/ERK cascades.

Experimental Design Strategy

Cell Line Selection

Select cell lines with high endogenous ErbB2 amplification to ensure a robust baseline signal.

• Recommended: SK-BR-3, BT-474, or AU565.

• Negative Control: MCF-7 (low ErbB2) or MDA-MB-231 (ErbB2 normal, KRAS mutant - ERK independent of ErbB2).

Controls

• Vehicle Control: DMSO (0.1%) treated cells. Essential to establish baseline phosphorylation.

• Total Protein Control: Total Akt and Total ERK antibodies. Crucial: You must prove that a loss of signal is due to dephosphorylation, not protein degradation.

Reagent Preparation

• Stock Solution: Dissolve ErbB2 Inhibitor II in DMSO to 10 mM. Aliquot and store at -20°C. Avoid freeze-thaw cycles.

• Working Solution: Dilute in fresh media immediately before treatment. Typical IC50 is in the nanomolar range; a dose-response curve of 0, 0.1, 1.0, and 10 µM is recommended for initial validation.

Protocol: Treatment & Lysate Preparation

The integrity of phospho-proteins is determined at the moment of lysis. Phosphatases are robust and will strip phosphate groups within seconds if not inhibited.

Materials

• Ice-cold PBS.[3]

• Lysis Buffer: RIPA Buffer supplemented immediately before use with:

  • Protease Inhibitor Cocktail (1x).

  • Phosphatase Inhibitor Cocktail: 1 mM Sodium Fluoride (NaF) and 1 mM Sodium Orthovanadate (Na3VO4). Note: Without these, p-Akt detection will fail.

Procedure

• Seed Cells: Plate 3x10⁵ cells/well in a 6-well plate. Incubate 24h to reach 70-80% confluency.

• Starvation (Optional but Recommended): Replace media with serum-free media for 12-16 hours. This reduces basal noise from growth factors (EGF, IGF) in the serum, isolating the ErbB2 signal.

• Treatment: Add ErbB2 Inhibitor II at designated concentrations. Incubate for 1 to 4 hours . (Phosphorylation changes are rapid; 24h may be too late due to feedback loops).

• Harvesting (All steps on ICE):

  • Aspirate media rapidly.

  • Wash once with ice-cold PBS.

  • Add 150 µL ice-cold Lysis Buffer (with inhibitors).

  • Scrape cells and transfer to a pre-chilled microcentrifuge tube.

• Clarification: Incubate on ice for 20 min with intermittent vortexing. Centrifuge at 14,000 x g for 15 min at 4°C.

• Quantification: Transfer supernatant to a new tube. Measure protein concentration (BCA Assay).

Protocol: Western Blotting for Phospho-Proteins

The choice of blocking buffer is the single most common cause of failure in phospho-blots.

Electrophoresis & Transfer

• Load: 20-30 µg of protein per lane.

• Run: SDS-PAGE (10% acrylamide gel) at 100V.

• Transfer: Transfer to PVDF membrane (0.45 µm). Methanol activation of PVDF is required.

Blocking (The "Senior Scientist" Insight)

DO NOT USE MILK. Non-fat dry milk contains Casein, a phosphoprotein. Anti-phospho antibodies will bind non-specifically to the casein, causing high background noise that obscures your bands.[3]

• Protocol: Block membranes in 5% BSA (Bovine Serum Albumin) in TBST (Tris-Buffered Saline + 0.1% Tween-20) for 1 hour at Room Temperature.

Antibody Incubation[4]

• Primary Antibodies: Dilute in 5% BSA/TBST . Incubate overnight at 4°C with gentle rocking.

  • Target 1: Anti-p-Akt (Ser473) [1:1000]

  • Target 2: Anti-p-ERK1/2 (Thr202/Tyr204) [1:1000]

  • Loading Control: Anti-GAPDH or Anti-Beta-Actin.

• Wash: 3 x 10 min in TBST.

• Secondary Antibody: HRP-conjugated species-specific antibody (1:2000 - 1:5000) in 5% BSA/TBST for 1h at Room Temperature.

• Detection: ECL (Enhanced Chemiluminescence) substrate.

Reprobing for Total Protein

To validate specific inhibition, you must normalize to total protein.

• Strip the membrane (using mild stripping buffer) OR run a duplicate gel.

• Probe with Total Akt and Total ERK1/2 antibodies.

• Result: Total levels should remain constant across all treatment doses.

Experimental Workflow Visualization

Figure 2: Phospho-Protein Analysis Workflow

Caption: Step-by-step workflow emphasizing critical lysis and blocking parameters.

Data Analysis & Troubleshooting

Expected Results

Condition	p-Akt (Ser473)	p-ERK (Thr202/Tyr204)	Total Akt	Total ERK
Vehicle (DMSO)	High (Dark Band)	High (Dark Band)	Constant	Constant
Inhibitor (Low Dose)	Reduced	Reduced	Constant	Constant
Inhibitor (High Dose)	Absent/Faint	Absent/Faint	Constant	Constant

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
No Signal (Phospho)	Phosphatase activity in lysate.	Ensure NaF and Na3VO4 are added fresh to lysis buffer. Keep samples on ice.
High Background	Blocking with Milk.	Switch to 5% BSA in TBST for blocking and antibody dilution.
Signal in Negative Control	Endogenous activation or serum effects.	Serum-starve cells for 12h prior to treatment.
Total Protein Decreases	Cytotoxicity/Apoptosis.	Shorten treatment time (e.g., from 24h to 2h) to capture signaling before cell death.

References

• Yarden, Y., & Sliwkowski, M. X. (2001). Untangling the ErbB signalling network. Nature Reviews Molecular Cell Biology, 2(2), 127-137. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]

Precision Profiling of ErbB2 Inhibitor II: An Optimized In Vitro Kinase Assay Protocol

Introduction: The Target and The Tool

The Human Epidermal Growth Factor Receptor 2 (ErbB2/HER2 ) is a unique member of the ErbB receptor tyrosine kinase family.[1][2][3] Unlike EGFR (ErbB1), ErbB3, or ErbB4, ErbB2 has no known high-affinity ligand. Instead, it functions as the preferred dimerization partner for other ErbB receptors, stabilizing ligand-bound complexes and potentiating downstream signaling via the PI3K/Akt and MAPK pathways.[2] Overexpression of ErbB2 is a critical driver in approximately 25-30% of breast cancers and is increasingly recognized in gastric and non-small cell lung cancers (NSCLC).

ErbB2 Inhibitor II (CAS 928207-02-7) is a cell-permeable, phenoxy-triazole small molecule that functions as a potent, ATP-competitive inhibitor.[4] Unlike pan-ErbB inhibitors, it demonstrates selectivity for the ErbB2 kinase domain. This application note details a robust, high-throughput compatible ADP-Glo™ Kinase Assay protocol to quantify the inhibitory potency (

) of ErbB2 Inhibitor II.

Mechanistic Insight

ErbB2 Inhibitor II binds to the ATP-binding pocket of the intracellular tyrosine kinase domain.[2] By preventing ATP hydrolysis, it blocks the transfer of the

-phosphate to tyrosine residues on the substrate (autophosphorylation or substrate phosphorylation), effectively silencing the signaling cascade.

Experimental Design Strategy

To ensure data integrity and reproducibility, this protocol is built on three pillars of experimental logic:

• Cation Dependence (The Manganese Factor):

  • Logic: While many kinases prefer

    , ErbB2 exhibits significantly higher catalytic efficiency ( ) in the presence of Manganese ( ).

  • Implementation: The reaction buffer utilizes a dual-cation system (10 mM

    + 5 mM ) to maximize signal-to-background ratios.

• Universal Substrate Selection:

  • Logic: ErbB2 is a promiscuous tyrosine kinase in vitro. Using a synthetic random copolymer, Poly(Glu, Tyr) 4:1 , eliminates the variability associated with protein substrates and provides a high density of phosphorylation sites.

  • Implementation: Substrate is used at saturation levels to ensure the reaction follows pseudo-first-order kinetics with respect to the enzyme.

• Detection Method (ADP-Glo):

  • Logic: Radiometric assays (

    ) are sensitive but hazardous. Fluorescence polarization can suffer from interference by fluorescent small molecules. ADP-Glo is a luminescent assay that directly measures ADP production (the universal product of kinase activity), making it ideal for ATP-competitive inhibitors like ErbB2 Inhibitor II.

Pathway & Inhibition Diagram[5]

Figure 1: Mechanism of Action. ErbB2 Inhibitor II competes with ATP for the binding site within the heterodimerized receptor complex, preventing phosphorylation and downstream oncogenic signaling.[2]

Materials & Reagents

Component	Specification	Recommended Source
Enzyme	Human ErbB2 (HER2) Kinase Domain (aa 676-1255)	Recombinant (e.g., Carna/SignalChem)
Inhibitor	ErbB2 Inhibitor II (CAS 928207-02-7)	EMD Millipore / Sigma
Substrate	Poly(Glu, Tyr) 4:1 sodium salt	Sigma-Aldrich
ATP	Ultra-Pure ATP (10 mM stock)	Promega
Detection	ADP-Glo™ Kinase Assay Kit	Promega
Plate	384-well solid white, low-volume	Corning / Greiner

Buffer Formulations

• 5X Kinase Buffer A: 250 mM HEPES (pH 7.5), 25 mM

  , 50 mM , 10 mM EGTA, 0.05% Brij-35.

• DTT Stock: 1 M DTT (Prepare fresh or store single-use aliquots at -20°C).

• Complete Reaction Buffer (1X): Dilute 5X Buffer A to 1X with water. Add DTT to final 2 mM and

  (optional phosphatase inhibitor) to 100 µM immediately before use.

Detailed Experimental Protocol

Phase 1: Reagent Preparation

Critical Step: ErbB2 Inhibitor II is hydrophobic. Ensure complete dissolution in 100% DMSO before diluting into aqueous buffer.

• Inhibitor Stock: Dissolve ErbB2 Inhibitor II in 100% DMSO to create a 10 mM stock.

• Serial Dilution: Prepare a 3-fold serial dilution series in 100% DMSO (10 points).

  • Top concentration: 1 mM (Final assay concentration will be 10 µM).

• Intermediate Dilution: Dilute the DMSO series 1:25 into Complete Reaction Buffer . This creates a "4X Working Inhibitor" solution with 4% DMSO.

  • Why? Direct addition of 100% DMSO to the enzyme can denature the protein. This step ensures the final assay DMSO concentration is 1%, which is tolerated by ErbB2.

Phase 2: The Kinase Reaction (384-well format)

Total Reaction Volume: 10 µL.[5]

• Enzyme Addition (2.5 µL):

  • Dilute ErbB2 enzyme in Complete Reaction Buffer to 2 ng/µL (Final: 5 ng/well).

  • Dispense 2.5 µL into assay wells.

• Inhibitor Addition (2.5 µL):

  • Add 2.5 µL of the 4X Working Inhibitor solution.

  • Control 1 (No Inhibitor): Add 2.5 µL of Buffer + 4% DMSO.

  • Control 2 (No Enzyme): Add 2.5 µL of Buffer (for background subtraction).

  • Pre-Incubation: Incubate for 15 minutes at Room Temperature (RT). This allows the inhibitor to reach equilibrium with the ATP pocket.

• Substrate/ATP Mix Initiation (5 µL):

  • Prepare a 2X Mix: 40 µM ATP + 0.4 mg/mL Poly(Glu, Tyr) in Complete Reaction Buffer.

  • Add 5 µL to all wells to start the reaction.

  • Final Conditions: 10 µM ATP (

    for ErbB2), 0.2 mg/mL Substrate, 1% DMSO.

• Reaction Incubation:

  • Seal plate and incubate for 60 minutes at RT .

Phase 3: Detection (ADP-Glo)

This phase terminates the kinase reaction and converts generated ADP into a stable light signal.

• ADP-Glo Reagent Addition (10 µL):

  • Add 10 µL of ADP-Glo Reagent to the 10 µL reaction.

  • Incubate for 40 minutes at RT .

  • Mechanism:[3][6] This stops the kinase reaction and depletes all remaining unconsumed ATP.

• Kinase Detection Reagent Addition (20 µL):

  • Add 20 µL of Kinase Detection Reagent.

  • Incubate for 30 minutes at RT .

  • Mechanism:[3][6] Converts the ADP (produced by the kinase) back into ATP, which is then used by luciferase to generate light.

• Measurement:

  • Read Luminescence (Integration time: 0.5 - 1.0 second) on a multimode plate reader (e.g., EnVision, PHERAstar).

Assay Workflow Diagram

Figure 2: Step-by-step workflow for the ADP-Glo ErbB2 kinase assay.

Data Analysis & Interpretation

Calculation of % Inhibition

Normalize the Raw Luminescence Units (RLU) using the controls:

IC50 Determination

Plot % Inhibition (Y-axis) against log[Inhibitor Concentration] (X-axis). Fit the data using a non-linear regression model (4-parameter logistic equation):

• Expected Results: ErbB2 Inhibitor II typically displays an

  in the low micromolar range (1-10 µM) in cellular assays, but often shows higher potency (nanomolar range, ~100-500 nM) in biochemical assays using purified enzyme, depending on ATP concentration.

• Validation: The Z'-factor for the assay should be > 0.5.

Troubleshooting Guide

Issue	Possible Cause	Corrective Action
Low Signal / Low S:B Ratio	Insufficient Enzyme Activity	Ensure is present. ErbB2 is -dependent. Check enzyme specific activity.[5][6][7][8][9]
High Background	Incomplete ATP Depletion	Ensure ADP-Glo Reagent incubation time is at least 40 mins. Do not use expired reagents.
Variable Replicates	Pipetting Error / DMSO Effect	Use automated dispensing. Ensure DMSO concentration is constant (1%) across all wells.
IC50 Shift	ATP Concentration Mismatch	Ensure ATP concentration is near (approx 10 µM). Higher ATP will shift rightward for competitive inhibitors.

References

• ErbB2 Inhibitor II (CAS 928207-02-7). Merck / Sigma-Aldrich Product Data Sheet.Link

• Reaction Biology Corp. ErbB2 (HER2) Kinase Assay Protocol & Reference Standards.Link

• Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual.Link

• Aertgeerts, K., et al. (2011). "N-linked glycosylation of ErbB2 is critical for dimerization and signaling." Journal of Biological Chemistry. (Validating the role of dimerization in ErbB2 activity). Link

• Jia, Y., et al. (2006). "A homogenous time-resolved fluorescence energy transfer kinase assay for ErbB2." Analytical Biochemistry. (Comparison of detection methods). Link

Sources

• 1. Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer [mdpi.com]
• 2. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 3. Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ErbB2 Inhibitor II [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. selleckchem.com [selleckchem.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of heregulin-induced ErbB2 phosphorylation with a high-throughput Kinase receptor activation enzyme-linked immunosorbant assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Profiling of HER2 Potency: ErbB2 Inhibitor II Dose-Response in BT-474 Models

Abstract & Biological Rationale

This application note details the protocol for generating a robust dose-response curve (IC50) for ErbB2 Inhibitor II using the BT-474 human breast ductal carcinoma cell line.

ErbB2 Inhibitor II (often identified as Compound 1 or specific triazole/pyrimidine derivatives in biochemical catalogs) is a cell-permeable, reversible, ATP-competitive inhibitor specific to the tyrosine kinase domain of ErbB2 (HER2). Unlike broad-spectrum kinase inhibitors, it allows for precise dissection of HER2-driven signaling.

Why BT-474? The BT-474 cell line is the "gold standard" model for HER2-positive breast cancer. It exhibits high-level amplification of the ERBB2 gene and overexpression of the HER2 protein.[1][2] Crucially, BT-474 cells are "oncogene-addicted," meaning their survival relies heavily on the constitutive activation of the PI3K/Akt and MAPK pathways via HER2 homodimers or HER2/HER3 heterodimers. This makes them highly sensitive to ErbB2 kinase inhibition, providing a wide dynamic range for IC50 determination.

Signaling Pathway & Mechanism of Action

The following diagram illustrates the HER2 signaling cascade and the precise intervention point of ErbB2 Inhibitor II.

Figure 1: Mechanism of Action. ErbB2 Inhibitor II competes with ATP for the kinase domain, silencing downstream survival signals.[3]

Experimental Design Strategy

Critical Variables

• Cell Density & Clumping: BT-474 cells grow in tight, patchy clusters. Poor dissociation during seeding leads to uneven cell numbers per well, causing high variation (high SD) in viability readouts. Vigorous resuspension is mandatory.

• Insulin Dependency: Unlike many cancer lines, BT-474 requires insulin for optimal growth. Omitting insulin will slow proliferation, potentially masking the drug's anti-proliferative effect (false sensitivity or resistance).

• Compound Solubility: ErbB2 Inhibitor II is hydrophobic. Proper DMSO handling is required to prevent precipitation in aqueous media.

Reagents & Materials[2][4][5][6][7][8][9][10]

Component	Specification	Purpose
Cell Line	BT-474 (ATCC HTB-20)	HER2+ Biological Model
Base Media	RPMI-1640 or Hybri-Care	Basal nutrients
Supplement	Insulin (10 µg/mL)	CRITICAL: Essential for BT-474 growth
Serum	Fetal Bovine Serum (10%)	Growth factors
Test Compound	ErbB2 Inhibitor II	Target inhibitor
Vehicle	DMSO (Cell Culture Grade)	Solvent
Readout Reagent	CellTiter-Glo® (Promega)	ATP-based viability detection (High sensitivity)

Detailed Protocols

Protocol A: Cell Preparation & Seeding (Day 0)

Objective: Create a uniform single-cell suspension to ensure consistent data.

• Harvesting: Aspirate media from a 70-80% confluent T-75 flask. Wash 1x with PBS (w/o Ca++/Mg++).

• Dissociation: Add 3 mL Trypsin-EDTA (0.25%). Incubate at 37°C for 5–10 minutes.

  • Expert Insight: BT-474 adheres strongly. Tap the flask firmly. Check under the microscope to ensure cells have detached and clusters are breaking up.

• Neutralization: Add 7 mL complete media (RPMI + 10% FBS + 10 µg/mL Insulin ).

• Homogenization (Crucial): Pipette the suspension up and down 15–20 times using a 10 mL serological pipette against the flask wall to break aggregates.

  • Validation: If visible clumps remain, pass the suspension through a 40 µm cell strainer.

• Counting: Count live cells using Trypan Blue exclusion.

• Seeding: Dilute cells to 50,000 cells/mL . Dispense 100 µL/well into a white-walled, clear-bottom 96-well plate (5,000 cells/well).

  • Note: Include "No Cell" control wells (media only) for background subtraction.

• Equilibration: Incubate plates at 37°C, 5% CO2 for 24 hours to allow attachment and recovery.

Protocol B: Compound Treatment (Day 1)

Objective: Apply logarithmic dilutions of ErbB2 Inhibitor II.

• Stock Prep: Dissolve ErbB2 Inhibitor II in DMSO to a 10 mM stock. Aliquot and store at -20°C.

• Serial Dilution (3x Concentration Plate):

  • Prepare a "Compound Plate" (V-bottom 96-well).

  • Top Standard: Dilute 10 mM stock to 30 µM in complete media (0.3% DMSO).

  • Dilution Series: Perform 1:3 serial dilutions (e.g., 50 µL transfer + 100 µL media) across 8–10 points.

  • Vehicle Control: Media + 0.3% DMSO (0 µM drug).

• Treatment:

  • Add 50 µL from the Compound Plate to the 100 µL already in the Cell Plate.

  • Final Concentration: The top dose becomes 10 µM, and DMSO concentration normalizes to 0.1% across all wells.

• Incubation: Incubate for 72 hours at 37°C.

Protocol C: Viability Readout (Day 4)

Objective: Quantify ATP as a proxy for metabolically active cells.

• Equilibration: Bring the assay plate and CellTiter-Glo reagent to room temperature (RT) for 30 minutes.

• Lysis: Add 100 µL of CellTiter-Glo reagent directly to each well (1:1 ratio with culture volume).

• Mixing: Orbitally shake the plate for 2 minutes to induce cell lysis.

• Stabilization: Incubate at RT for 10 minutes to stabilize the luminescent signal.

• Measurement: Read Luminescence (RLU) on a microplate reader (e.g., PerkinElmer EnVision or Tecan).

Experimental Workflow Diagram

Figure 2: Assay Workflow. Critical timing and steps for the 96-well dose-response assay.

Data Analysis & Validation

Calculation

• Background Subtraction: Subtract the average RLU of "No Cell" wells from all data points.

• Normalization: Calculate % Viability:

• Curve Fitting: Plot log(concentration) vs. % Viability. Fit using a 4-parameter logistic (4PL) regression equation (Sigmoidal Dose-Response):

Expected Results

• IC50 Range: For BT-474, ErbB2 Inhibitor II typically yields an IC50 in the low nanomolar range (10 nM – 100 nM ), depending on the specific vendor compound purity.

• Curve Shape: A steep Hill slope indicates potent, on-target inhibition. A shallow slope may suggest solubility issues or off-target effects.

Self-Validating Quality Control (QC)

• Z-Factor: Calculate the Z-factor using positive (DMSO) and negative (10 µM Staurosporine or max dose) controls. A Z-factor > 0.5 confirms the assay is robust.

• Microscopy: Visually inspect wells before adding CellTiter-Glo. High doses should show cell rounding/detachment. If high-dose wells still contain adherent monolayers despite low RLU, check for precipitation or interference.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Standard Deviation	Cell clumping during seeding.	Use a 40 µm cell strainer or vigorous pipetting during harvest.
Low Signal / Slow Growth	Missing Insulin.	Verify media supplementation (10 µg/mL Insulin is mandatory for BT-474).
Shifted IC50 (Too High)	Cell density too high.	If cells reach 100% confluence before Day 4, drug uptake is limited. Reduce seeding to 3,000 cells/well.
Precipitation	Drug insoluble at high conc.	Ensure DMSO stock is fully dissolved. Do not exceed 0.5% final DMSO.

References

• National Institutes of Health (NIH) / PubChem. ErbB2 Inhibitor II Compound Summary.[Link]

• Rusnak, D. W., et al. (2001). The effects of the novel, reversible epidermal growth factor receptor/ErbB-2 tyrosine kinase inhibitor, GW2016, on the growth of human normal and tumor-derived cell lines in vitro and in vivo. Molecular Cancer Therapeutics. (Demonstrates BT-474 sensitivity to HER2 TKI). [Link]

Sources

• 1. BT-474 Cells [cytion.com]
• 2. Molecular Pathways and Mechanisms of HER2 in Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]

Synergistic effects of ErbB2 Inhibitor II and paclitaxel in vitro

Application Note: Synergistic Effects of ErbB2 Inhibitor II and Paclitaxel In Vitro

Abstract & Introduction

Overcoming Taxane Resistance in HER2+ Breast Cancer Models

The overexpression of Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2) characterizes approximately 20-30% of breast cancers, driving aggressive proliferation via the PI3K/Akt and MAPK signaling cascades. While taxanes like Paclitaxel are standard-of-care chemotherapeutics that stabilize microtubules to induce mitotic arrest, HER2-mediated survival signaling often confers intrinsic or acquired resistance.

This Application Note details the protocol for assessing the synergistic efficacy of ErbB2 Inhibitor II (a cell-permeable triazole compound, CAS 928207-02-7) in combination with Paclitaxel. By blocking the ATP-binding site of the HER2 kinase domain, ErbB2 Inhibitor II attenuates the survival signals that counteract Paclitaxel-induced apoptosis. We provide a rigorous workflow using the Chou-Talalay method to quantify this synergy in vitro.

Mechanism of Action

The synergistic potential lies in the "Dual-Hit" hypothesis:

• Paclitaxel binds to

  -tubulin, stabilizing microtubules and preventing depolymerization. This traps cells in the G2/M phase of the cell cycle.[1]

• ErbB2 Inhibitor II selectively inhibits HER2 autophosphorylation.[2] This prevents the activation of Akt (Protein Kinase B), which normally inhibits pro-apoptotic factors (like Bad and Caspase-9).

• Synergy: The inhibition of Akt sensitizes the cell to the mitochondrial apoptotic pathway triggered by Paclitaxel-induced mitotic stress.

Figure 1: Mechanistic pathway demonstrating the convergence of ErbB2 kinase inhibition and microtubule stabilization on the apoptotic machinery.

Materials & Reagents

Reagent	Specification	Storage
ErbB2 Inhibitor II	CAS 928207-02-7; Purity 98%	-20°C (Stock in DMSO)
Paclitaxel	Taxol equivalent; Purity 99%	-20°C (Stock in DMSO)
Cell Lines	SK-BR-3 (HER2+), BT-474 (HER2+)	Liquid Nitrogen / 37°C Incubation
Assay Reagent	CCK-8, MTT, or CellTiter-Glo®	4°C or -20°C
Solvent	DMSO (Dimethyl sulfoxide)	RT (Keep sterile)

Critical Note on Solvents: Ensure the final DMSO concentration in the culture well never exceeds 0.1% (v/v), as DMSO can independently induce cytotoxicity or differentiation.

Experimental Protocols

Phase 1: Single Agent Dose-Response (IC50 Determination)

Objective: Determine the potency of each drug individually to design the combination matrix.

• Seeding: Seed SK-BR-3 cells at 3,000–5,000 cells/well in 96-well plates. Incubate for 24 hours to allow attachment.

• Preparation: Prepare serial dilutions (1:2 or 1:3) of ErbB2 Inhibitor II (Range: 0.1

  M – 100 M) and Paclitaxel (Range: 1 nM – 1000 nM) in complete media.

• Treatment: Aspirate old media and add 100

  L of drug-containing media. Include "Vehicle Control" (0.1% DMSO) and "Blank" (media only) wells.

• Incubation: Incubate for 72 hours at 37°C, 5% CO

  .

• Readout: Add viability reagent (e.g., 10

  L CCK-8), incubate 1-4 hours, and measure absorbance (OD450).

• Analysis: Fit data to a 4-parameter logistic model to calculate the IC50 for both drugs.

Phase 2: Combination Assay (Constant Ratio Design)

Objective: Assess synergy using the Chou-Talalay Method.

Design Logic: The most efficient method for calculating the Combination Index (CI) is the "Constant Ratio" design, usually at the ratio of the drugs' IC50s (e.g., if IC50

= 10 M and IC50 = 10 nM, the ratio is 1000:1).

• Define Ratio: Calculate Ratio

  .

• Plate Layout:

  • Row A: ErbB2 Inhibitor II alone (Serial dilution).

  • Row B: Paclitaxel alone (Serial dilution).

  • Row C: Combination (ErbB2 Inh + Pac) mixed at Ratio

    (Serial dilution).

  • Row D: Vehicle Control.

• Treatment & Readout: Follow the same 72-hour incubation and viability assay steps as Phase 1.

Phase 3: Data Analysis (The Chou-Talalay Method)

Calculate the Combination Index (CI) using the following equation:

[3]

• : Dose of Drug 1 alone required to produce effect (e.g., 50% kill).
• : Dose of Drug 1 in combination required to produce the same effect .

Interpretation Table:

CI Value	Interpretation
< 0.1	Very Strong Synergy
0.1 – 0.3	Strong Synergy
0.3 – 0.7	Synergy
0.9 – 1.1	Additive
> 1.1	Antagonism

Mechanistic Validation Protocol

Synergy must be validated biologically, not just mathematically. This workflow confirms the molecular mechanism.

Figure 2: Validation workflow. Western Blotting confirms signaling blockade; Flow Cytometry confirms apoptosis.

Western Blotting Targets:

• p-ErbB2 (Tyr1248): Should decrease with Inhibitor II.

• p-Akt (Ser473): The combination should suppress Akt phosphorylation more significantly than Paclitaxel alone.

• Cleaved PARP: A marker of apoptosis; should be highest in the combination group.

References

• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method.[4][5] Cancer Research, 70(2), 440-446.

• Baselga, J., et al. (1998). Recombinant humanized anti-HER2 antibody (Herceptin) enhances the antitumor activity of paclitaxel and doxorubicin against HER2/neu-overexpressing human breast cancer xenografts. Cancer Research, 58(13), 2825-2831.

• Slamon, D. J., et al. (2001). Use of chemotherapy plus a monoclonal antibody against HER2 for metastatic breast cancer that overexpresses HER2. New England Journal of Medicine, 344(11), 783-792.

• Calbiochem (Merck). ErbB2 Inhibitor II - CAS 928207-02-7 Product Information.

Sources

• 1. 3,3'-diindolylmethane and paclitaxel act synergistically to promote apoptosis in HER2/Neu human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 5. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ErbB2 Inhibitor II solubility in water vs DMSO

Product Identity & Technical Specifications

Compound Name: ErbB2 Inhibitor II Chemical Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole CAS Number: 928207-02-7 Target: HER2 (ErbB2) Tyrosine Kinase (ATP-competitive)[1][2][3]

Part 1: Solubility Profile & Reconstitution

As a Senior Application Scientist, the most frequent issue I diagnose with this compound is precipitation upon aqueous dilution . ErbB2 Inhibitor II is a highly lipophilic small molecule. It relies on hydrophobic interactions to bind the ATP pocket of the kinase; consequently, it "hates" water.

Solubility Data Table

Solvent	Solubility Limit	Status	Notes
DMSO (Dimethyl Sulfoxide)	~50 mg/mL	Recommended	Optimal solvent for stock preparation.
Ethanol	< 1 mg/mL	Not Recommended	Poor solubility; likely to cause inconsistent dosing.
Water / PBS	Insoluble	Do Not Use	Will form immediate crystalline precipitates.
Cell Culture Media	< 10 µM (varies)	Conditional	Soluble only at low concentrations after predissolving in DMSO.

The "Why" Behind the Chemistry

This inhibitor lacks ionizable polar groups (like extensive amine tails or carboxylic acids) that usually confer water solubility. When you introduce a high-concentration DMSO stock directly into a large volume of water (like a beaker of PBS), the sudden shift in polarity causes the hydrophobic molecules to aggregate instantly, forming "micro-crystals" that are often invisible to the naked eye but biologically inactive and potentially cytotoxic via physical stress on cells.

Part 2: Step-by-Step Protocols

Protocol A: Preparation of 10 mM Stock Solution

Use this protocol to create a stable master stock.

• Calculate: For 5 mg of powder (MW: 262.27 g/mol ):

  Example: To make 10 mM stock from 5 mg, add 1.906 mL of anhydrous DMSO.

• Add Solvent: Add high-grade (>99.9%) DMSO directly to the vial.

• Vortex: Vortex vigorously for 30 seconds. If the solution is yellow but cloudy, warm to 37°C for 2 minutes.

• Clarify: Centrifuge briefly (500 x g) to bring droplets to the bottom. Ensure the solution is optically clear.

• Storage: Aliquot into light-protected (amber) tubes. Store at -20°C. Avoid freeze-thaw cycles.

Protocol B: The "Intermediate Step" Dilution Method (Cell Culture)

Use this protocol to prevent "crashing out" when treating cells.

The Problem: Adding 100% DMSO stock directly to media often causes local precipitation at the pipette tip. The Solution: Use a Serial Dilution strategy.

• Define Target: Final concentration = 10 µM in 10 mL media.

• Step 1 (Intermediate): Dilute your 10 mM stock 1:100 in DMSO.

  • Mix: 10 µL of 10 mM Stock + 990 µL DMSO = 100 µM Intermediate Stock .

• Step 2 (Final): Dilute the Intermediate Stock 1:100 into pre-warmed Media.

  • Mix: 100 µL of Intermediate Stock + 9.9 mL Media.

  • Result: 10 µM Final Drug Concentration with 0.1% DMSO .

Critical Check: 0.1% DMSO is generally non-toxic. If you need higher drug concentrations, ensure your DMSO control matches the final solvent volume.

Part 3: Visualization of Workflows & Mechanism

Figure 1: Optimal Solubilization Workflow

This diagram illustrates the "Intermediate Step" method to ensure solubility.

Caption: Step-wise dilution strategy. Keeping the compound in 100% DMSO until the final large-volume dilution prevents precipitation shocks.

Figure 2: Mechanism of Action (Signal Transduction)

Visualizing where ErbB2 Inhibitor II acts within the HER2 signaling cascade.

Caption: The inhibitor competes with ATP for the kinase domain of the HER2 receptor, effectively silencing downstream proliferation signals.[1][3]

Part 4: Troubleshooting & FAQ

Q: I see needle-like crystals in my cell culture dish after adding the drug. Why? A: This is "Crash-out." It happens if you add the high-concentration DMSO stock directly to the media without mixing fast enough, or if the concentration exceeds the solubility limit in water (usually >20-50 µM for this compound). Fix: Use the Intermediate Dilution Method (Protocol B). Ensure the media is warm (37°C) before adding the drug.

Q: My control cells (treated with DMSO only) are dying. Is the drug toxic? A: You may be exceeding the DMSO tolerance of your cell line. Check: Ensure your final DMSO concentration is ≤ 0.5% (v/v). Sensitive lines (e.g., primary neurons) may require < 0.1%. Always run a "Vehicle Control" (DMSO only) alongside your experiment.

Q: Can I freeze the working solution (drug diluted in media)? A: No. The compound will precipitate as the media freezes and may not re-dissolve upon thawing. Always prepare fresh working solutions from the DMSO stock immediately before use.

Q: Is "ErbB2 Inhibitor II" the same as Neratinib? A: No. While both target HER2, "ErbB2 Inhibitor II" typically refers to the triazole compound (CAS 928207-02-7). Neratinib (HKI-272) is a different chemical structure (quinoline) and is an irreversible inhibitor.[4][5] Always verify the CAS number on your vial.

References

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). (n.d.). Compound Summary: ErbB2 Inhibitor II (CAS 928207-02-7).[6][7] Retrieved from [Link]

Sources

• 1. apexbt.com [apexbt.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. Neratinib | 698387-09-6 [chemicalbook.com]
• 5. Neratinib | C30H29ClN6O3 | CID 9915743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ErbB2 Inhibitor II [sigmaaldrich.com]
• 7. ErbB2 Inhibitor II [sigmaaldrich.com]

Technical Support Center: Preventing ErbB2 Inhibitor II Precipitation

Topic: Optimizing Solubility and Delivery of Hydrophobic Kinase Inhibitors in Cell Culture

Document ID: TSC-ERBB2-001 | Version: 2.0[1]

Introduction

You are likely here because your viability assays are showing high variability, or you have observed crystalline structures in your culture wells after treating cells with ErbB2 Inhibitor II (CAS 928207-02-7).[1]

This is a known physicochemical challenge. ErbB2 Inhibitor II is a highly hydrophobic triazole compound.[1] While it dissolves readily in organic solvents like DMSO (up to 50 mg/mL), it faces a steep "solubility cliff" when introduced to aqueous cell culture media.

This guide provides the mechanistic understanding and specific protocols required to maintain this compound in solution, ensuring that the biological effects you observe are due to kinase inhibition, not physical precipitation.

Module 1: The Chemistry of the "Crash"

To prevent precipitation, we must understand why it happens.

The Mechanism: ErbB2 Inhibitor II is lipophilic (hydrophobic).[1] In a stock solution, DMSO molecules form a solvation shell around the inhibitor, keeping it dispersed. When you pipette this stock directly into aqueous media, the water molecules strip away the DMSO shell faster than the inhibitor can disperse. The "naked" inhibitor molecules then aggregate to minimize their surface area contact with water, forming crystals. This is known as Solvent Shock .[1][2]

Visualization: The Solubility Cliff

The following diagram illustrates the molecular event of precipitation versus stable dispersion.

Figure 1: Mechanism of precipitation.[1] Direct addition without rapid mixing causes the hydrophobic compound to aggregate before it can disperse.

Module 2: Preparation & Storage (The Foundation)

Precipitation often begins before the experiment starts due to improper stock management.

Critical Specifications

Parameter	Specification	Reason
Solvent	Anhydrous DMSO (≥99.9%)	Moisture in DMSO lowers the solubility limit of the inhibitor over time.[1]
Max Solubility	~50 mg/mL (in DMSO)	Do not attempt to concentrate beyond this limit.[1]
Storage Temp	-20°C (Desiccated)	Prevents degradation.[1]
Freeze/Thaw	Aliquot immediately	Repeated cycles introduce condensation (water), causing crystals to form inside the stock tube.[1]

Pro-Tip: If your frozen DMSO stock looks cloudy upon thawing, do not use it immediately . Vortex it vigorously and warm it to 37°C for 5-10 minutes until it is perfectly clear.

Module 3: The "Anti-Crash" Dilution Protocol

Do NOT perform serial dilutions in culture media. This is the most common error.[1] If you dilute the drug in media (e.g., 10 µM → 1 µM → 0.1 µM), the drug will likely crash out in the first tube and you will be serially diluting a suspension, not a solution.

The "Intermediate Stock" Method

This protocol uses a "1000x" spiking strategy to minimize solvent shock.[1]

Reagents:

• Master Stock: ErbB2 Inhibitor II in DMSO (e.g., 10 mM).

• Diluent: 100% DMSO.[1]

• Final Destination: Cell Culture Media (pre-warmed to 37°C).

Step-by-Step Workflow:

• Create Working Stocks (in DMSO): Prepare your dilution series in 100% DMSO first.[1]

  • Tube A (High): 10 mM (Master Stock)[1]

  • Tube B (Med): 1 mM (Dilute Tube A 1:10 in DMSO)

  • Tube C (Low): 0.1 mM (Dilute Tube B 1:10 in DMSO)

• The "Spike" (1:1000 Dilution): Add the DMSO working stock to the media, not the other way around.

  • To make 10 mL of 10 µM treatment media:

  • Pipette 10 µL of Tube A (10 mM) into 10 mL of rapidly stirring media.

  • Final DMSO concentration: 0.1% (Safe for most cells).[1]

• Mixing Technique:

  • Vortex Method: Have the tube of media vortexing gently while you inject the inhibitor stock into the center of the liquid vortex.

  • Pipette Method: Place the pipette tip containing the inhibitor deep into the media (away from the walls) and dispense rapidly while pipetting up and down.

Visualization: Correct Dilution Workflow

Figure 2: The "Intermediate Stock" workflow ensures the compound is fully soluble in DMSO before the final dilution step.

Module 4: Troubleshooting FAQ

Q1: I see needle-like crystals in my wells after 24 hours. What happened? A: This is likely "delayed precipitation" or "Ostwald ripening."[1]

• Cause: The concentration exceeded the thermodynamic solubility limit of the media.

• Fix: Check if you are using Serum-Free Media.[1][2] Serum proteins (Albumin) act as natural carriers for hydrophobic drugs.[1] If you must use serum-free media, you may need to lower the drug concentration or pre-complex the drug with BSA (Bovine Serum Albumin) before adding it to the cells.[1]

Q2: My cells in the "Vehicle Control" are dying. Is the inhibitor toxic? A: If the vehicle control is dying, it is likely DMSO toxicity , not the inhibitor.

• Check: Ensure your final DMSO concentration is ≤ 0.5% (v/v). For sensitive lines (e.g., primary neurons), keep DMSO < 0.1%.

• Validation: Run a "Media Only" vs. "Media + DMSO" control to confirm.

Q3: Can I store the diluted media (with inhibitor) in the fridge for later use? A: No. Hydrophobic inhibitors are thermodynamically unstable in aqueous media. Lowering the temperature (4°C) reduces solubility further, guaranteeing precipitation. Always prepare treatment media fresh immediately before use.[1]

Q4: The protocol says "ErbB2 Inhibitor II" but I am using "AG825". Are they the same? A: Yes, they are often synonymous in catalog listings (e.g., Calbiochem/Merck). Always verify the CAS number (928207-02-7 for ErbB2 Inhibitor II or 148096-38-2 for AG825 - Note: Verify specific catalog item as "ErbB2 Inhibitor II" is a trade name that may refer to specific triazole compounds or tyrphostins depending on the supplier).[1] The solubility physics described here apply to both.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[1] [Link]

Sources

• 1. EGFR/ErbB-2 Inhibitor [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Handling of ErbB2 Inhibitor II

Executive Summary

ErbB2 Inhibitor II (CAS 928207-02-7), also known as 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole , is a cell-permeable inhibitor targeting the ATP-binding site of the ErbB2 (HER2) tyrosine kinase.

Unlike many broad-spectrum kinase inhibitors that remain stable in DMSO for years, ErbB2 Inhibitor II has a strictly defined stability window. This guide addresses the critical handling requirements to maintain potency, specifically regarding the 3-month stability limit for DMSO stocks at -20°C.

Part 1: Core Stability & Storage FAQs

Q1: Is my ErbB2 Inhibitor II DMSO stock stable indefinitely at -20°C?

No. According to manufacturer validations (Calbiochem/Merck), DMSO stock solutions of ErbB2 Inhibitor II are stable for up to 3 months at -20°C .

The Scientific Logic: While the solid compound is stable at 2-8°C, the solution state in DMSO introduces risks:

• Hygroscopicity: DMSO absorbs atmospheric moisture. Water accumulation can lead to hydrolysis of the nitrile (-CN) group on the triazole ring over extended periods.

• Oxidation: Repeated exposure to oxygen during freeze-thaw cycles can degrade the phenoxyphenyl moiety.

Q2: Can I subject the stock to freeze-thaw cycles?

Avoid if possible. While the compound is chemically robust enough to survive a single freeze-thaw, repeated cycling induces micro-precipitation.

• Best Practice: Aliquot immediately after reconstitution.

• Limit: Do not exceed 2 freeze-thaw cycles. If a stock has been thawed more than twice, verify its concentration via absorbance or HPLC before use.

Q3: My stock solution has turned dark yellow/orange. Is it still good?

Proceed with Caution. ErbB2 Inhibitor II is naturally a yellow solid/solution. However, a significant deepening of the color (to dark orange or brown) often indicates oxidation or photodegradation.

• Action: If the color shift is drastic compared to a fresh aliquot, discard the stock.

Part 2: Preparation & Handling Protocols

Standard Operating Procedure (SOP): Reconstitution & Storage

Objective: Create a 10 mM stock solution from 5 mg of lyophilized powder. Molecular Weight: 262.3 g/mol

Step-by-Step Protocol

• Equilibration: Allow the vial of solid inhibitor to warm to room temperature (RT) for 15 minutes before opening. This prevents condensation from forming inside the vial.

• Calculation:

  • Target Concentration: 10 mM

  • Mass: 5 mg[1][2]

  • Volume of DMSO required:

• Solubilization: Add high-grade anhydrous DMSO (≥99.9%) to the vial. Vortex vigorously for 30 seconds.

  • Note: Solubility limit in DMSO is ~50 mg/mL.[3] A 10 mM solution (~2.6 mg/mL) should dissolve instantly.

• Aliquoting: Dispense into light-protective (amber) microcentrifuge tubes in small volumes (e.g., 20 µL or 50 µL) to match your typical experimental usage.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store immediately at -20°C.

Quantitative Data: Solubility & Stability

Parameter	Specification	Notes
Solubility (DMSO)	~50 mg/mL	Highly soluble.
Solubility (Ethanol)	~3 mg/mL	Poor solubility; not recommended for stock.
Stability (Solid)	>2 years at 2-8°C	Protect from light and moisture.
Stability (DMSO Stock)	3 Months at -20°C	CRITICAL LIMIT.
IC50 (Cellular)	6.6 µM	Measured in MDA-MB-453 cells (p-ErbB2 inhibition).[3]

Part 3: Troubleshooting Guide

Scenario A: "I see a precipitate in my thawed aliquot."

Cause: DMSO freezes at 18.5°C. Stored at -20°C, the inhibitor may crystallize out of the solution, or moisture ingress may have lowered solubility. Resolution:

• Warm the tube to 37°C in a water bath for 5–10 minutes.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 x g for 1 minute.

  • If pellet remains: The compound has degraded or saturated due to solvent evaporation. Discard.

  • If clear: Proceed with experiment.

Scenario B: "My IC50 values are shifting higher (loss of potency)."

Cause: Stock exceeds the 3-month window, or adsorption to plasticware. Resolution:

• Plasticware: Kinase inhibitors are hydrophobic. Ensure you are using low-binding polypropylene tubes and tips. Avoid intermediate dilutions in polystyrene plates.

Part 4: Visualizing the Science

Diagram 1: Stock Lifecycle Management

This workflow ensures maximum stability and reproducibility.

Caption: Optimal workflow for handling ErbB2 Inhibitor II to prevent degradation and moisture contamination.

Diagram 2: Mechanism of Action

Understanding where the inhibitor acts in the pathway validates your experimental readout.

Caption: ErbB2 Inhibitor II functions as an ATP-competitive inhibitor, blocking autophosphorylation and downstream oncogenic signaling.

References

• Merck/MilliporeSigma. Product Information: ErbB2 Inhibitor II (Cat.[4] No. 324732).[1][2][4] Accessed October 26, 2023.

• Cheng, H., et al. (2007). "Design, synthesis, and biological evaluation of 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole derivatives as potent ErbB2 inhibitors." Bioorganic & Medicinal Chemistry, 15(3), 1533-1542.

• PubChem. Compound Summary: ErbB2 Inhibitor II (CID 16216595). National Library of Medicine.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. scribd.com [scribd.com]
• 3. ErbB2 Inhibitor II [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]

Technical Support Center: Troubleshooting the Effect of Serum Concentration on ErbB2 Inhibitor II Potency

Welcome to the technical support guide for ErbB2 Inhibitor II. This resource is designed for researchers, scientists, and drug development professionals to navigate a common but critical experimental variable: the effect of serum concentration on inhibitor potency. Here, we move beyond simple protocols to explain the underlying scientific principles, helping you troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues researchers encounter when determining the potency of ErbB2 Inhibitor II in cell-based assays.

Q1: I've noticed the IC50 value of my ErbB2 Inhibitor II is significantly higher when I use media with 10% Fetal Bovine Serum (FBS) compared to serum-free or low-serum conditions. Is this expected?

A: Yes, this is a very common and expected phenomenon. The observed decrease in potency (i.e., a higher IC50 value) in the presence of high serum concentrations is primarily due to serum protein binding .

The Causality: Small molecule inhibitors, like ErbB2 Inhibitor II, can bind to proteins present in the serum, with human serum albumin (HSA) and its bovine equivalent (BSA) being the main culprits.[1][2] These proteins are highly abundant and have specific binding pockets that can sequester the inhibitor.[1][3] This interaction is governed by principles of mass action; when the inhibitor is bound to a serum protein, it is not available to enter the cell and engage its target, the ErbB2 receptor kinase.[4] Consequently, only the unbound or "free" fraction of the drug is pharmacologically active.[4][5]

In a typical 10% FBS medium, a significant portion of your inhibitor can become sequestered, meaning you need to add a much higher total concentration to achieve the same free concentration required to inhibit ErbB2 signaling effectively.[4][5]

Caption: Experimental workflow for IC50 determination at varying serum levels.

Data Presentation: Expected Outcome

Your results can be summarized in a table to clearly visualize the serum shift.

FBS Concentration	Hypothetical IC50 of ErbB2 Inhibitor II (nM)	Serum Shift Factor (vs. 0% FBS)
0%	15	1.0x
1%	45	3.0x
5%	210	14.0x
10%	480	32.0x

The Serum Shift Factor is calculated by dividing the IC50 in the presence of serum by the IC50 in serum-free conditions. [4]This provides a quantitative measure of the impact of serum protein binding.

Mechanistic Deep Dive: The ErbB2 Signaling Pathway & Serum Interference

ErbB2 (also known as HER2) is a receptor tyrosine kinase that plays a critical role in cell proliferation and survival. [6]Unlike other members of the ErbB family, ErbB2 has no known direct ligand. [7][8]It functions as the preferred dimerization partner for other ErbB receptors (like EGFR and ErbB3), forming potent heterodimers that activate downstream signaling. [6][7][8] Upon dimerization, the intracellular kinase domains autophosphorylate, triggering key signaling cascades like the PI3K/Akt (survival) and MAPK (proliferation) pathways. [6][9]ErbB2 Inhibitor II is a small molecule that acts by competitively binding to the ATP-binding site within the HER2 tyrosine kinase domain, preventing this autophosphorylation and blocking all downstream signal transduction. [7][10][11]

Sources

• 1. rroij.com [rroij.com]
• 2. Interactive Association of Drugs Binding to Human Serum Albumin | MDPI [mdpi.com]
• 3. Review: Modifications of Human Serum Albumin and Their Binding Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Excessive concentrations of kinase inhibitors in translational studies impede effective drug repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Estimation of Serum-Free 50-Percent Inhibitory Concentrations for Human Immunodeficiency Virus Protease Inhibitors Lopinavir and Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Tyrosine Kinase Inhibitors of ErbB2/HER2/Neu in the Treatment of Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. Reactome | Drug-mediated inhibition of ERBB2 signaling [reactome.org]
• 11. Reactome | ERBB2 binds TKIs [reactome.org]

Technical Support Center: Optimizing ErbB2 Inhibitor II Experiments

Topic: Minimizing DMSO Toxicity & Solubility Artifacts in Kinase Inhibition Assays Compound: ErbB2 Inhibitor II (Tyrphostin AG 825) Document ID: TS-AG825-DMSO-V2 Last Updated: 2026-02-05

The Critical Balance: Signal vs. Solvent Stress

As researchers targeting the HER2/neu pathway, your objective is to measure the specific inhibition of ErbB2 tyrosine kinase activity. However, ErbB2 Inhibitor II (AG 825) is highly hydrophobic, necessitating the use of Dimethyl Sulfoxide (DMSO) for solubilization.

The Challenge: DMSO is not biologically inert. At concentrations >0.1%, DMSO acts as a confounding variable by:

• Permeabilizing membranes: Inducing non-specific potassium efflux and stress responses.

• Scavenging ROS: Potentially masking oxidative stress pathways often linked to cancer signaling.

• Modulating Kinases: Paradoxically stimulating certain tyrosine kinases or inducing apoptosis independent of your drug, leading to false positives.

This guide provides a self-validating workflow to maintain DMSO at <0.1% (v/v) while preventing compound precipitation, ensuring your data reflects true ErbB2 inhibition.

Compound Profile & Solubility Limits

Before beginning, verify your compound parameters. ErbB2 Inhibitor II is distinct from other HER2 inhibitors (like Lapatinib) due to its specific benzothiazole structure.

Parameter	Specification	Notes
Common Name	ErbB2 Inhibitor II / Tyrphostin AG 825	Selectively inhibits ErbB2 (IC₅₀ = 0.35 µM) over EGFR (IC₅₀ = 19 µM).
Molecular Weight	397.5 g/mol	Critical for Molarity calculations.
Hydrophobicity	High (Lipophilic)	Insoluble in water/PBS.
Max Solubility (DMSO)	~50 mg/mL (approx. 125 mM)	Do not attempt to store stocks below 10 mM; they degrade faster.
Safe Final DMSO Limit	0.1% (v/v)	1 µL DMSO per 1 mL Media.

Mechanism of Interference (Visualized)

The following diagram illustrates where ErbB2 Inhibitor II acts versus where DMSO introduces artifacts.

Figure 1: Mechanism of Action vs. Solvent Interference. Green lines indicate the desired therapeutic effect. Red lines indicate confounding artifacts caused by high DMSO concentrations.

The "200x Step-Down" Dilution Protocol

Directly adding a high-concentration DMSO stock to cell culture media often causes the hydrophobic drug to "crash out" (precipitate) immediately, forming micro-crystals that cells cannot uptake. This protocol uses an intermediate dilution step to prevent this.

Goal: Achieve 50 µM final drug concentration with exactly 0.1% DMSO.

Step 1: Master Stock Preparation (The "1000x")

• Weigh 5 mg of ErbB2 Inhibitor II.[1]

• Add 251.5 µL of sterile, high-grade DMSO.

• Vortex vigorously.

• Result: 50 mM Stock Solution (1000x).

• Storage: Aliquot into amber vials (10-20 µL each) and store at -20°C. Avoid freeze-thaw cycles.

Step 2: The Intermediate Dilution (The "Working Stock")

Do not add the 50 mM stock directly to cells.

• Thaw one aliquot of 50 mM stock.

• Prepare a 200x Working Solution in 100% DMSO.

  • Example: To target 50 µM final, you need a 10 mM Working Stock.

  • Mix 20 µL of Master Stock (50 mM) + 80 µL DMSO.

  • Result: 10 mM solution in 100% DMSO.

Step 3: The "Step-Down" Delivery

• Calculate the total volume of media required for your experiment (e.g., 10 mL).

• Pipette 10 µL of the 10 mM Working Stock.

• Add it to 10 mL of pre-warmed culture media while vortexing or swirling rapidly .

• Result:

  • Drug Concentration: 10 µM (Adjust working stock for different targets).

  • DMSO Concentration: 0.1% (Safe Zone).[2]

• Add this pre-mixed media to your cells immediately.

Troubleshooting & FAQs

Q1: I see cloudy precipitates immediately after adding the drug to the media.

Diagnosis: "Solvent Shock." The hydrophobic shift from 100% DMSO to aqueous media was too rapid. Solution:

• Ensure the media is pre-warmed to 37°C (cold media decreases solubility).

• Use the Step-Down Protocol above. Never add the drug directly to the well.

• If 50 µM precipitates, you have exceeded the aqueous solubility limit of AG 825. You must lower the dose or accept that higher doses are physically impossible in this media formulation.

Q2: My "Vehicle Control" (DMSO only) cells are showing 20% cell death.

Diagnosis: DMSO Toxicity.[2][3][4][5] Solution:

• Check your final DMSO concentration.[2][4] Is it >0.5%?

• Oxidative Stress: DMSO scavenges ROS.[5] If your cells rely on basal ROS signaling for survival, DMSO deprivation can kill them.

• Grade: Are you using "Cell Culture Grade" DMSO? Industrial grade contains impurities.

• Evaporation: If using 96-well plates, edge wells may evaporate, concentrating the DMSO. Fill edge wells with PBS and use only inner wells.

Q3: Can I use water or PBS to make the stock solution?

Answer: No. ErbB2 Inhibitor II is practically insoluble in aqueous buffers. It requires an organic solvent. If you must avoid DMSO, Ethanol is a potential alternative, but it is often more volatile and cytotoxic than DMSO at equivalent percentages.

Q4: Why is my IC50 value higher than the literature (0.35 µM)?

Diagnosis: Protein Binding or Precipitation. Solution:

• Serum Binding: AG 825 binds to albumin in FBS (Fetal Bovine Serum). If you run the assay in 10% FBS, the "free" drug concentration is much lower than calculated.

  • Fix: Try running the assay in 1% FBS or serum-free media for short durations (4-6 hours) to validate the mechanism, then switch to low-serum for long-term assays.

Experimental Workflow Diagram

Figure 2: The "Step-Down" Dilution Workflow. This method ensures the drug is dispersed before contacting cells, preventing precipitation shock.

References

• Verheijen, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Scientific Reports. [Link]

• Yuan, C., et al. (2014). Dimethyl sulfoxide damages mitochondrial integrity and membrane potential in cultured astrocytes. PLoS One.[6][7] [Link]

• Osherov, N., & Levitzki, A. (1994). Epidermal-growth-factor-dependent activation of Src-family kinases. European Journal of Biochemistry. (Foundational work on Tyrphostins/AG 825).[6] [Link]

Sources

• 1. ErbB2 Inhibitor II [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. ErbB2 Inhibitor II [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. A high concentration of DMSO activates caspase-1 by increasing the cell membrane permeability of potassium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. AG 825 | EGFR | Tocris Bioscience [tocris.com]

Reference Data & Comparative Studies

Mechanistic Dissection: ErbB2 Inhibitor II vs. Lapatinib in HER2+ Models

This guide provides a technical comparison between ErbB2 Inhibitor II (a selective research probe) and Lapatinib (a clinical dual-kinase inhibitor) for use in HER2+ breast cancer models.

Executive Summary: The Probe vs. The Therapeutic

In HER2+ breast cancer research, distinguishing between the effects of HER2 (ErbB2) and EGFR (ErbB1) signaling is critical due to their frequent heterodimerization.

• Lapatinib (Tykerb/Tyverb) is the clinical standard. It is a highly potent, dual EGFR/HER2 inhibitor. While effective, its dual activity masks whether a specific biological phenotype is driven by HER2, EGFR, or both.

• ErbB2 Inhibitor II (Calbiochem/Merck #324732) is a highly specific research tool. It selectively inhibits HER2 kinase activity while sparing EGFR, even at high concentrations. However, it requires significantly higher micromolar (µM) concentrations to achieve inhibition compared to Lapatinib’s nanomolar (nM) potency.

Key Takeaway: Use Lapatinib for translational efficacy and potency benchmarking. Use ErbB2 Inhibitor II solely for mechanistic dissection to validate HER2-specific dependence.

Technical Profile & Chemical Comparison

The following table contrasts the physicochemical and biological properties of both compounds.

Feature	Lapatinib (Clinical Standard)	ErbB2 Inhibitor II (Research Probe)
CAS Number	231277-92-2	928207-02-7
Chemical Class	Quinazoline (4-anilinoquinazoline)	Triazole (4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole)
Primary Target(s)	Dual: EGFR (ErbB1) and HER2 (ErbB2)	Selective: HER2 (ErbB2) only
Binding Mode	Reversible, ATP-competitive	Reversible, ATP-competitive
Selectivity Profile	Inhibits EGFR and HER2 with similar potency.[1]	>100-fold selective for HER2 over EGFR. No EGFR inhibition observed at >100 µM.
Biochemical Potency	High (IC₅₀ ~10 nM)	Moderate/Low (IC₅₀ Data Limited in cell-free assays)
Cellular Potency (IC₅₀)	nM Range: ~50–100 nM (BT-474, SK-BR-3)	µM Range: ~6.6 µM (p-HER2 inhibition)~30 µM (Growth inhibition)
Solubility	DMSO (~20 mg/mL), Ethanol (Low)	DMSO (50 mg/mL)
Primary Application	Efficacy studies, drug resistance models.	Pathway dissection, validating HER2 vs. EGFR causality.

Mechanistic Visualization: Dual vs. Selective Inhibition

The diagram below illustrates the signaling divergence. HER2 often heterodimerizes with EGFR. Lapatinib shuts down the entire complex, whereas ErbB2 Inhibitor II isolates the HER2 component, allowing EGFR signaling to persist if ligand (EGF) is present.

Figure 1: Differential inhibition logic. Lapatinib (Blue) blocks both receptors, silencing the entire heterodimer. ErbB2 Inhibitor II (Green) selectively targets HER2, leaving EGFR signaling intact.

Experimental Protocols

A. Preparation and Storage

• Lapatinib: Reconstitute in DMSO to 10 mM stock. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• ErbB2 Inhibitor II: Reconstitute in DMSO to 50 mg/mL (~190 mM) or adjust to a standard 10-50 mM stock. Note the significantly higher concentration required for treatment.

B. "The Specificity Filter" Assay

This protocol is designed to determine if a drug-resistant phenotype or a specific biomarker (e.g., pERK) is driven by HER2 or EGFR.

Cell Models:

• SK-BR-3 (HER2 High, EGFR Moderate)

• MDA-MB-468 (EGFR High, HER2 Low - Negative Control for Inhibitor II)

Step-by-Step Methodology:

• Seeding: Plate cells (SK-BR-3) at 5,000 cells/well in 96-well plates (for viability) or 200,000 cells/well in 6-well plates (for Western Blot). Allow adherence for 24 hours.

• Starvation (Optional but Recommended): Serum-starve cells for 4-12 hours to reduce background signaling if testing acute phosphorylation.

• Treatment Groups:

  • Vehicle Control: DMSO (0.1%).

  • Lapatinib Group: Treat with 100 nM (Clinical relevant dose).

  • ErbB2 Inhibitor II Group: Treat with 10 µM and 30 µM .

    • Note: You must use µM concentrations for Inhibitor II to see effects, unlike the nM required for Lapatinib.

• Incubation:

  • Signaling (Western Blot): 1 to 4 hours.

  • Viability (MTT/CTG): 72 hours.

• Readout & Interpretation:

  • Western Blot Targets: p-HER2 (Tyr1248), p-EGFR (Tyr1068), p-AKT (Ser473), p-ERK1/2.

  • Logic Check:

    • If Lapatinib reduces p-ERK but ErbB2 Inhibitor II does not, the signaling is likely EGFR-driven .

    • If Both reduce p-ERK, the signaling is HER2-driven (or HER2-transactivated).

C. Decision Logic for Researchers

Figure 2: Workflow decision tree. Choose the inhibitor based on whether the goal is clinical translation (Lapatinib) or mechanistic specificity (ErbB2 Inhibitor II).

Critical Limitations & Troubleshooting

• Potency Discrepancy: Do not compare IC₅₀ values directly as a measure of "quality." Lapatinib is a drug; Inhibitor II is a probe. Inhibitor II requires ~100x higher concentration to achieve similar p-HER2 suppression.

• Off-Target Effects at High Doses: While Inhibitor II is selective, using it above 50 µM may introduce non-specific kinase inhibition or general toxicity unrelated to HER2. Always include a toxicity control (e.g., a HER2-negative line like MCF-7 or MDA-MB-468).

• Solubility: ErbB2 Inhibitor II is hydrophobic. Ensure DMSO concentration in the final culture does not exceed 0.5% when using high drug concentrations (e.g., 50 µM), as DMSO alone can affect cell signaling.

References

• Rusnak, D. W., et al. (2001). "The effects of the novel, reversible epidermal growth factor receptor/ErbB-2 tyrosine kinase inhibitor, GW572016, on the growth of human normal and tumor-derived cell lines in vitro and in vivo." Molecular Cancer Therapeutics. (Primary source for Lapatinib mechanism).[2][3] [Link]

• Cheng, H., et al. (2007). "Design and synthesis of 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole derivatives as potent and selective ErbB2 inhibitors." Bioorganic & Medicinal Chemistry Letters. (Primary source for ErbB2 Inhibitor II structure and selectivity).[4] [Link]

• Konecny, G. E., et al. (2006). "Activity of the Dual Kinase Inhibitor Lapatinib (GW572016) against HER-2-Overexpressing and Trastuzumab-Treated Breast Cancer Cells." Cancer Research. [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Structural investigations on mechanism of lapatinib resistance caused by HER-2 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HER2 in Non-Small Cell Lung Cancer (NSCLC): Evolution of the Therapeutic Landscape and Emerging Drugs—A Long Way to the Top | MDPI [mdpi.com]

Technical Comparison Guide: ErbB2 Inhibitor II Activity in Trastuzumab-Resistant Cell Lines

Executive Summary: The Resistance Challenge

Trastuzumab (Herceptin®) resistance remains a critical bottleneck in HER2+ breast cancer therapy. While the antibody targets the extracellular domain IV of HER2, resistance mechanisms—such as the expression of truncated p95HER2 (which lacks the trastuzumab binding epitope) or steric masking by MUC4—render it ineffective.

This guide evaluates ErbB2 Inhibitor II (CAS 928207-02-7), a specific small-molecule research probe, against clinical-grade Tyrosine Kinase Inhibitors (TKIs) like Lapatinib and Neratinib . While clinical TKIs are the therapeutic standard, ErbB2 Inhibitor II serves as a vital in vitro tool for validating oncogene addiction in resistant cell lines due to its distinct chemical structure (triazole derivative) and selectivity profile.

Mechanistic Intelligence: Overcoming the Epitope Barrier

Unlike Trastuzumab, which relies on extracellular binding and immune recruitment (ADCC), small molecule inhibitors penetrate the cell membrane to bind the intracellular ATP-binding pocket. This allows them to inhibit signaling even in p95HER2 variants or when the extracellular domain is masked.

Diagram 1: Mechanism of Action in Resistant Cells

This diagram illustrates how intracellular inhibitors bypass extracellular resistance mechanisms like p95HER2 truncation.

Caption: Small molecule inhibitors (Black) bind the intracellular kinase domain, effectively blocking signaling from both full-length HER2 and truncated p95HER2, whereas Trastuzumab (Red) fails to bind p95HER2.

Comparative Performance Analysis

For researchers selecting a reagent, the distinction between the chemical probeErbB2 Inhibitor II and clinical drugs is crucial. ErbB2 Inhibitor II is less potent but offers specific structural utility for chemical biology studies.

Table 1: Reagent Comparison in Trastuzumab-Resistant Lines (e.g., BT474-R, SKBR3-R)

Feature	ErbB2 Inhibitor II (Research Tool)	Lapatinib (Clinical Standard)	Neratinib (Next-Gen Clinical)
CAS Number	928207-02-7	231277-92-2	698387-09-6
Class	Triazole Derivative	Quinazoline (Reversible)	Quinoline (Irreversible)
Primary Target	ErbB2 (HER2)	Dual EGFR / ErbB2	Pan-HER (EGFR, HER2, HER4)
Potency (IC50)	~6.6 µM (Micromolar)	~10–100 nM (Nanomolar)	~2–5 nM (Low Nanomolar)
Binding Mode	ATP-Competitive (Reversible)	ATP-Competitive (Reversible)	Covalent (Cys-773/805)
Activity in p95HER2	Effective (Moderate)	Effective (High)	Highly Effective
Use Case	Validating kinase dependency; Structural studies.	Positive control for reversible inhibition.	Positive control for irreversible inhibition.

Key Insight: While ErbB2 Inhibitor II effectively reduces phosphorylation of HER2, its IC50 is significantly higher (µM range) compared to Lapatinib or Neratinib (nM range). In resistant cell lines like JIMT-1 or BT474-R , clinical TKIs are preferred for cytotoxicity assays due to their higher potency, whereas ErbB2 Inhibitor II is useful for proving that a phenotype is specifically driven by the ATP-binding pocket conformation without the confounding effects of covalent modification seen with Neratinib.

Experimental Protocol: Validating Activity in Resistant Lines

This protocol validates whether a Trastuzumab-resistant cell line retains oncogene addiction to HER2 using ErbB2 Inhibitor II.

Materials:

• Cell Lines: BT474 (Sensitive), BT474-R (Resistant/p95HER2+).

• Reagents: ErbB2 Inhibitor II (Calbiochem/Merck), Trastuzumab (Control), Lapatinib (Positive Control).

• Readout: CellTiter-Glo® (Viability) or Western Blot (p-HER2 Tyr1248).[1]

Diagram 2: Experimental Workflow

Step-by-step logic for assessing inhibitor efficacy.

Caption: Workflow for comparing the efficacy of ErbB2 Inhibitor II against negative (Trastuzumab) and positive (Lapatinib) controls in resistant cells.

Step-by-Step Methodology:

• Seeding: Plate 3,000–5,000 cells/well in 96-well plates. Allow attachment for 24h.

• Preparation: Dissolve ErbB2 Inhibitor II in DMSO to create a 10 mM stock.

  • Note: The compound is hydrophobic; ensure complete solubilization.

• Treatment:

  • Negative Control: Trastuzumab (10 µg/mL). In resistant lines, viability should remain >90%.

  • Test Arm: ErbB2 Inhibitor II (Dose curve: 0.1 µM – 50 µM). Expect IC50 ~5–10 µM.

  • Positive Control: Lapatinib (Dose curve: 1 nM – 1 µM). Expect IC50 ~50 nM.

• Incubation: 72 hours at 37°C, 5% CO2.

• Lysis & Detection: Add CellTiter-Glo reagent, shake for 10 min, read luminescence.

• Western Blot Validation (Optional):

  • Treat cells for 2 hours (short term) with 10 µM ErbB2 Inhibitor II.

  • Blot for p-HER2 (Tyr1248) and p-AKT (Ser473) .

  • Success Criteria: Complete loss of p-HER2 signal despite Trastuzumab resistance.

Troubleshooting & Expert Insights

• Solubility Issues: ErbB2 Inhibitor II is less soluble than Lapatinib. If precipitation occurs in media, reduce the final DMSO concentration to <0.5% or warm the media slightly before adding cells.

• Potency Discrepancy: Do not expect nanomolar potency. If you see no effect at 1 µM, this is normal for this specific probe. You must titrate up to 10–20 µM to see full inhibition in resistant lines.

• Off-Target Effects: At high concentrations (>20 µM), triazole derivatives may exhibit off-target cytotoxicity unrelated to HER2. Always use a HER2-negative control line (e.g., MCF-7 or MDA-MB-231) to quantify non-specific toxicity.

References

• ErbB2 Inhibitor II Product Data. Merck/Calbiochem. "ErbB2 Inhibitor II (CAS 928207-02-7) - A cell-permeable triazole compound that targets the ATP-binding site of erbB2."

• Scaltriti, M., et al. (2007). "Expression of p95HER2, a truncated form of the HER2 receptor, and response to anti-HER2 therapies in breast cancer." Journal of the National Cancer Institute. (Demonstrates efficacy of TKIs in p95HER2+ cells).

• Konecny, G. E., et al. (2006). "Activity of the dual EGFR/HER2 inhibitor lapatinib in a panel of 36 breast cancer cell lines." Cancer Research. (Provides benchmark IC50 data for clinical TKIs).

• Canonici, A., et al. (2013). "Neratinib overcomes trastuzumab resistance in HER2 amplified breast cancer." Oncotarget. (Compares Neratinib efficacy in resistant lines).

• BenchChem. "ErbB2 Inhibitor II Structure and Properties." (Chemical structure verification).

Sources

• 1. researchgate.net [researchgate.net]

Comprehensive Guide: Validating HER2 Function via Genetic Knockdown vs. Pharmacological Inhibition

Introduction: The Dual Nature of Target Validation

In the development of HER2-targeted therapeutics, relying on a single modality for target validation is a critical point of failure. HER2 (ErbB2) functions through two distinct mechanisms: catalytic kinase activity and structural scaffolding (heterodimerization).

This guide compares two standard validation methodologies:

• Pharmacological Inhibition: Using ErbB2 Inhibitor II , a cell-permeable, reversible, ATP-competitive inhibitor.

• Genetic Knockdown: Using siRNA/shRNA to deplete total protein levels.

Key Insight: These methods are not interchangeable. Inhibitors validate the enzymatic role of HER2, while knockdown validates the total functional role (enzymatic + structural). Discrepancies between these two datasets often reveal kinase-independent functions or compensatory feedback loops.

Mechanistic Deep Dive

Pharmacological Inhibition: ErbB2 Inhibitor II[1]

• Identity: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole (Commonly referenced as Calbiochem/Merck "ErbB2 Inhibitor II").

• Mechanism: Binds competitively to the ATP-binding pocket of the intracellular tyrosine kinase domain.[1]

• Effect: Blocks autophosphorylation and downstream signaling (PI3K/Akt, MAPK) without removing the receptor from the cell surface immediately.

• Critical Limitation: The receptor physically remains on the membrane, potentially allowing it to continue functioning as a scaffold for other ErbB family members (e.g., EGFR/HER3) or maintaining protein-protein interactions independent of kinase activity.

Genetic Knockdown: siRNA/shRNA[2][3]

• Mechanism: Utilizes the RNA-induced silencing complex (RISC) to degrade ERBB2 mRNA.

• Effect: Results in the gradual depletion of the HER2 protein.

• Critical Advantage: Removes both the kinase activity and the physical scaffold. This eliminates HER2's ability to dimerize or stabilize other receptors.

• Limitation: Slow onset (48–96 hours) allows cells to upregulate compensatory pathways (e.g., HER3 or IGF-1R upregulation).

Visualizing the Mechanism of Action

Figure 1: Mechanistic divergence between small molecule inhibition (retaining scaffold) and genetic knockdown (removing scaffold).

Performance Comparison Matrix

Feature	ErbB2 Inhibitor II (Pharmacological)	HER2 siRNA (Genetic)
Time to Effect	Acute: Minutes to Hours (Phos-stop)	Chronic: 48–96 Hours (Protein decay)
Primary Target	ATP Binding Pocket (Kinase Activity)	mRNA Transcript (Total Protein)
Scaffold Function	Preserved (Dimerization may persist)	Abolished (Physical removal)
Reversibility	Highly Reversible (Washout)	Irreversible (until re-synthesis)
Specificity Risk	Off-target kinase inhibition (e.g., EGFR)	Off-target mRNA silencing (Seed sequence)
Compensatory Feedback	Low (due to speed of assay)	High (Cells adapt over days)
Cost	Low (Reagent based)	Medium (Transfection reagents + Oligos)

Experimental Protocols

Protocol A: Acute Inhibition with ErbB2 Inhibitor II

Purpose: To determine if a phenotype is driven specifically by HER2 kinase activity.

• Preparation: Dissolve ErbB2 Inhibitor II (CAS 928207-02-7) in DMSO to create a 10 mM stock. Store at -20°C.

• Seeding: Plate HER2+ cells (e.g., SKBR3 or BT474) at 70% confluence.

• Starvation (Optional but Recommended): Serum-starve cells for 4–12 hours to reduce basal signaling noise.

• Treatment:

  • Treat cells with inhibitor doses ranging from 10 nM to 10 µM (Log scale).

  • Include a DMSO-only control (Vehicle).

  • Incubation time: 1 to 4 hours (for signaling analysis) or 24–48 hours (for viability).

• Readout:

  • Western Blot: Probe for p-HER2 (Tyr1248), p-Akt, and p-MAPK.

  • Success Criteria: Dose-dependent reduction in p-HER2 without loss of Total-HER2.

Protocol B: Genetic Validation via siRNA Transfection

Purpose: To confirm the target is essential for survival and check for scaffold-dependent effects.

• Design: Select 2 distinct siRNA sequences targeting different exons of ERBB2 to rule out off-target effects.

• Optimization: Determine the optimal lipid-to-siRNA ratio (e.g., Lipofectamine RNAiMAX).

• Transfection:

  • Final siRNA concentration: 10–50 nM .

  • Include Non-Targeting Control (NTC) siRNA.

• Timeline:

  • Day 0: Transfection.

  • Day 2: Check mRNA levels (qPCR).

  • Day 3–4: Check Protein levels (Western Blot) and Phenotype (Viability/Apoptosis).

• Readout:

  • Success Criteria: >70% reduction in Total-HER2 protein compared to NTC.

Data Interpretation & Troubleshooting

Scenario 1: Inhibitor works, but siRNA fails.

• Interpretation: The inhibitor may have off-target effects (killing cells via non-HER2 mechanisms), or the siRNA knockdown efficiency was insufficient to reach the phenotypic threshold.

• Action: Check knockdown efficiency via Western Blot. If KD is >80% and cells survive, the inhibitor data is likely a false positive (off-target toxicity).

Scenario 2: siRNA works, but Inhibitor fails.

• Interpretation: The cellular function relies on the HER2 scaffold , not its kinase activity. Alternatively, the inhibitor concentration was too low.

• Action: This strongly suggests a kinase-independent function . Validate by re-expressing a "Kinase-Dead" (K753M) HER2 mutant in knockdown cells. If the mutant rescues the phenotype, the function is structural, not catalytic.

Scenario 3: Discrepancy in Signaling (e.g., p-Akt).

• Insight: Knockdown often triggers compensatory upregulation of HER3 or IGF-1R, restoring p-Akt levels after 72 hours. Acute inhibition (1 hour) catches the signaling crash before compensation occurs.

Comparative Workflow Diagram

Figure 2: Decision matrix for interpreting discordant data between pharmacological and genetic validation.

References

• Choudhury, A., et al. (2004). Silencing of the HER2/neu Gene by siRNA Inhibits Proliferation and Induces Apoptosis in HER2/neu-Overexpressing Breast Cancer Cells.[2] International Journal of Oncology. Retrieved from [Link]

• Enzymlogic. (2026). Validation of Novel HER2 Inhibitors and Kinetic Selectivity. Retrieved from [Link]

• ResearchGate. (2025). Therapeutic siRNA for drug-resistant HER2-positive breast cancer: Protocols and Efficacy. Retrieved from [Link]

Sources

• 1. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 2. Silencing of the HER2/neu Gene by siRNA Inhibits Proliferation and Induces Apoptosis in HER2/neu-Overexpressing Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Precision Targeting: ErbB2 Inhibitor II (CP-724,714) Selectivity Profiling Guide

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads Focus: Selectivity profiling, experimental validation, and comparative performance analysis.

Executive Summary: The Case for Selective Inhibition

In the landscape of HER2-driven oncogenesis, the "dual-inhibition" paradigm (simultaneously targeting EGFR and ErbB2) has long been a standard, exemplified by Lapatinib. However, this approach often incurs significant dose-limiting toxicities—primarily cutaneous rash and gastrointestinal adverse events—mediated by wild-type EGFR suppression.

ErbB2 Inhibitor II (CP-724,714) represents a distinct class of chemical probes designed to decouple HER2 inhibition from EGFR blockade. This guide provides a rigorous technical analysis of its selectivity profile, demonstrating how it achieves >600-fold discrimination between the two closely related receptor tyrosine kinases.

Chemical Identity & Core Specifications[1]

• Compound Name: ErbB2 Inhibitor II (CP-724,714)[1]

• CAS Number: 383432-38-0[2]

• Mechanism: Reversible, ATP-competitive inhibition of the ErbB2 intracellular kinase domain.[3]

• Primary Utility: Dissecting HER2-specific signaling nodes without confounding EGFR suppression.

Comparative Selectivity Profiling

The following data aggregates biochemical IC50 values to illustrate the functional window of ErbB2 Inhibitor II compared to industry standards.

Table 1: Kinase Selectivity Matrix (Biochemical Assays)

Target Kinase	ErbB2 Inhibitor II (CP-724,714)	Lapatinib (Dual Inhibitor)	Tucatinib (Selective Analog)	Selectivity Implication
ErbB2 (HER2)	10 nM	~10 nM	~8 nM	Potent on-target efficacy.[3]
EGFR (ErbB1)	6,400 nM	~10 nM	~4,000 nM	High Selectivity: CP-724,714 spares EGFR.
InsR	>10,000 nM	>10,000 nM	>10,000 nM	Minimal metabolic interference.
PDGFR	>10,000 nM	>10,000 nM	>10,000 nM	Low risk of stromal off-targets.
Selectivity Ratio (EGFR/ErbB2)	~640x	~1x	~500x	CP-724,714 defines the "HER2-Pure" phenotype.

Data Interpretation: A selectivity ratio of >100 is generally required to observe phenotype separation in cell-based models. CP-724,714 exceeds this threshold significantly, allowing researchers to attribute observed biological effects solely to HER2 blockade.

Mechanism of Action & Signaling Pathway[5]

Understanding the specific node of inhibition is critical for experimental design. ErbB2 has no known ligand and relies on heterodimerization (typically with EGFR or ErbB3) for activation.

Visualization: HER2 Heterodimerization & Inhibition Logic

Figure 1: CP-724,714 selectively targets the ATP-binding pocket of the HER2 kinase domain, preventing trans-phosphorylation within the heterodimer without occupying the EGFR kinase pocket.

Experimental Protocols for Validation

To replicate the selectivity profile in your own laboratory, follow these self-validating workflows.

Protocol A: Differential Phosphorylation Western Blot

This assay visually confirms the compound's ability to inhibit HER2 phosphorylation while sparing EGFR phosphorylation in a cellular context.

Reagents:

• Cell Lines: BT-474 (HER2 driven) and A431 (EGFR driven).

• Lysis Buffer: RIPA + Phosphatase Inhibitor Cocktail Set II.

• Antibodies: anti-pHER2 (Tyr1248), anti-pEGFR (Tyr1068), anti-Total HER2, anti-Total EGFR.

Workflow:

• Seeding: Plate BT-474 and A431 cells at

  cells/well in 6-well plates. Allow 24h adhesion.

• Starvation: Serum-starve cells for 12 hours to reduce basal phosphorylation noise.

• Treatment: Treat cells with ErbB2 Inhibitor II at a gradient: 0 nM (DMSO), 10 nM, 100 nM, 1 µM, 10 µM.

  • Control: Include a Lapatinib-treated well (1 µM) as a positive control for dual inhibition.

• Stimulation:

  • Stimulate A431 cells with EGF (100 ng/mL) for 15 min.

  • BT-474 cells are constitutively active (gene amplification) and may not require stimulation, but Heregulin can be used.

• Lysis & Blotting: Lyse cells on ice. Perform SDS-PAGE and transfer to nitrocellulose.

• Validation Criteria:

  • Success: In BT-474, pHER2 signal disappears at ~10-50 nM.

  • Success: In A431, pEGFR signal remains strong up to ~5 µM, fading only at toxic concentrations (>6.4 µM).

Protocol B: In Vitro Kinase Assay (Radiometric Filter Binding)

For precise IC50 determination using recombinant kinases.

• Reaction Mix: Prepare kinase buffer (20 mM MOPS, pH 7.2, 25 mM

  -glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT).

• Substrate: Use Poly(Glu, Tyr) 4:1 (0.2 mg/mL).

• ATP: Add [

  -33P] ATP mixed with cold ATP (final concentration matched to Km of the specific kinase, typically 10-50 µM).

• Incubation: Incubate ErbB2 Inhibitor II (serial dilution) with recombinant ErbB2 or EGFR kinase + substrate for 20 min at 30°C.

• Detection: Spot reaction onto P81 phosphocellulose paper. Wash with 0.75% phosphoric acid. Measure radioactivity via scintillation counting.

• Calculation: Plot % Activity vs. Log[Inhibitor]. Fit to a sigmoidal dose-response curve to derive IC50.

Strategic Application in Drug Development

When to use ErbB2 Inhibitor II vs. Lapatinib?

Research Goal	Recommended Compound	Rationale
Pure HER2 Biology	ErbB2 Inhibitor II	Eliminates EGFR confounding variables in signaling studies.
Clinical Simulation	Lapatinib	Mimics the dual-inhibition profile of approved first-generation therapeutics.
Resistance Modeling	ErbB2 Inhibitor II	Useful for generating specific HER2-mutant resistant lines without EGFR pressure.

Visualization: Profiling Workflow Logic

Figure 2: The logical flow for validating a compound as a selective chemical probe.

References

• Jani, J. P., et al. (2007).[2][4] "Discovery and pharmacologic characterization of CP-724,714, a selective ErbB2 tyrosine kinase inhibitor." Cancer Research, 67(20), 9887–9893.

• Tocris Bioscience. "CP 724714: Biological Activity and Technical Data."

• Selleck Chemicals. "ErbB2 Inhibitor II (CP-724,714) Datasheet."

• Munagala, R., et al. (2011). "Lapatinib inhibits receptor phosphorylation... of EGFR- and HER2-overexpressing esophageal cancer cell lines."[5] Molecular Cancer, 10, 1-13.

Sources

• 1. Identification of a receptor tyrosine kinase inhibitor CP-724714 inhibits SADS-CoV related swine diarrhea coronaviruses infection in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lapatinib inhibits receptor phosphorylation and cell growth and enhances antibody-dependent cellular cytotoxicity of EGFR- and HER2-overexpressing esophageal cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating HER2 as a Therapeutic Target: A Technical Guide to ErbB2 Inhibitor II

Topic: Using ErbB2 Inhibitor II to validate HER2 as a therapeutic target Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Precision vs. Potency Trade-Off

In the validation of HER2 (ErbB2) as an oncogenic driver, researchers often face a critical choice between clinical relevance and mechanistic specificity . While clinical inhibitors like Lapatinib and Neratinib are potent (nanomolar IC50), they often exhibit dual inhibition of EGFR (ErbB1), confounding experimental results when trying to isolate HER2-specific phenotypes.

ErbB2 Inhibitor II (CAS 928207-02-7) serves a distinct niche in this landscape. It is a research-grade small molecule tool designed for high selectivity toward HER2 over EGFR. Unlike dual inhibitors, it allows for the molecular dissection of HER2 signaling without the "noise" of concurrent EGFR blockade. This guide objectively compares ErbB2 Inhibitor II against clinical alternatives, providing the experimental frameworks necessary to use it effectively for target validation.

Technical Profile & Mechanistic Comparison

Chemical Identity[1]

• Common Name: ErbB2 Inhibitor II[1][2][3][4][5][6]

• Chemical Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole[1][3][4][6]

• CAS Number: 928207-02-7[1][2][3][4][5][7]

• Mechanism: ATP-competitive inhibition of the intracellular tyrosine kinase domain.[8][9]

• Binding Mode: Reversible.[5]

Comparative Performance Analysis

The following table contrasts ErbB2 Inhibitor II with standard clinical inhibitors used in research. Note the distinct profile of selectivity versus potency .

Feature	ErbB2 Inhibitor II (Research Tool)	Lapatinib (Clinical Standard)	Tucatinib (Next-Gen Selective)
Primary Target	HER2 (ErbB2)	HER2 & EGFR (Dual)	HER2 (Highly Selective)
Selectivity (HER2 vs EGFR)	> 15-fold (No EGFR inhibition at 100 µM)	Low (~1:1 ratio)	High (~1000-fold)
Cellular Potency (IC50)	~6.6 µM (Phosphorylation)~30 µM (Viability)	~10 nM	~8 nM
Chemical Class	Triazole	Quinazoline	Quinazoline-based
Primary Application	Mechanistic Validation (Isolating HER2 role)	Translational Models (Mimicking clinical therapy)	In Vivo Efficacy (High potency/selectivity)

Expert Insight: Do not use ErbB2 Inhibitor II for in vivo xenograft efficacy studies due to its poor potency (µM range). Its value lies in in vitro assays where high concentrations can be controlled to prove that a phenotype is driven solely by HER2 and not EGFR.

Visualizing the Mechanism

The following diagram illustrates the HER2 signaling cascade and the specific intervention point of ErbB2 Inhibitor II compared to monoclonal antibodies (Trastuzumab) and dual kinase inhibitors.

Caption: ErbB2 Inhibitor II selectively targets the ATP-binding pocket of HER2 within the heterodimer, sparing EGFR kinase activity, unlike dual inhibitors.

Experimental Validation Protocols

The following protocols are designed to be self-validating . The inclusion of EGFR-positive/HER2-negative controls is mandatory to confirm the specificity of ErbB2 Inhibitor II.

Protocol 1: Specificity Validation via Western Blot

Objective: Confirm that ErbB2 Inhibitor II reduces HER2 phosphorylation (Tyr1248) without affecting EGFR phosphorylation (Tyr1068), distinguishing it from Lapatinib.

Materials:

• Cell Lines:

  • Positive Control: SK-BR-3 (HER2 High / EGFR Low)

  • Specificity Control: MDA-MB-468 (HER2 Low / EGFR High)

• Reagents: ErbB2 Inhibitor II (Stock: 50 mM in DMSO), Lapatinib (Control), EGF (100 ng/mL).

Workflow:

• Seeding: Plate cells at

  cells/well in 6-well plates. Allow attachment (24h).

• Starvation: Serum-starve cells for 12–16 hours to reduce basal phosphorylation.

• Inhibitor Treatment (Dose Response):

  • Treat cells for 2 hours with ErbB2 Inhibitor II at: 0, 1, 10, 50, 100 µM.

  • Note: The high concentration is necessary due to the µM potency.

  • Comparison Arm: Treat separate wells with Lapatinib (100 nM).

• Stimulation: Stimulate MDA-MB-468 cells with EGF (100 ng/mL) for 15 minutes (to induce EGFR phosphorylation). SK-BR-3 cells are constitutively active and may not require stimulation.

• Lysis & Blotting: Lyse cells in RIPA buffer + Phosphatase Inhibitors.

  • Primary Antibodies: p-HER2 (Tyr1248), Total HER2, p-EGFR (Tyr1068), Total EGFR,

    -Actin.

Expected Results:

• SK-BR-3: Dose-dependent decrease in p-HER2 with ErbB2 Inhibitor II (IC50 ~6-10 µM).

• MDA-MB-468: No reduction in p-EGFR signal even at 100 µM of ErbB2 Inhibitor II.[4] (Lapatinib will abolish p-EGFR signal).

• Interpretation: If p-EGFR is inhibited, the compound concentration is too high or the stock is degraded.

Protocol 2: Target-Driven Viability Assay

Objective: Validate that cell survival is dependent on HER2 kinase activity.

Workflow Diagram:

Caption: Standard 72-hour viability workflow. Note the requirement for high molar concentrations (up to 100 µM) for this specific inhibitor.[4]

Critical Considerations:

• Solubility: ErbB2 Inhibitor II is hydrophobic. Ensure DMSO concentration in the final assay well does not exceed 0.5%, as DMSO toxicity can mimic drug efficacy at high inhibitor concentrations.

• Controls: Always run a "DMSO-only" vehicle control matching the highest drug volume.

Strategic Recommendations

When to use ErbB2 Inhibitor II:

• EGFR Exclusion: When your review board or hypothesis demands proof that a phenotype is exclusively HER2-mediated and not a result of EGFR cross-inhibition.

• Structural Diversity: When validating results from a quinazoline inhibitor (like Lapatinib) and you need a structurally distinct compound (triazole) to rule out scaffold-specific off-target effects.

When to avoid it:

• In Vivo Studies: The pharmacokinetic profile and potency are insufficient for animal models. Use Tucatinib for selective in vivo HER2 inhibition.

• Clinical Mimicry: If the goal is to predict patient response to current therapies, use the actual clinical drugs (Trastuzumab, Pertuzumab, Lapatinib).

References

• Calbiochem (Merck Millipore). ErbB2 Inhibitor II - CAS 928207-02-7 Data Sheet. Retrieved from

• Cheng, H., et al. (2007). Design, synthesis, and biological evaluation of 4-(3-phenoxyphenyl)-5-cyano-2H-1,2,3-triazole derivatives as potent ErbB2 inhibitors. Bioorganic & Medicinal Chemistry Letters.

• Rusnak, D. W., et al. (2001). The effects of the novel, reversible epidermal growth factor receptor/ErbB-2 tyrosine kinase inhibitor, GW572016, on the growth of human normal and tumor-derived cell lines in vitro and in vivo. Molecular Cancer Therapeutics.[5][10]

• Kulukian, A., et al. (2020). Tucatinib: A highly selective HER2 inhibitor. Molecular Cancer Therapeutics.[5][10]

Sources

• 1. 4-(3-phenoxylphenyl)-5-cyano-2H-1,2,3-triazole | C15H10N4O | CID 16216595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 928207-02-7 | ErbB2 Inhibitor II - CAS 928207-02-7 - Calbiochem - AiFChem [aifchem.com]
• 3. ErbB2 Inhibitor II [sigmaaldrich.com]
• 4. ErbB2 Inhibitor II [sigmaaldrich.com]
• 5. Erbb2-inhibitor | Sigma-Aldrich [sigmaaldrich.com]
• 6. scribd.com [scribd.com]
• 7. 928207-02-7|ErbB2 Inhibitor II - CAS 928207-02-7 - Calbiochem|BLD Pharm [bldpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Comparison of different commercial kits for HER2 testing in breast cancer: looking for the accurate cutoff for amplification | springermedicine.com [springermedicine.com]

Technical Guide: Reproducibility of ErbB2 Inhibitor II (CAS 928207-02-7) Across Batches

Executive Summary

ErbB2 Inhibitor II (CAS 928207-02-7), a phenoxy-triazole derivative, is a widely utilized research tool for dissecting HER2 (ErbB2) signaling pathways. Unlike clinical-grade inhibitors (e.g., Lapatinib, Neratinib) which undergo GMP-regulated quality control, research-grade small molecules are subject to batch-to-batch variability in synthesis purity, salt forms, and solvation. This guide provides a rigorous framework for researchers to validate the reproducibility of ErbB2 Inhibitor II, ensuring that experimental observations result from biological mechanisms rather than reagent inconsistency.

Product Profile & Mechanism

ErbB2 Inhibitor II functions as an ATP-competitive inhibitor, docking into the intracellular kinase domain of the ErbB2 receptor.[1] By blocking the binding of ATP, it prevents the autophosphorylation of tyrosine residues (specifically Tyr1248), thereby silencing downstream PI3K/Akt and MAPK signaling cascades essential for proliferation in HER2-overexpressing cells.

Feature	Specification
Chemical Name	4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole
CAS Number	928207-02-7
Molecular Weight	262.27 g/mol
Target	ErbB2 (HER2) Tyrosine Kinase Domain
Mechanism	Reversible, ATP-competitive inhibition
Solubility	DMSO (~50 mg/mL); Insoluble in water
Primary Application	Phenotypic screening, phosphorylation assays

Mechanistic Pathway Diagram

The following diagram illustrates the specific intervention point of ErbB2 Inhibitor II within the HER2 signaling cascade, contrasted with antibody-based therapies.

Caption: Figure 1.[2][3] Mechanism of Action. ErbB2 Inhibitor II competes with ATP for the kinase domain, preventing Tyr1248 phosphorylation and downstream oncogenic signaling.

Comparative Analysis: Research vs. Clinical Standards

To assess batch quality, it is critical to benchmark ErbB2 Inhibitor II against clinically validated standards. Clinical inhibitors possess defined potencies that serve as "Gold Standard" positive controls during batch validation.

Compound	Class	Binding Mode	Selectivity	Typical IC50 (Cellular)*	Status
ErbB2 Inhibitor II	Research Tool	Reversible	ErbB2 Selective	~20 - 100 nM	RUO (Research Use Only)
Lapatinib	Clinical Drug	Reversible	Dual EGFR/ErbB2	~50 - 150 nM	FDA Approved
Neratinib	Clinical Drug	Irreversible	Pan-HER (Cov.)	< 10 nM	FDA Approved

*Note: IC50 values are highly dependent on cell line (e.g., SK-BR-3 vs. BT-474) and ATP concentration in the assay.

Batch Reproducibility Assessment

Variability in "ErbB2 Inhibitor II" results often stems from three technical sources rather than biological failure:

• Purity & Synthesis Byproducts: Research-grade synthesis may leave unreacted precursors (e.g., cyano-intermediates) that alter the effective molarity. A 95% pure batch may have a 2-fold shift in IC50 compared to a >99% pure batch due to inactive mass.

• Solvation & Hygroscopy: The triazole ring structure can be hygroscopic. Older batches or those stored improperly may absorb water, leading to inaccurate weighing and lower effective concentrations.

• Crystallinity: Polymorphic differences between batches can affect dissolution rates in DMSO, causing precipitation upon dilution into aqueous media.

Recommended QC Workflow

Every new batch should undergo a "Bridge Study" before full-scale use.

Caption: Figure 2. Batch Validation Workflow. A systematic approach to qualifying new lots of inhibitor before experimental application.

Experimental Validation Protocols

The following protocols are designed to be self-validating , meaning they include internal controls that immediately flag batch failure.

Protocol 1: The "Shift Assay" (Cellular Potency)

Objective: Determine if the new batch has the same biological potency as the previous batch or a reference standard (Lapatinib). Cell Line: SK-BR-3 (High HER2 expression) or BT-474.[4]

Reagents:

• New Batch ErbB2 Inhibitor II.

• Reference Standard (Lapatinib or Previous Valid Batch).

• Cell Viability Reagent (e.g., MTT, WST-1, or CellTiter-Glo).

Procedure:

• Seeding: Seed SK-BR-3 cells at 5,000 cells/well in 96-well plates. Allow attachment for 24 hours.

• Preparation: Prepare a 10 mM stock of the New Batch and Reference in DMSO.

• Dilution: Perform a 9-point serial dilution (1:3) starting at 10 µM down to ~1 nM. Ensure final DMSO concentration is constant (<0.5%) across all wells.

• Treatment: Treat cells for 72 hours.

• Readout: Add viability reagent and measure absorbance/luminescence.

• Analysis: Fit curves using non-linear regression (log(inhibitor) vs. response).

  • Acceptance Criteria: The IC50 of the New Batch must be within 3-fold of the Reference. If IC50 shifts >3x, the batch is suspect (degraded or impure).

Protocol 2: Mechanistic Confirmation (Western Blot)

Objective: Confirm the compound specifically inhibits Tyr1248 phosphorylation and not just general cell toxicity.

Procedure:

• Starvation: Serum-starve SK-BR-3 cells overnight (optional, but reduces background).

• Treatment: Treat cells with 1 µM ErbB2 Inhibitor II (New Batch) vs. Vehicle (DMSO) for 1 hour .

  • Positive Control: Lapatinib (1 µM).

• Lysis: Lyse cells in RIPA buffer containing phosphatase inhibitors (Sodium Orthovanadate is critical).

• Blotting:

  • Primary Ab: Anti-p-Neu (Tyr1248) [Phospho-HER2].

  • Loading Control: Anti-Total HER2 or Anti-Beta-Actin.

• Result Interpretation:

  • Valid Batch: Near complete disappearance of the p-HER2 band at 1 µM, with Total HER2 levels unchanged.

  • Toxic/Off-Target: Loss of Total HER2 (indicates protein degradation or cell death) or no reduction in p-HER2 (inactive batch).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Precipitation in Media	Compound crystallized (Polymorph issue)	Sonicate DMSO stock for 10 mins before dilution. Add dropwise to vortexing media.
High IC50 (Low Potency)	Hygroscopic water weight	Re-calculate molarity assuming 5-10% water weight or dry powder in desiccator before weighing.
Total HER2 Decrease	Hsp90 interference or Toxicity	Reduce concentration. ErbB2 Inhibitor II is distinct from Geldanamycin (Hsp90 inhibitor), but high doses can induce stress-related degradation.
Inconsistent Replicates	DMSO evaporation	Use plate seals during 72h incubation. Ensure DMSO is <0.5% to avoid solvent toxicity masking effects.

References

• Sigma-Aldrich. Product Specification: ErbB2 Inhibitor II (CAS 928207-02-7).[5][6][7] Merck KGaA. Link

• Rusnak, D. W., et al. (2001). The effects of the novel, reversible epidermal growth factor receptor/ErbB-2 tyrosine kinase inhibitor, GW572016, on the growth of human normal and tumor-derived cell lines in vitro and in vivo. Molecular Cancer Therapeutics. Link

• Collins, D. M., et al. (2019). Comparative analysis of the effects of neratinib, lapatinib and tucatinib in HER2+ breast cancer models. AACR Journals. Link

• Drover, S., et al. (2022). Western Blot Analysis of Lapatinib-Mediated Inhibition of the HER2 Pathway.[8] Methods in Molecular Biology. Link

• BenchChem. ErbB2 Inhibitor II: Structure and Mechanism.Link(Note: Generalized link for chemical structure reference).

Sources

• 1. ErbB2 Inhibitor II|Selective HER2 Kinase Inhibitor [benchchem.com]
• 2. HER2-mediated internalization of cytotoxic agents in ERBB2 amplified or mutant lung cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of ErbB2(Her2) expression with small molecule transcription factor mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity of lapatinib is independent of EGFR expression level in HER2-overexpressing breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ErbB2 Inhibitor II [sigmaaldrich.com]
• 6. ErbB2 Inhibitor II [sigmaaldrich.com]
• 7. ErbB2 Inhibitor II [sigmaaldrich.com]
• 8. Western Blot Analysis of Lapatinib-Mediated Inhibition of the Epidermal Growth Factor Receptor 2 (HER2) Pathway in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of ErbB2 Inhibitor II

This guide provides an in-depth, procedural framework for the safe handling and disposal of ErbB2 Inhibitor II, a potent small molecule compound used in cancer research. Synthesizing field-proven laboratory practices with established regulatory standards, this document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this compound responsibly, ensuring both personal and environmental safety.

The Scientific Imperative for Cautious Handling: Understanding ErbB2 Inhibition

ErbB2 (Human Epidermal Growth Factor Receptor 2), also known as HER2, is a receptor tyrosine kinase that plays a pivotal role in cell growth, proliferation, and survival.[1][2] In many forms of cancer, particularly certain breast and gastric cancers, the ERBB2 gene is amplified, leading to an overabundance of the ErbB2 protein on the cell surface. This overexpression drives the formation of highly active receptor complexes, which in turn perpetually activate downstream signaling cascades, most notably the PI3K/Akt/mTOR and MAPK pathways.[3][4][5] This cascade of molecular events leads to uncontrolled cell division and tumor growth.[1][6]

ErbB2 Inhibitor II is a cell-permeable triazole compound that functions by competitively binding to the ATP-binding site within the kinase domain of the ErbB2 protein.[7] This action blocks the autophosphorylation of the receptor, effectively severing the communication line to the downstream pro-survival machinery of the cancer cell.[7] The potent and specific nature of this inhibition is what makes ErbB2 inhibitors like this one invaluable tools in research and oncology. However, this same potency necessitates a profound respect for the compound's potential biological activity, mandating rigorous handling and disposal protocols to prevent unintended exposure and environmental contamination.

The ErbB2 Signaling Cascade: A Visual Representation

The following diagram illustrates the central role of ErbB2 in cellular signaling and the point of intervention for ErbB2 Inhibitor II.

Sources

• 1. HER2/PI3K/AKT pathway in HER2-positive breast cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. researchgate.net [researchgate.net]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 7. flinnsci.com [flinnsci.com]

Navigating the Handling of ErbB2 Inhibitor II: A Comprehensive Guide to Personal Protective Equipment and Safety Protocols

For researchers, scientists, and drug development professionals, the pursuit of novel therapeutics targeting pathways like ErbB2 is a cornerstone of modern oncology research. ErbB2 Inhibitor II, a potent small molecule, holds significant promise in this endeavor. However, its potency necessitates a robust and well-defined safety protocol to protect laboratory personnel from potential exposure. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the rationale behind each procedural step, ensuring a culture of safety and scientific integrity in your laboratory.

Understanding the Risk: The "Why" Behind Stringent PPE Protocols

ErbB2 Inhibitor II, like many kinase inhibitors, is a biologically active molecule designed to elicit a specific cellular response. While invaluable for research, this inherent activity also presents potential health risks upon accidental exposure. The primary routes of exposure in a laboratory setting are inhalation of aerosolized powder, dermal contact (especially when dissolved in solvents like DMSO, which can enhance skin penetration), and ingestion. Therefore, our personal protective equipment (PPE) strategy is designed to create a comprehensive barrier against these routes.

According to the Occupational Safety and Health Administration (OSHA), laboratories are required to have a Chemical Hygiene Plan that outlines procedures for the safe handling of hazardous chemicals.[1] Potent compounds like ErbB2 Inhibitor II fall under this category, necessitating specific PPE and handling protocols.

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the minimum PPE required when handling ErbB2 Inhibitor II in solid (powder) and liquid (solution) forms. The subsequent sections will provide detailed, step-by-step procedures for the proper use of this equipment.

PPE Component	Handling Solid (Powder)	Handling Solution (in DMSO)	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves	Double-gloving with chemotherapy-rated nitrile gloves	Prevents dermal absorption. Double-gloving provides an extra layer of protection in case of a tear or puncture in the outer glove. Nitrile is recommended for its chemical resistance to a broad range of substances, including DMSO.[2]
Lab Coat/Gown	Disposable, solid-front gown with long sleeves and tight-fitting cuffs	Disposable, solid-front gown with long sleeves and tight-fitting cuffs	Protects skin and personal clothing from contamination. A solid-front gown provides a better barrier against splashes than a traditional lab coat.
Eye/Face Protection	Safety glasses with side shields or chemical splash goggles	Chemical splash goggles and a face shield	Protects against splashes and aerosols. A face shield offers broader protection when handling liquids that can splash.
Respiratory Protection	NIOSH-approved N95 or higher-rated respirator	Not typically required if handled in a certified chemical fume hood	Prevents inhalation of fine powders. The use of a respirator should be determined by a risk assessment of the specific procedure.[3][4]
Shoe Covers	Recommended, especially when handling larger quantities	Recommended	Prevents the tracking of contaminants out of the laboratory.

The ErbB2 Signaling Pathway: The Target of Inhibition

To fully appreciate the biological activity of the compound you are handling, it is essential to understand its molecular target. ErbB2 (also known as HER2) is a receptor tyrosine kinase that plays a critical role in cell proliferation and survival.[2][5] Upon activation, typically through heterodimerization with other ErbB family members, it initiates a cascade of downstream signaling events, primarily through the PI3K/Akt and MAPK pathways.[6][7][8] ErbB2 Inhibitor II is designed to block the kinase activity of ErbB2, thereby inhibiting these downstream signals and preventing the growth of ErbB2-driven cancer cells.

Caption: The ErbB2 signaling pathway and the point of intervention for ErbB2 Inhibitor II.

Step-by-Step PPE Protocols: A Self-Validating System

Adherence to a strict, sequential procedure for donning and doffing PPE is critical to prevent cross-contamination and ensure personal safety.[9][10]

Donning (Putting On) PPE

The principle here is to progress from the least "critical" to the most "critical" areas, ensuring a complete and sealed barrier.

• Hand Hygiene: Begin by washing your hands thoroughly with soap and water. This foundational step removes any pre-existing contamination.

• Shoe Covers (if required): Sit down to put on shoe covers, minimizing contact with the floor.

• Gown: Don the disposable gown, ensuring it is tied securely at the back.

• Respirator (if required for powder handling): If handling the solid form of ErbB2 Inhibitor II outside of a containment enclosure, now is the time to put on your NIOSH-approved respirator. Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on your safety glasses or goggles, followed by a face shield if handling liquids.

• Gloves: The final step is to don two pairs of chemotherapy-rated nitrile gloves. The inner glove should be tucked under the cuff of the gown, and the outer glove should go over the cuff, creating a secure seal.

Doffing (Removing) PPE

The doffing procedure is designed to remove the most contaminated items first, in a manner that prevents the transfer of contaminants to your skin or clothing.

• Outer Gloves: The outer gloves are considered the most contaminated item. Carefully remove them by peeling one off with the other, then using the clean hand to slide under the cuff of the remaining glove to remove it without touching the outer surface. Dispose of them in the designated hazardous waste container.

• Face Shield and Goggles: Remove by handling the straps, avoiding touching the front surfaces. Place in a designated area for decontamination or dispose of if single-use.

• Gown: Untie the gown and peel it away from your body, turning it inside out as you remove it. Dispose of it in the appropriate hazardous waste receptacle.

• Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer pair.

• Respirator (if used): Remove the respirator without touching the front of the mask.

• Shoe Covers (if used): Remove by sitting down and avoiding contact with the contaminated outer surface.

• Hand Hygiene: The final and most critical step is to wash your hands thoroughly with soap and water.

Operational Plan: From Weighing to Waste Disposal

A comprehensive safety plan extends beyond PPE to include the entire workflow.

Weighing and Reconstitution

When weighing the solid form of ErbB2 Inhibitor II, it is crucial to minimize the risk of aerosolization.

• Engineering Controls: Whenever possible, weigh potent powders within a ventilated balance enclosure or a certified chemical fume hood.[11]

• Technique: Use a dedicated set of spatulas and weighing papers. Avoid pouring the powder directly from the bottle. Instead, gently tap the spatula to transfer small amounts.

• Reconstitution: Add the solvent (e.g., DMSO) to the vial containing the powder slowly and carefully to avoid splashing. Cap the vial and vortex or sonicate to ensure complete dissolution.

Spill Management

In the event of a spill, a prompt and appropriate response is crucial.

• Alerting Personnel: Immediately alert others in the vicinity.

• Isolating the Area: Cordon off the spill area.

• PPE: If not already wearing it, don the appropriate PPE, including respiratory protection for powder spills.

• Cleanup:

  • Powder Spills: Gently cover the spill with absorbent pads. Do not dry sweep, as this can generate aerosols. The area should then be decontaminated.

  • Liquid Spills: Absorb the spill with inert material.

• Decontamination: After the initial cleanup, the area must be decontaminated. A common procedure involves a three-step process of deactivation, decontamination, and cleaning.[12] However, the efficacy of deactivating agents on specific small molecule inhibitors may not be known. Therefore, a thorough decontamination and cleaning process is paramount. This can be achieved by wiping the area with a suitable solvent (e.g., 70% ethanol), followed by a detergent solution, and then a final rinse with water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan: Ensuring Environmental and Personnel Safety

The disposal of ErbB2 Inhibitor II and any contaminated materials must be handled with the utmost care to prevent environmental contamination and exposure to waste handlers.

• Waste Segregation: All waste contaminated with ErbB2 Inhibitor II, including gloves, gowns, pipette tips, and empty vials, must be segregated into a clearly labeled hazardous waste container.

• Liquid Waste: Solutions of ErbB2 Inhibitor II in DMSO should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams.

• Solid Waste: Contaminated solid waste should be placed in a designated, sealed hazardous waste bag or container.

• Disposal Procedures: Follow your institution's and local regulations for the disposal of hazardous chemical waste.[12][13][14][15] The Environmental Protection Agency (EPA) provides specific guidelines for hazardous waste generated in academic laboratories.[13][16]

Conclusion: Fostering a Culture of Safety

Handling potent compounds like ErbB2 Inhibitor II is integral to advancing cancer research. By adopting a comprehensive safety strategy that encompasses not only the correct PPE but also a thorough understanding of the "why" behind each procedure, we can create a laboratory environment that is both highly productive and exceptionally safe. This guide provides a framework for your institution's specific protocols. Always consult your institution's Environmental Health and Safety (EHS) department for training and to ensure compliance with all applicable regulations.

References

• ResearchGate. Schematic diagram of ERBB2 cellular signaling pathways known to regulate mitochondrial function.[Link]

• KEGG. ErbB signaling pathway - Reference pathway.[Link]

• QIAGEN. ErbB2-ErbB3 Signaling.[Link]

• CUSABIO. ErbB signaling pathway.[Link]

• PMC. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics.[Link]

• All Safety Products. Glove Selection Chart - Chemical Breakthrough Times.[Link]

• Occupational Safety and Health Administration. 1910.134 - Respiratory protection.[Link]

• US Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories.[Link]

• ResearchGate. Overview of the HER2 signaling pathway.[Link]

• Centers for Disease Control and Prevention. OSHA Respirator Requirements for Selected Chemicals | NIOSH.[Link]

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories.[Link]

• Occupational Safety and Health Administration. General Respiratory Protection Guidance for Employers and Workers.[Link]

• Northwestern University Research Safety. Hazardous Waste Disposal Guide.[Link]

• OSHAcademy. Adhere To the Correct Procedure for Donning and Doffing PPE.[Link]

• AACR Journals. Molecular Analysis of HER2 Signaling in Human Breast Cancer by Functional Protein Pathway Activation Mapping.[Link]

• MDPI. HER2 Signaling and Breast Cancer Stem Cells: The Bridge behind HER2-Positive Breast Cancer Aggressiveness and Therapy Refractoriness.[Link]

• US Environmental Protection Agency. Frequent Questions About Managing Hazardous Waste at Academic Laboratories.[Link]

• The Center for Food Security and Public Health. Personal Protective Equipment: Donning.[Link]

• University of California, San Diego. Ansell Chemical Resistance Glove Chart.[Link]

• Minnesota Department of Health. OSHA Revised Respiratory Protection Standards.[Link]

• Healthcare Compliance Pros. Donning and Doffing PPE Explanation.[Link]

• PMC. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis.[Link]

• American Industrial Hygiene Association. Respiratory Protection in Chemical Product Labels and Safety Data Sheets.[Link]

• University of California, Santa Barbara. GLOVE SELECTION CHART.[Link]

• ASHP Publications. PERSONAL PROTECTIVE EQUIPMENT.[Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.[Link]

• University of California, Los Angeles. Donning & Doffing PPE.[Link]

Sources

• 1. cdn.mscdirect.com [cdn.mscdirect.com]
• 2. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 3. 1910.134 - Respiratory protection. | Occupational Safety and Health Administration [osha.gov]
• 4. General Respiratory Protection Guidance for Employers and Workers | Occupational Safety and Health Administration [osha.gov]
• 5. cusabio.com [cusabio.com]
• 6. researchgate.net [researchgate.net]
• 7. KEGG PATHWAY: ErbB signaling pathway - Reference pathway [kegg.jp]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. healthcarecompliancepros.com [healthcarecompliancepros.com]
• 10. ibc.utah.edu [ibc.utah.edu]
• 11. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 13. epa.gov [epa.gov]
• 14. danielshealth.com [danielshealth.com]
• 15. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 16. epa.gov [epa.gov]